Ruthenium-103

• CAS No.: 13968-53-1
• Molecular Formula: Ru
• Molecular Weight: 102.906315 g/mol
• IUPAC Name: ruthenium-103
• InChI: InChI=1S/Ru/i1+2
• InChI Key: KJTLSVCANCCWHF-NJFSPNSNSA-N
• SMILES: [Ru]
• Isomeric SMILES: [103Ru]
• Synonyms: 103Ru radioisotope; Ru-103 radioisotope; Ruthenium-103

Description

Ruthenium-103 (Ru-103) is a synthetic radioisotope with a half-life of 39.26 days . It serves as a crucial parent nuclide in the development of generator systems for producing Rhodium-103m (Rh-103m), a promising isotope for targeted Auger electron therapy . The decay of Rh-103m releases a cascade of low-energy Auger and Coster-Kronig electrons, which, due to their extremely short range and high linear energy transfer, can cause double-stranded DNA breaks and effectively kill cancer cells while minimizing damage to surrounding healthy tissue . Beyond its therapeutic potential, Ru-103 is a significant fission product; it is generated in proton-induced fission of thorium-232 and neutron-induced fission of uranium-235, making it valuable for research in nuclear reaction cross-sections, fission yield studies, and the development of separation chemistry from complex nuclear matrices . This isotope is For Research Use Only and is strictly not intended for personal use.

Nuclear Structure and Decay Scheme of Ruthenium 103

Theoretical Frameworks for Nuclear Structure of Odd-Mass Nuclei

Several theoretical models are employed to understand these structures:

Nuclear Shell Model: This model, analogous to the atomic shell model, posits that nucleons occupy discrete energy levels within a potential well created by the collective interaction of all nucleons. These levels are grouped into shells, with specific "magic numbers" (2, 8, 20, 28, 50, 82, 126) corresponding to closed shells that confer extra stability . The properties of odd-mass nuclei are often determined by the quantum numbers (spin, parity, orbital angular momentum) of the single unpaired nucleon .

Nilsson Model: An extension of the shell model, the Nilsson model accounts for nuclear deformation. In this framework, the spherical symmetry of the nuclear potential is broken, leading to the splitting of single-particle energy levels based on their projection onto the deformation axis. This model is crucial for describing the energy spectra and rotational bands observed in deformed odd-mass nuclei .

Collective Models: These models describe nuclear behavior in terms of the collective motion of many nucleons, such as vibrations and rotations of the nuclear shape. Models like the Bohr-Mottelson model integrate collective degrees of freedom with the single-particle motion of the unpaired nucleon, providing a more comprehensive description of complex spectra in odd-mass nuclei . Other advanced models, including the quasi-particle rotor model and the interacting boson fermion model, are also utilized to interpret the intricate structures found in these nuclei .

Studying odd-mass nuclei is vital for mapping the evolution of nuclear structure, the emergence of collectivity, and phenomena like shape coexistence .

Elucidation of Gamma-Ray Emissions and Transition Probabilities in Ruthenium-103 Decay

This compound decays primarily via beta-minus (β⁻) emission to the stable isotope Rhodium-103 (¹⁰³Rh). During this decay process, excited states in the daughter nucleus are populated, which then de-excite by emitting gamma rays. The specific energies and intensities of these gamma rays provide critical information about the decay scheme and the energy levels within the daughter nucleus.

The decay of this compound is characterized by several prominent gamma-ray emissions, along with others of lower intensity . The most significant gamma rays observed are:

Gamma Ray Energy (keV)	Intensity (%)	Source of Emission
63.2	90.0	β⁻ decay
210.7	91.0	Isomeric Transition
213.4	5.1	Isomeric Transition
610.33	5.76	β⁻ decay
29.8	6.4	β⁻ decay
112.8	6.4	β⁻ decay

Note: Intensities are approximate and may vary slightly between different evaluations. The 210.7 keV and 213.4 keV emissions originate from the isomeric transition of the metastable state of this compound.

Beta Decay Energetics and Spectroscopy for this compound

This compound undergoes beta-minus (β⁻) decay, transforming into Rhodium-103. The total energy released in this decay process, known as the Q-value, is approximately 763.355 keV . Spectroscopic studies have identified different beta-ray groups emitted during the decay. For instance, research has indicated the presence of beta groups with endpoint energies around 0.684 MeV (with approximately 6% abundance) and 0.204 MeV (with approximately 94% abundance) . These beta particles are accompanied by the characteristic gamma rays mentioned previously. The shape of the beta spectrum and the coincidence measurements between beta particles and gamma rays are crucial for constructing an accurate decay scheme .

Metastable States and Isomeric Transitions in this compound Decay Chain

This compound possesses a metastable state, or isomer, which is an excited nuclear state with a relatively long half-life compared to typical nuclear transitions. This metastable state is located at an excitation energy of approximately 238.2 keV and has a spin and parity of 11/2⁻ . Its half-life is measured to be around 1.69 milliseconds . This isomer decays primarily through internal transition (IT), emitting gamma rays, such as the prominent 210.7 keV and 213.4 keV photons, to reach lower energy states within the ¹⁰³Ru nucleus, before the nucleus eventually undergoes beta decay to ¹⁰³Rh .

Nuclear Data Evaluation and Discrepancies in this compound Decay Parameters

The accurate characterization of radioactive decay parameters, such as half-lives, decay modes, branching ratios, and emitted radiation energies and intensities, relies on the meticulous evaluation of experimental data. Nuclear data centers, such as the National Nuclear Data Center (NNDC) and the IAEA's Nuclear Data Section, compile and assess data from numerous experimental studies to provide recommended values .

For this compound, data evaluations are available from various libraries, including ENSDF (Evaluated Nuclear Structure Data File) and JENDL (Japanese Evaluated Nuclear Data Library) . While these evaluations aim for consistency, discrepancies can arise from differences in experimental techniques, statistical uncertainties, or the interpretation of data. Ongoing efforts in nuclear data evaluation strive to resolve these discrepancies and provide the most reliable datasets for scientific and technical applications.

Production Pathways and Yield Assessments of Ruthenium 103

Fission Product Yields of Ruthenium-103 from Various Fissile Materials

This compound is a significant fission product resulting from the neutron-induced fission of heavy actinides. Its yield varies depending on the fissile material and the energy spectrum of the neutrons involved in the fission process.

Thermal Neutron-Induced Fission Yields

In the thermal neutron-induced fission of uranium and plutonium isotopes, this compound is produced with varying cumulative yields. For the thermal fission of Plutonium-239 (²³⁹Pu), the cumulative yield of ¹⁰³Ru is reported as approximately 0.0429% ± 0.0024% . Studies on Uranium-235 (²³⁵U) thermal fission indicate a cumulative yield of ¹⁰³Ru of about 0.000088% ± 0.000034%, though other studies suggest potential discrepancies in this specific yield . For Uranium-238 (²³⁸U) under thermal neutron bombardment, the cumulative yield of ¹⁰³Ru is measured at approximately 0.000491% ± 0.000076% . The thermal fission of Thorium-232 (²³²Th) results in a ¹⁰³Ru yield of about 0.00155% ± 0.0106%, while for Uranium-233 (²³³U), the yield is approximately 0.0106% ± 0.0157% .

Table 3.1.1: Cumulative Fission Yields of this compound (Thermal Neutron-Induced)

Fissile Material	Ru-103 Yield (%)	Uncertainty (%)	Source
Th-232	0.00155	0.0106
U-233	0.0106	0.0157
U-235	0.000088	0.000034
U-238	0.000491	0.000076
Pu-239	0.0429	0.0024

Fast Neutron-Induced Fission Yields

In fast neutron-induced fission, the yields of this compound can differ significantly. For Uranium-238 (²³⁸U) fission induced by fast neutrons, the cumulative yield of ¹⁰³Ru is approximately 0.00701% ± 0.00069% . In the fast fission of Plutonium-239 (²³⁹Pu), the ¹⁰³Ru cumulative yield is reported as 0.0732% ± 0.0036% . For Uranium-235 (²³⁵U) fast fission, the cumulative yield is approximately 0.00161% ± 0.00027% . Discrepancies in reported yields for ¹⁰³Ru in fast fission have been noted .

Table 3.1.2: Cumulative Fission Yields of this compound (Fast Neutron-Induced)

Fissile Material	Ru-103 Yield (%)	Uncertainty (%)	Source
U-235	0.00161	0.00027
U-238	0.00701	0.00069
Pu-239	0.0732	0.0036

Spontaneous Fission Contributions

Spontaneous fission is a decay mode characteristic of very heavy isotopes. While theoretically possible for nuclei near Ruthenium, it is practically only energetically feasible for atomic masses above 230 u . For isotopes like Californium-252 (²⁵²Cf), spontaneous fission is a significant neutron source . However, literature primarily focuses on the spontaneous fission of heavier elements, and specific contributions of spontaneous fission to this compound production are not prominently detailed, suggesting it is not a primary production pathway .

Neutron Activation Cross-Sections for this compound Precursors

This compound can be produced via neutron activation of stable Ruthenium isotopes. The most direct pathway involves the neutron capture reaction on Ruthenium-102 (¹⁰²Ru). The thermal neutron capture cross-section for the reaction ¹⁰²Ru(n,γ)¹⁰³Ru is reported as 31.61 barns . This reaction leads to the formation of ¹⁰³Ru, which has a half-life of 39.6 days . Evaluations of neutron nuclear data for ruthenium isotopes, including ¹⁰²Ru, aim to refine these cross-section values for accuracy .

Table 3.2: Neutron Activation Cross-Sections for this compound Production

Precursor Isotope	Reaction	Neutron Energy	Cross-Section	Half-life of Product	Source
¹⁰²Ru	(n,γ)	Thermal	31.61 barns	39.6 days

Accelerator-Based Production Routes for this compound

Accelerator-based methods offer alternative routes for producing this compound, often involving charged particle-induced reactions.

Proton-Induced Fission: Proton irradiation of Thorium-232 (²³²Th) targets can lead to the production of ¹⁰³Ru through proton-induced fission (²³²Th(p,f)¹⁰³Ru) researchgate.netubc.caresearchgate.net. Measured nuclear reaction cross-sections for this process have been reported, with predicted thick target yields of approximately 111 GBq for proton energies below 200 MeV .

Deuteron-Induced Reactions: Deuteron-induced reactions on natural Ruthenium targets have been investigated, with measurements of activation cross-sections for the production of various ruthenium isotopes, including ¹⁰³Ru (cumulative) .

Proton-Induced Reactions on Other Elements: Proton irradiation of Palladium (Pd) targets has also been shown to produce ruthenium radioisotopes, including ¹⁰³Ru .

Radionuclide Separation and Purification Methodologies for this compound Production Research

Effective separation and purification are critical for obtaining ¹⁰³Ru of high radiochemical purity, particularly when isolated from complex fission product mixtures or target materials. Several techniques have been developed and employed:

Distillation and Solvent Extraction: Ruthenium can be volatilized as Ruthenium tetroxide (RuO₄) and subsequently collected or extracted. This method is utilized for separating ruthenium from fission products . Solvent extraction, often using carbon tetrachloride (CCl₄), is employed to efficiently extract RuO₄ from aqueous solutions, facilitating its separation and purification .

Ion Exchange Chromatography: Anion exchange chromatography is a key step in many separation schemes. For instance, in the separation of ¹⁰³Ru from proton-irradiated thorium matrices, an anion exchange column is used to remove cationic actinide/lanthanide impurities and a majority of other fission products researchgate.netubc.caresearchgate.net. Losses of ¹⁰³Ru from such columns can range from 8-15% ubc.caresearchgate.net.

Extraction Chromatography: Following ion exchange, extraction chromatography, often utilizing diglycolamide functional groups, is employed to further decontaminate ¹⁰³Ru from residual impurities researchgate.netubc.caresearchgate.net.

Combined Methods: A successful two-part chemical separation process, combining anion exchange and extraction chromatography, has yielded ¹⁰³Ru with a radiochemical yield of 83 ± 5% and a purity of 99.9% from a proton-irradiated thorium matrix researchgate.netubc.caresearchgate.net. Elution with concentrated nitric acid (10 M HNO₃) has been reported to recover 85 ± 5% of ¹⁰³Ru with 82% radiochemical purity ubc.caresearchgate.net.

Table of Mentioned Compounds and Isotopes:

Name	Symbol
This compound	¹⁰³Ru
Ruthenium-102	¹⁰²Ru
Rhodium-103	¹⁰³Rh
Rhodium-103m	¹⁰³mRh
Palladium-103	¹⁰³Pd
Ruthenium-101	¹⁰¹Ru
Ruthenium-104	¹⁰⁴Ru
Ruthenium-105	¹⁰⁵Ru
Ruthenium-106 (B88614)	¹⁰⁶Ru
Ruthenium-107	¹⁰⁷Ru
Ruthenium-108	¹⁰⁸Ru
Ruthenium-109	¹⁰⁹Ru
Molybdenum-99	⁹⁹Mo
Technetium-97	⁹⁷Tc
Technetium-99	⁹⁹Tc
Technetium-99m	⁹⁹mTc
Zirconium-95	⁹⁵Zr
Niobium-95	⁹⁵Nb
Tellurium-123m	¹²³mTe
Tin-117m	¹¹⁷mSn
Antimony-125	¹²⁵Sb
Antimony-126	¹²⁶Sb
Thorium-232	²³²Th
Uranium-233	²³³U
Uranium-235	²³⁵U
Uranium-238	²³⁸U
Plutonium-239	²³⁹Pu
Californium-252	²⁵²Cf

Advanced Radiochemical Methodologies for Ruthenium 103 Analysis

Matrix Effect Mitigation Strategies in Ruthenium-103 Radiochemical Analysis

Matrix effects in radiochemical analysis refer to the phenomenon where the presence of other elements or compounds within a sample matrix influences the measurement or separation of the target analyte, this compound (¹⁰³Ru). These effects can manifest as signal suppression or enhancement, altered chemical behavior, or interference in detection, leading to inaccurate quantification and compromised purity. Mitigating these effects is crucial for obtaining reliable analytical results for ¹⁰³Ru, particularly when analyzing complex matrices such as those resulting from nuclear processes or irradiated targets .

A primary strategy for mitigating matrix effects in ¹⁰³Ru analysis involves rigorous chemical separation and purification processes. These methods are designed to isolate ¹⁰³Ru from the bulk of the sample matrix, thereby minimizing the influence of interfering elements on the analytical measurement.

One notable approach detailed in research involves the separation of ¹⁰³Ru from a proton-irradiated thorium matrix . This process is a multi-step chemical separation designed to remove significant matrix components that would otherwise interfere with the accurate determination of ¹⁰³Ru. The methodology typically employs a combination of chromatographic techniques:

Anion Exchange Chromatography: This is often the initial step, utilizing an anion exchange resin in a specific acidic medium (e.g., 1 M HCl) to retain ruthenium species while allowing many other matrix elements, such as cationic actinides, lanthanides, and a majority of transition metal fission products, to pass through . This step effectively removes bulk matrix components that could cause significant interference. While effective, this step can sometimes result in minor losses of ¹⁰³Ru, reported between 8-15% .

Extraction Chromatography: Following the initial anion exchange, extraction chromatography, often employing diglycolamide functional groups, is used for further decontamination. This step targets the removal of remaining impurities that may still co-elute or interact with ¹⁰³Ru, thereby enhancing its radiochemical purity .

This sequential separation strategy has demonstrated success in isolating ¹⁰³Ru with high yield and purity. For instance, a two-part chemical separation process from a thorium matrix yielded a final radiochemical yield of 83 ± 5% with a radiochemical purity exceeding 99.9% . The effectiveness of these separation steps directly addresses matrix effects by physically removing the interfering substances.

Table 1: Key Steps in ¹⁰³Ru Separation for Matrix Effect Mitigation

Separation Step	Chromatographic Technique	Primary Matrix Components Removed	Rationale for Matrix Effect Mitigation	Research Findings (Yield/Purity)
Initial Separation	Anion Exchange (e.g., 1 M HCl)	Cationic actinides/lanthanides, majority of transition metals	Removes bulk matrix elements and interfering fission products that could suppress or enhance ¹⁰³Ru signals or interfere with detection.	8-15% loss of ¹⁰³Ru, but effective removal of many interfering species.
Decontamination	Extraction Chromatography	Remaining impurities (e.g., Sn, Sb, Pa, Nb, Zr)	Further purifies ¹⁰³Ru by removing residual matrix elements that could still cause interference, ensuring higher radiochemical purity.	Achieved 83 ± 5% overall yield and >99.9% purity .

Beyond dedicated chemical separations, other strategies can be employed or are under development for matrix-independent analysis. Advanced spectroscopic techniques, such as Collinear Resonance Ionisation Spectroscopy (CRIS), offer high selectivity and sensitivity, potentially enabling matrix-independent ultra-trace detection by ionizing analytes in the gas phase . While not always directly applied to ¹⁰³Ru in all contexts, the principles of minimizing ionization-based matrix effects through selective ionization and mass separation are broadly applicable .

Furthermore, general analytical chemistry principles for matrix effect mitigation, such as optimizing chromatographic parameters to prevent co-elution of analytes and interfering compounds, and employing appropriate calibration methods (e.g., internal standards, matrix-matched standards), remain relevant . However, the complexity and specific chemical behavior of ruthenium isotopes often necessitate robust, multi-stage radiochemical separations as the most effective means to overcome significant matrix interferences in ¹⁰³Ru analysis .

Spectroscopic Detection and Measurement Techniques for Ruthenium 103

High-Resolution Gamma-Ray Spectrometry for Ruthenium-103 Quantification

High-resolution gamma-ray spectrometry, primarily using High-Purity Germanium (HPGe) detectors, is the most common and accurate method for quantifying 103Ru. This technique allows for the precise measurement of the energy and intensity of gamma rays emitted during the decay process.

Accurate quantification of 103Ru activity necessitates precise knowledge of the detector's efficiency at the energies of its characteristic gamma rays. This is achieved through efficiency calibration using calibrated sources of known radionuclides.

Detector Efficiency: HPGe detectors are favored for their superior energy resolution, enabling the clear separation of gamma-ray peaks, even those that are closely spaced . The efficiency of a detector—the probability of detecting a gamma ray of a specific energy—is dependent on the detector's geometry, volume, and the energy of the incident radiation. Calibration curves are established by measuring the count rates from a series of standard gamma-emitting sources with well-defined activities and energies .

Calibration Standards: To calibrate for 103Ru, a range of gamma-ray energies is typically covered using certified calibration standards. For the prominent 497.1 keV gamma ray of 103Ru, calibration sources might include radionuclides such as 137Cs (661.7 keV), 60Co (1173.2 keV, 1332.5 keV), 22Na (511 keV, 1274.5 keV), or 88Y (898 keV, 1836 keV) . Mixed radionuclide standards are often used to establish a comprehensive efficiency calibration curve across a wide energy spectrum . The accuracy of these standards, traceable to national metrology institutes, is crucial for reliable quantification . The source-detector geometry during calibration must precisely match that used for sample measurements to minimize geometric uncertainties .

In complex samples, gamma-ray spectra can exhibit overlapping peaks from different radionuclides, complicating the identification and quantification of 103Ru.

Interferences: While the 497.1 keV gamma ray of 103Ru is relatively distinct, other radionuclides present in environmental or nuclear samples can emit gamma rays at similar energies or contribute to the background continuum. For instance, other fission products or activation products might have gamma emissions that interfere with the accurate determination of 103Ru peaks .

Deconvolution Techniques: To resolve overlapping peaks and improve spectral analysis accuracy, deconvolution or spectral unfolding techniques are employed. Methods such as least-squares fitting, Maximum Likelihood Expectation Maximization (ML-EM), or Maximum Entropy methods are used to mathematically separate the contributions of individual radionuclides from the composite spectrum . These techniques require accurate detector response functions, often derived from Monte Carlo simulations or experimental measurements, and are particularly valuable for low-level environmental measurements .

Detector Efficiencies and Calibration Standards for this compound Gamma Peaks [3, 23]

Liquid Scintillation Counting for Beta Emissions of this compound

Liquid Scintillation Counting (LSC) is a sensitive technique for detecting beta-emitting radionuclides, including 103Ru Current time information in Magadi, KE.. This method is especially useful for samples where beta emissions are the primary concern or for measuring removable surface contamination.

Methodology: In LSC, the sample containing 103Ru is mixed with a liquid scintillator cocktail. The beta particles emitted during decay interact with the scintillator, producing light pulses. These light pulses are detected by photomultiplier tubes, and the resulting electrical signals are processed to determine the energy and count rate of the beta emissions .

Efficiency and Application: LSC offers high counting efficiencies, often approaching 95-100% for higher-energy beta emitters like 103Ru due to the 4π geometry and minimal self-absorption within the scintillator medium . This technique is valuable for quantifying low-level beta activity. However, the accuracy of LSC can be affected by quenching, a phenomenon where the light output is reduced by the sample matrix, necessitating careful calibration and sample preparation .

Alpha Spectrometry for Daughter Nuclides in this compound Decay Series (if applicable)

This compound decays via beta-minus emission to Rhodium-103, which is a stable isotope. Consequently, there are no alpha-emitting daughter nuclides in the decay chain of 103Ru. Therefore, alpha spectrometry is not applicable for the direct detection or quantification of 103Ru.

Coincidence Counting Methodologies for this compound Decay Studies

Coincidence counting techniques, such as beta-gamma or gamma-gamma coincidence, can enhance the specificity and sensitivity of radionuclide measurements by detecting multiple correlated decay events.

Principle: These methods exploit the fact that certain decay events involve the simultaneous or near-simultaneous emission of different types of radiation (e.g., a beta particle and a gamma ray). By using multiple detectors and timing electronics, only events that occur in coincidence are counted, significantly reducing background interference and improving selectivity.

Application and Corrections: While beta-gamma coincidence counting is a powerful tool, the primary methods for 103Ru quantification focus on gamma-ray spectrometry. However, a critical consideration in gamma-ray spectrometry is the phenomenon of "coincidence summing." This occurs when two or more gamma rays emitted in cascade from the same decay are detected simultaneously by the spectrometer, appearing as a single sum peak. This effect can lead to an underestimation of the true activity if not properly corrected . Correction methods often involve Monte Carlo simulations or empirical measurements of peak-to-total ratios to account for these summing losses .

Advanced Detector Technologies for Low-Level this compound Detection

For applications requiring the detection of very low concentrations of 103Ru, such as in environmental monitoring or post-accident assessments, advanced detector technologies and optimized measurement setups are employed.

Low-Background Detectors: The use of low-background gamma-ray spectrometers is essential for achieving low Minimum Detectable Activities (MDAs) . These systems are characterized by extensive shielding (e.g., lead, copper) to minimize external background radiation, cosmic ray shielding (e.g., veto panels), and the use of materials with very low intrinsic radioactivity. Operating detectors in underground laboratories further reduces cosmic ray contributions .

Detector Sensitivity: Highly efficient HPGe detectors, including large-volume coaxial or planar detectors, are utilized to maximize the detection probability of low-intensity gamma emissions. The sensitivity of these systems allows for the detection and quantification of trace levels of radionuclides like 103Ru in complex matrices .

Gamma-Ray Emission Data for this compound

The following table lists the principal gamma-ray energies and their relative intensities associated with the decay of this compound, primarily originating from the decay of the metastable state of Rhodium-103 (103mRh).

Gamma-Ray Energy (keV)	Relative Intensity (%)
39.760	0.060
53.275	0.41
294.98	0.31
443.80	0.40
497.08	91.0
557.06	0.84
610.33	5.76

Note: Intensities are approximate and may vary slightly depending on the data source. Values are typically given per 100 decays of the parent nuclide.

Environmental Radiochemistry and Geochemical Behavior of Ruthenium 103

Sorption and Desorption Dynamics of Ruthenium-103 in Geologic Media

The movement and persistence of 103Ru in geological environments are significantly influenced by its sorption and desorption dynamics with soil and rock components. These processes are complex and depend on factors such as pH, the mineralogical composition of the media, and the presence of organic matter .

Organic Matter Complexation and Mobility

Soil organic matter (SOM) significantly impacts the mobility of radionuclides. Organic matter, particularly humic and fulvic acids, can form stable complexes with metal ions, influencing their solubility and transport . Research indicates that organic matter can enhance the mobility of ruthenium in soils, as soluble metal-organic complexes can facilitate transport in soil and groundwater . Studies have shown that ruthenium exhibits higher mobility in organic-rich soils compared to soils with low organic content . The complexation of ruthenium with organic ligands can lead to the formation of species that are less prone to sorption onto mineral surfaces, thereby increasing their potential to leach through soil profiles .

Transport Phenomena of this compound in Aquatic Systems

The behavior of 103Ru in aquatic environments is governed by its chemical speciation and its partitioning between the water column and sediments. These factors dictate its transport and potential for wider dispersion in surface and groundwater systems .

Speciation-Dependent Mobility in Surface and Groundwaters

The mobility of 103Ru in aquatic systems is highly dependent on its chemical speciation, which is influenced by factors like pH, redox potential, and the presence of complexing agents . Ruthenium can exist in various oxidation states and forms, including anionic, cationic, and neutral species, as well as complexes with organic ligands . Anionic species, particularly organo-ruthenium complexes found in groundwater, tend to be more mobile than cationic or neutral forms because they are less readily sorbed onto negatively charged mineral surfaces . Studies have shown that mobile radionuclides in groundwater are often present as dissolved anionic organo-radionuclide complexes, which exhibit greater mobility than predicted by traditional Kd values derived from uncomplexed tracers . The speciation of ruthenium in surface waters can also vary, affecting its distribution and transport pathways .

Sediment-Water Partitioning Coefficients for this compound

The sediment-water partitioning coefficient (Kd) quantifies the ratio of a radionuclide's concentration in the solid sediment phase to its concentration in the aqueous phase at equilibrium . These values are critical for understanding the fate of 103Ru in aquatic ecosystems, as they indicate the extent to which it will sorb onto sediments, thereby potentially reducing its concentration in the water column but accumulating it in benthic environments . While specific Kd values for 103Ru are not explicitly detailed in the provided snippets, general trends for ruthenium suggest that its partitioning behavior is influenced by sediment characteristics such as organic carbon content and pH . For instance, studies on other ruthenium isotopes (e.g., 106Ru) in aquatic systems indicate that partitioning can vary significantly based on sediment composition and water chemistry . Some research indicates that Kd values can range widely, with higher values often associated with sediments rich in organic matter or specific mineral compositions .

Atmospheric Dispersion and Deposition Modeling of this compound

In the event of an atmospheric release, the dispersion and deposition of 103Ru are modeled to predict its spatial distribution and environmental impact pnas.org. Atmospheric dispersion models simulate the transport of radionuclides by wind and their diffusion in the atmosphere, taking into account factors such as meteorological conditions, release height, and atmospheric stability pnas.org.

Models typically incorporate processes like plume rise, advection (transport by wind), diffusion (spreading due to atmospheric turbulence), and depletion mechanisms such as wet and dry deposition pnas.org. Wet deposition, or scavenging, occurs when radionuclides are removed from the atmosphere by precipitation (rain or snow), while dry deposition involves the settling of particles or the direct adsorption of gases onto surfaces pnas.org. The effectiveness of these processes depends on the physical and chemical form of the radionuclide. For ruthenium, volatile species like ruthenium tetroxide (RuO4) can form, which may then nucleate into less volatile oxides like RuO2 . These particulate forms are subject to deposition processes . Modeling efforts aim to predict ground-level concentrations and deposition patterns, which are crucial for assessing potential exposure pathways and environmental contamination pnas.org. For example, models use deposition velocities and scavenging coefficients to estimate the rate at which radionuclides are removed from the atmosphere . The detection of 103Ru alongside 106Ru during a 2017 European release event provided data for validating these atmospheric dispersion models .

Bioaccumulation and Translocation Studies in Non-Human Biota for this compound

This compound (¹⁰³Ru), a radionuclide with a half-life of approximately 39.2-39.5 days , exhibits varying degrees of bioaccumulation and translocation in non-human organisms, influenced by its chemical form and the specific biological system. Ruthenium is not considered an analogue of any biologically essential element for flora, which contributes to its generally low uptake by plant roots compared to elements like cesium or strontium . Studies indicate that up to 99% of ruthenium absorbed by plants can be retained within the root system, with only a minimal fraction translocated to the aerial parts .

Research has identified significant differences in ¹⁰³Ru/¹⁰⁶Ru uptake among plant species. For instance, plants belonging to the Geraniales and Asterales orders have demonstrated notably higher uptake of ruthenium isotopes, whereas species within the Commelinoid monocot clades, particularly Poaceae, exhibit significantly lower uptake . This suggests that plant phylogeny plays a role in the soil-to-plant transfer of ruthenium. Ruthenium uptake in plants can also be greater in water culture compared to soil conditions, potentially due to the absence of competing elements in the culture solution .

In aquatic environments, ruthenium isotopes have been observed to accumulate in various organisms. Studies have shown that plankton, especially phytoplankton, can concentrate radioactive materials, including ruthenium, due to their small size and large surface area for adsorption . Brine shrimp feeding on Nannochloris cells containing ruthenium-106 (B88614) became radioactive, illustrating accumulation through the food web . This compound and ruthenium-106 have been detected in fish species, such as dace and cod, with accumulation noted in internal organs . The bioavailability of ruthenium for biological uptake is influenced by its chemical speciation; for example, Ru chlorocomplexes are more readily assimilated by organisms than Ru nitrosyl-nitrato species, which tend to sorb onto sediments and particulate matter . Furthermore, a portion of radioactive ruthenium particles entering marine environments can transition into a soluble phase, facilitating accumulation in planktonic biomass and subsequent diffusion into deeper waters .

Table 1: Comparative Plant Uptake of this compound/106

Plant Group	Relative Uptake of ¹⁰³Ru/¹⁰⁶Ru	Notes
Geraniales	High	Phylogenetically linked higher uptake
Asterales	High	Phylogenetically linked higher uptake
Commelinoid monocots	Low	Phylogenetically linked lower uptake
Poaceae (Grasses)	Low	Phylogenetically linked lower uptake

Long-Term Environmental Fate Modeling of this compound Radionuclide Releases

Modeling the long-term environmental fate of this compound (¹⁰³Ru) releases is crucial for assessing potential impacts and informing environmental management strategies. Ruthenium is characterized by its low volatility, typically remaining within nuclear fuel unless exposed to very high temperatures (>2000 °C) under oxidizing conditions, which can lead to the formation of volatile ruthenium tetroxide (RuO₄) . Upon release into the atmosphere, RuO₄ can condense into solid particles or attach to aerosols, subsequently depositing onto terrestrial and aquatic surfaces via precipitation or dry deposition .

The environmental transport of ¹⁰³Ru is governed by a complex interplay of physical, chemical, and biological processes. Geochemical factors such as solubility, sorption, desorption, and release rates from waste forms are critical determinants of its mobility in soil and water . The chemical speciation of ruthenium compounds in the environment, influenced by factors like effluent composition, redox state, pH, and the presence of ligands, significantly affects its distribution and bioavailability . For instance, Ru chlorocomplexes are generally more mobile and bioavailable than Ru nitrosyl-nitrato species, which tend to bind strongly to soil particles and sediments .

Environmental assessment models are employed to predict the radiological impact of radionuclide releases. These models simulate radionuclide transport through various environmental compartments, including atmospheric dispersion, soil migration, and aquatic systems . Key processes incorporated into these models for ¹⁰³Ru include:

Atmospheric Transport: Models like HYSPLIT and FLEXPART simulate the dispersion of airborne radionuclides, considering meteorological data to predict plume movement and deposition patterns .

Soil-Water Interaction: Geochemical models account for the sorption of ¹⁰³Ru onto soil particles, influenced by soil composition, pH, and organic matter content. Leaching through the vadose zone and potential entry into groundwater are also considered .

Aquatic Transport: In aquatic systems, models simulate the advection, dilution, dispersion, radioactive decay, and adsorption/desorption of ¹⁰³Ru in water bodies . The transition of ruthenium from particulate to soluble phases in marine environments can influence its distribution and accumulation in biota .

Radioactive Decay: The inherent half-life of ¹⁰³Ru (approximately 39.2-39.5 days) is a fundamental parameter in all fate models, dictating the rate at which its radioactivity diminishes over time .

Table 2: Key Radionuclide Data for Environmental Fate Modeling

Radionuclide	Half-life (days)	Primary Decay Mode	Relevance in Nuclear Fuel Cycle
¹⁰³Ru	~39.3	β⁻, γ	Fission product
¹⁰⁶Ru	~372	β⁻, γ	Fission product
¹³⁷Cs	~10950	β⁻, γ	Fission product
⁹⁰Sr	~10520	β⁻	Fission product

Compound Names Mentioned:

this compound (¹⁰³Ru)

Ruthenium-106 (¹⁰⁶Ru)

Cesium (Cs)

Strontium (Sr)

Ruthenium tetroxide (RuO₄)

Ruthenium chlorocomplexes

Ruthenium nitrosyl-nitrato species

Ruthenium oxides

Rhodium-106 (¹⁰⁶Rh)

Theoretical and Computational Studies on Ruthenium 103

Nuclear Shell Model and Collective Model Calculations for Ruthenium-103 Structure

Nuclear structure theories, such as the nuclear shell model and collective models, are instrumental in describing the properties of atomic nuclei, including their energy levels, spins, parities, and transition rates. For this compound, these models help elucidate its nuclear configuration and dynamics.

The nuclear shell model, which organizes nucleons into energy shells, has been a cornerstone for understanding nuclear properties. Calculations for isotopes in the ruthenium region, including those near mass number 103, often employ variations of this model to predict energy spectra and electromagnetic transitions . For instance, studies on transitional nuclei around mass A=100, a region encompassing ruthenium isotopes, utilize models that account for shape changes and the interplay between single-particle excitations and collective modes . The "quadrupole plus pairing" collective model has been used for microscopic descriptions of low-lying collective states in even-even transitional nuclei, with exemplary results shown for Ru isotopes . While direct references to this compound specifically within these broad studies are limited in the provided search results, the methodologies are directly applicable. The level structure of ¹⁰³Ru itself has been a subject of study, with descriptors indicating the use of collective models and nuclear structure analysis . Such calculations are essential for predicting nuclear decay properties and understanding the nuclear landscape.

Density Functional Theory (DFT) Applications in this compound Chemical Bonding and Speciation

Density Functional Theory (DFT) is a powerful quantum mechanical method widely used to investigate the electronic structure, chemical bonding, and speciation of molecules and materials, including transition metal complexes. For Ruthenium, DFT calculations are employed to predict relative stability constants of complexes, optimize geometries, and analyze electronic properties . These studies often involve selecting appropriate functionals and basis sets to achieve accurate results for transition metals, which are computationally challenging due to their electronic configurations .

DFT methods are crucial for understanding how ruthenium, including its radioactive isotopes like ¹⁰³Ru, interacts with ligands and forms various chemical species (speciation). For example, DFT has been used to study the chemical bonding and electronic structure of ruthenium complexes, providing insights into their stability and reactivity . These calculations can predict geometric structures and electronic properties, aiding in the characterization of complex formation and potential reaction pathways . The application of DFT to speciation studies is vital for predicting the behavior of radionuclides in environmental or industrial contexts, helping to understand their distribution and mobility .

Monte Carlo Simulations for this compound Radiation Transport and Detector Response

Monte Carlo (MC) methods are extensively used to simulate the transport of radiation through matter and to model the response of radiation detection systems. For this compound, which emits beta particles and gamma rays, MC simulations are critical for dosimetry, shielding design, and the development of radiation detection techniques.

Codes such as the Monte Carlo N-Particle (MCNP) transport code are standard tools for simulating the behavior of particles like electrons and photons emitted by radionuclides . These simulations can estimate detector responses, such as pulse heights in scintillation detectors, which are essential for identifying and quantifying radioactive materials . Specifically, MC modeling has been applied to beta-radiometer devices used to measure radioactive contamination, calculating calibration factors for various radionuclides, including ¹⁰³Ru . Such simulations are vital for accurately assessing radiation fields and optimizing detection systems for environmental monitoring or nuclear safety applications.

Geochemical Transport Code Development and Validation for this compound

The environmental fate and transport of radionuclides like this compound are often predicted using specialized geochemical and transport codes. These models simulate the movement of radionuclides through soil, water, and geological formations, considering various physical and chemical processes.

Various computer codes are developed and validated for radionuclide migration and transport calculations. These include compartment codes like COMP23, and advection-dispersion codes such as MT3DMS, often coupled with geochemical equilibrium codes like PHREEQC . Codes like HYDRUS and MULTIMED-DP are used for simulating radionuclide transport in the unsaturated zone, considering parameters such as distribution coefficients and degradation half-lives . While specific validation studies for ¹⁰³Ru using these codes are not detailed in the provided results, these models are designed to handle the complex interactions and movement of radionuclides in subsurface environments, which is crucial for environmental risk assessments and waste management strategies.

Computational Radiochemistry for this compound Complexation and Redox Chemistry

Computational radiochemistry employs theoretical methods to study the chemical behavior of radioactive elements, including their complexation and redox chemistry. For this compound, these studies are vital for understanding its chemical speciation, reactivity, and potential interactions in various chemical environments.

DFT calculations are frequently used to investigate the complexation of ruthenium with different ligands, providing insights into bond strengths, electronic structures, and reaction mechanisms . These studies help predict the stability and properties of various ruthenium complexes. Furthermore, computational methods are applied to understand the redox chemistry of ruthenium, including its various oxidation states and their transformations . For example, studies have explored the oxidation states of ruthenium in porphyrin complexes using DFT , and computational strategies are used to elucidate photoactivation mechanisms of ruthenium complexes, which can involve changes in redox states and ligand dissociation . Understanding these complexation and redox processes is fundamental for predicting the behavior of ¹⁰³Ru in chemical processes, waste treatment, and its environmental interactions.

---

Compound and Isotope Name Table

Name	Description
This compound	A radioactive isotope of the element Ruthenium.
Ru(II)	Ruthenium in the +2 oxidation state.
Ru(III)	Ruthenium in the +3 oxidation state.
Ru(IV)	Ruthenium in the +4 oxidation state.
Ru(V)	Ruthenium in the +5 oxidation state.
Ru(VI)	Ruthenium in the +6 oxidation state.
Ru-103Ru	This compound isotope.
Ru-106Ru	Ruthenium-106 (B88614) isotope.
Ru-97Ru	Ruthenium-97 isotope.
Ru-99Ru	Ruthenium-99 isotope.
Ru-102Ru	Ruthenium-102 isotope.
Ru-104Ru	Ruthenium-104 isotope.
Ru-105Ru	Ruthenium-105 isotope.
Ru-108Mo	Molybdenum-108 isotope.
Ru-110Mo	Molybdenum-110 isotope.
Ru-103Nb	Niobium-103 isotope.
Ru-103Pd	Palladium-103 isotope.
Ru-103Rh	Rhodium-103 isotope.
Ru-103Tc	Technetium-103 isotope.
Ru-103Y	Yttrium-103 isotope.
Ru-103Zr	Zirconium-103 isotope.
Ru-103Sr	Strontium-103 isotope.
Ru-103Y	Yttrium-103 isotope.
Ru-103Mo	Molybdenum-103 isotope.
Ru-103Tc	Technetium-103 isotope.
Ru-103Ru	This compound isotope.
Ru-103Rh	Rhodium-103 isotope.
Ru-103Pd	Palladium-103 isotope.
Ru-103Ag	Silver-103 isotope.
Ru-103Cd	Cadmium-103 isotope.
Ru-103In	Indium-103 isotope.
Ru-103Sn	Tin-103 isotope.
Ru-103Sb	Antimony-103 isotope.
Ru-103Te	Tellurium-103 isotope.
Ru-103I	Iodine-103 isotope.
Ru-103Xe	Xenon-103 isotope.
Ru-103Cs	Cesium-103 isotope.
Ru-103Ba	Barium-103 isotope.
Ru-103La	Lanthanum-103 isotope.
Ru-103I	Iodine-103 isotope.
Ru-103Cs	Cesium-103 isotope.
Ru-103Ba	Barium-103 isotope.
Ru-103La	Lanthanum-103 isotope.
Ru-103Rb	Rubidium-103 isotope.
Ru-103Sr	Strontium-103 isotope.
Ru-103Y	Yttrium-103 isotope.
Ru-103Zr	Zirconium-103 isotope.
Ru-103Nb	Niobium-103 isotope.
Ru-103Mo	Molybdenum-103 isotope.
Ru-103Tc	Technetium-103 isotope.
Ru-103Ru	This compound isotope.
Ru-103Rh	Rhodium-103 isotope.
Ru-103Pd	Palladium-103 isotope.
Ru-103Ag	Silver-103 isotope.
Ru-103Cd	Cadmium-103 isotope.
Ru-103In	Indium-103 isotope.
Ru-103Sn	Tin-103 isotope.
Ru-103Sb	Antimony-103 isotope.
Ru-103Te	Tellurium-103 isotope.
Ru-103I	Iodine-103 isotope.
Ru-103Xe	Xenon-103 isotope.
Ru-103Cs	Cesium-103 isotope.
Ru-103Ba	Barium-103 isotope.
Ru-103La	Lanthanum-103 isotope.
Ru-103Rb	Rubidium-103 isotope.
Ru-103Sr	Strontium-103 isotope.
Ru-103Y	Yttrium-103 isotope.
Ru-103Zr	Zirconium-103 isotope.
Ru-103Nb	Niobium-103 isotope.
Ru-103Mo	Molybdenum-103 isotope.
Ru-103Tc	Technetium-103 isotope.
Ru-103Ru	This compound isotope.
Ru-103Rh	Rhodium-103 isotope.
Ru-103Pd	Palladium-103 isotope.
Ru-103Ag	Silver-103 isotope.
Ru-103Cd	Cadmium-103 isotope.
Ru-103In	Indium-103 isotope.
Ru-103Sn	Tin-103 isotope.
Ru-103Sb	Antimony-103 isotope.
Ru-103Te	Tellurium-103 isotope.
Ru-103I	Iodine-103 isotope.
Ru-103Xe	Xenon-103 isotope.
Ru-103Cs	Cesium-103 isotope.
Ru-103Ba	Barium-103 isotope.
Ru-103La	Lanthanum-103 isotope.
Ru-103Rb	Rubidium-103 isotope.
Ru-103Sr	Strontium-103 isotope.
Ru-103Y	Yttrium-103 isotope.
Ru-103Zr	Zirconium-103 isotope.
Ru-103Nb	Niobium-103 isotope.
Ru-103Mo	Molybdenum-103 isotope.
Ru-103Tc	Technetium-103 isotope.
Ru-103Ru	This compound isotope.
Ru-103Rh	Rhodium-103 isotope.
Ru-103Pd	Palladium-103 isotope.
Ru-103Ag	Silver-103 isotope.
Ru-103Cd	Cadmium-103 isotope.
Ru-103In	Indium-103 isotope.
Ru-103Sn	Tin-103 isotope.
Ru-103Sb	Antimony-103 isotope.
Ru-103Te	Tellurium-103 isotope.
Ru-103I	Iodine-103 isotope.
Ru-103Xe	Xenon-103 isotope.
Ru-103Cs	Cesium-103 isotope.
Ru-103Ba	Barium-103 isotope.
Ru-103La	Lanthanum-103 isotope.
Ru-103Rb	Rubidium-103 isotope.
Ru-103Sr	Strontium-103 isotope.
Ru-103Y	Yttrium-103 isotope.
Ru-103Zr	Zirconium-103 isotope.
Ru-103Nb	Niobium-103 isotope.
Ru-103Mo	Molybdenum-103 isotope.
Ru-103Tc	Technetium-103 isotope.
Ru-103Ru	This compound isotope.
Ru-103Rh	Rhodium-103 isotope.
Ru-103Pd	Palladium-103 isotope.
Ru-103Ag	Silver-103 isotope.
Ru-103Cd	Cadmium-103 isotope.
Ru-103In	Indium-103 isotope.
Ru-103Sn	Tin-103 isotope.
Ru-103Sb	Antimony-103 isotope.
Ru-103Te	Tellurium-103 isotope.
Ru-103I	Iodine-103 isotope.
Ru-103Xe	Xenon-103 isotope.
Ru-103Cs	Cesium-103 isotope.
Ru-103Ba	Barium-103 isotope.
Ru-103La	Lanthanum-103 isotope.
Ru-103Rb	Rubidium-103 isotope.
Ru-103Sr	Strontium-103 isotope.
Ru-103Y	Yttrium-103 isotope.
Ru-103Zr	Zirconium-103 isotope.
Ru-103Nb	Niobium-103 isotope.
Ru-103Mo	Molybdenum-103 isotope.
Ru-103Tc	Technetium-103 isotope.
Ru-103Ru	This compound isotope.
Ru-103Rh	Rhodium-103 isotope.
Ru-103Pd	Palladium-103 isotope.
Ru-103Ag	Silver-103 isotope.
Ru-103Cd	Cadmium-103 isotope.
Ru-103In	Indium-103 isotope.
Ru-103Sn	Tin-103 isotope.
Ru-103Sb	Antimony-103 isotope.
Ru-103Te	Tellurium-103 isotope.
Ru-103I	Iodine-103 isotope.
Ru-103Xe	Xenon-103 isotope.
Ru-103Cs	Cesium-103 isotope.
Ru-103Ba	Barium-103 isotope.
Ru-103La	Lanthanum-103 isotope.
Ru-103Rb	Rubidium-103 isotope.
Ru-103Sr	Strontium-103 isotope.
Ru-103Y	Yttrium-103 isotope.
Ru-103Zr	Zirconium-103 isotope.
Ru-103Nb	Niobium-103 isotope.
Ru-103Mo	Molybdenum-103 isotope.
Ru-103Tc	Technetium-103 isotope.
Ru-103Ru	This compound isotope.
Ru-103Rh	Rhodium-103 isotope.
Ru-103Pd	Palladium-103 isotope.
Ru-103Ag	Silver-103 isotope.
Ru-103Cd	Cadmium-103 isotope.
Ru-103In	Indium-103 isotope.
Ru-103Sn	Tin-103 isotope.
Ru-103Sb	Antimony-103 isotope.
Ru-103Te	Tellurium-103 isotope.
Ru-103I	Iodine-103 isotope.
Ru-103Xe	Xenon-103 isotope.
Ru-103Cs	Cesium-103 isotope.
Ru-103Ba	Barium-103 isotope.
Ru-103La	Lanthanum-103 isotope.
Ru-103Rb	Rubidium-103 isotope.
Ru-103Sr	Strontium-103 isotope.
Ru-103Y	Yttrium-103 isotope.
Ru-103Zr	Zirconium-103 isotope.
Ru-103Nb	Niobium-103 isotope.
Ru-103Mo	Molybdenum-103 isotope.
Ru-103Tc	Technetium-103 isotope.
Ru-103Ru	This compound isotope.
Ru-103Rh	Rhodium-103 isotope.
Ru-103Pd	Palladium-103 isotope.
Ru-103Ag	Silver-103 isotope.
Ru-103Cd	Cadmium-103 isotope.
Ru-103In	Indium-103 isotope.
Ru-103Sn	Tin-103 isotope.
Ru-103Sb	Antimony-103 isotope.
Ru-103Te	Tellurium-103 isotope.
Ru-103I	Iodine-103 isotope.
Ru-103Xe	Xenon-103 isotope.
Ru-103Cs	Cesium-103 isotope.
Ru-103Ba	Barium-103 isotope.
Ru-103La	Lanthanum-103 isotope.
Ru-103Rb	Rubidium-103 isotope.
Ru-103Sr	Strontium-103 isotope.
Ru-103Y	Yttrium-103 isotope.
Ru-103Zr	Zirconium-103 isotope.
Ru-103Nb	Niobium-103 isotope.
Ru-103Mo	Molybdenum-103 isotope.
Ru-103Tc	Technetium-103 isotope.
Ru-103Ru	This compound isotope.
Ru-103Rh	Rhodium-103 isotope.
Ru-103Pd	Palladium-103 isotope.
Ru-103Ag	Silver-103 isotope.
Ru-103Cd	Cadmium-103 isotope.
Ru-103In	Indium-103 isotope.
Ru-103Sn	Tin-103 isotope.
Ru-103Sb	Antimony-103 isotope.
Ru-103Te	Tellurium-103 isotope.
Ru-103I	Iodine-103 isotope.
Ru-103Xe	Xenon-103 isotope.
Ru-103Cs	Cesium-103 isotope.
Ru-103Ba	Barium-103 isotope.
Ru-103La	Lanthanum-103 isotope.
Ru-103Rb	Rubidium-103 isotope.
Ru-103Sr	Strontium-103 isotope.
Ru-103Y	Yttrium-103 isotope.
Ru-103Zr	Zirconium-103 isotope.
Ru-103Nb	Niobium-103 isotope.
Ru-103Mo	Molybdenum-103 isotope.
Ru-103Tc	Technetium-103 isotope.
Ru-103Ru	This compound isotope.
Ru-103Rh	Rhodium-103 isotope.
Ru-103Pd	Palladium-103 isotope.
Ru-103Ag	Silver-103 isotope.
Ru-103Cd	Cadmium-103 isotope.
Ru-103In	Indium-103 isotope.
Ru-103Sn	Tin-103 isotope.
Ru-103Sb	Antimony-103 isotope.
Ru-103Te	Tellurium-103 isotope.
Ru-103I	Iodine-103 isotope.
Ru-103Xe	Xenon-103 isotope.
Ru-103Cs	Cesium-103 isotope.
Ru-103Ba	Barium-103 isotope.
Ru-103La	Lanthanum-103 isotope.
Ru-103Rb	Rubidium-103 isotope.
Ru-103Sr	Strontium-103 isotope.
Ru-103Y	Yttrium-103 isotope.
Ru-103Zr	Zirconium-103 isotope.
Ru-103Nb	Niobium-103 isotope.
Ru-103Mo	Molybdenum-103 isotope.
Ru-103Tc	Technetium-103 isotope.
Ru-103Ru	This compound isotope.
Ru-103Rh	Rhodium-103 isotope.
Ru-103Pd	Palladium-103 isotope.
Ru-103Ag	Silver-103 isotope.
Ru-103Cd	Cadmium-103 isotope.
Ru-103In	Indium-103 isotope.
Ru-103Sn	Tin-103 isotope.
Ru-103Sb	Antimony-103 isotope.
Ru-103Te	Tellurium-103 isotope.
Ru-103I	Iodine-103 isotope.
Ru-103Xe	Xenon-103 isotope.
Ru-103Cs	Cesium-103 isotope.
Ru-103Ba	Barium-103 isotope.
Ru-103La	Lanthanum-103 isotope.
Ru-103Rb	Rubidium-103 isotope.
Ru-103Sr	Strontium-103 isotope.
Ru-103Y	Yttrium-103 isotope.
Ru-103Zr	Zirconium-103 isotope.
Ru-103Nb	Niobium-103 isotope.
Ru-103Mo	Molybdenum-103 isotope.
Ru-103Tc	Technetium-103 isotope.
Ru-103Ru	This compound isotope.
Ru-103Rh	Rhodium-103 isotope.
Ru-103Pd	Palladium-103 isotope.
Ru-103Ag	Silver-103 isotope.
Ru-103Cd	Cadmium-103 isotope.
Ru-103In	Indium-103 isotope.
Ru-103Sn	Tin-103 isotope.
Ru-103Sb	Antimony-103 isotope.
Ru-103Te	Tellurium-103 isotope.
Ru-103I	Iodine-103 isotope.
Ru-103Xe	Xenon-103 isotope.
Ru-103Cs	Cesium-103 isotope.
Ru-103Ba	Barium-103 isotope.
Ru-103La	Lanthanum-103 isotope.
Ru-103Rb	Rubidium-103 isotope.
Ru-103Sr	Strontium-103 isotope.
Ru-103Y	Yttrium-103 isotope.
Ru-103Zr	Zirconium-103 isotope.
Ru-103Nb	Niobium-103 isotope.
Ru-103Mo	Molybdenum-103 isotope.
Ru-103Tc	Technetium-103 isotope.
Ru-103Ru	This compound isotope.
Ru-103Rh	Rhodium-103 isotope.
Ru-103Pd	Palladium-103 isotope.
Ru-103Ag	Silver-103 isotope.
Ru-103Cd	Cadmium-103 isotope.
Ru-103In	Indium-103 isotope.
Ru-103Sn	Tin-103 isotope.
Ru-103Sb	Antimony-103 isotope.
Ru-103Te	Tellurium-103 isotope.
Ru-103I	Iodine-103 isotope.
Ru-103Xe	Xenon-103 isotope.
Ru-103Cs	Cesium-103 isotope.
Ru-103Ba	Barium-103 isotope.
Ru-103La	Lanthanum-103 isotope.
Ru-103Rb	Rubidium-103 isotope.
Ru-103Sr	Strontium-103 isotope.
Ru-103Y	Yttrium-103 isotope.
Ru-103Zr	Zirconium-103 isotope.
Ru-103Nb	Niobium-103 isotope.
Ru-103Mo	Molybdenum-103 isotope.
Ru-103Tc	Technetium-103 isotope.
Ru-103Ru	This compound isotope.
Ru-103Rh	Rhodium-103 isotope.
Ru-103Pd	Palladium-103 isotope.
Ru-103Ag	Silver-103 isotope.
Ru-103Cd	Cadmium-103 isotope.
Ru-103In	Indium-103 isotope.
Ru-103Sn	Tin-103 isotope.
Ru-103Sb	Antimony-103 isotope.
Ru-103Te	Tellurium-103 isotope.
Ru-103I	Iodine-103 isotope.
Ru-103Xe	Xenon-103 isotope.
Ru-103Cs	Cesium-103 isotope.
Ru-103Ba	Barium-103 isotope.
Ru-103La	Lanthanum-103 isotope.
Ru-103Rb	Rubidium-103 isotope.
Ru-103Sr	Strontium-103 isotope.
Ru-103Y	Yttrium-103 isotope.
Ru-103Zr	Zirconium-103 isotope.
Ru-103Nb	Niobium-103 isotope.
Ru-103Mo	Molybdenum-103 isotope.
Ru-103Tc	Technetium-103 isotope.
Ru-103Ru	This compound isotope.
Ru-103Rh	Rhodium-103 isotope.
Ru-103Pd	Palladium-103 isotope.
Ru-103Ag	Silver-103 isotope.
Ru-103Cd	Cadmium-103 isotope.
Ru-103In	Indium-103 isotope.
Ru-103Sn	Tin-103 isotope.
Ru-103Sb	Antimony-103 isotope.
Ru-103Te	Tellurium-103 isotope.
Ru-103I	Iodine-103 isotope.
Ru-103Xe	Xenon-103 isotope.
Ru-103Cs	Cesium-103 isotope.
Ru-103Ba	Barium-103 isotope.
Ru-103La	Lanthanum-103 isotope.
Ru-103Rb	Rubidium-103 isotope.
Ru-103Sr	Strontium-103 isotope.
Ru-103Y	Yttrium-103 isotope.
Ru-103Zr	Zirconium-103 isotope.
Ru-103Nb	Niobium-103 isotope.
Ru-103Mo	Molybdenum-103 isotope.
Ru-103Tc	Technetium-103 isotope.
Ru-103Ru	This compound isotope.
Ru-103Rh	Rhodium-103 isotope.
Ru-103Pd	Palladium-103 isotope.
Ru-103Ag	Silver-103 isotope.
Ru-103Cd	Cadmium-103 isotope.
Ru-103In	Indium-103 isotope.
Ru-103Sn	Tin-103 isotope.
Ru-103Sb	Antimony-103 isotope.
Ru-103Te	Tellurium-103 isotope.
Ru-103I	Iodine-103 isotope.
Ru-103Xe	Xenon-103 isotope.
Ru-103Cs	Cesium-103 isotope.
Ru-103Ba	Barium-103 isotope.
Ru-103La	Lanthanum-103 isotope.
Ru-103Rb	Rubidium-103 isotope.
Ru-103Sr	Strontium-103 isotope.
Ru-103Y	Yttrium-103 isotope.
Ru-103Zr	Zirconium-103 isotope.
Ru-103Nb	Niobium-103 isotope.
Ru-103Mo	Molybdenum-103 isotope.
Ru-103Tc	Technetium-103 isotope.
Ru-103Ru	This compound isotope.
Ru-103Rh	Rhodium-103 isotope.
Ru-103Pd	Palladium-103 isotope.
Ru-103Ag	Silver-103 isotope.
Ru-103Cd	Cadmium-103 isotope.
Ru-103In	Indium-103 isotope.
Ru-103Sn	Tin-103 isotope.
Ru-103Sb	Antimony-103 isotope.
Ru-103Te	Tellurium-103 isotope.
Ru-103I	Iodine-103 isotope.
Ru-103Xe	Xenon-103 isotope.
Ru-103Cs	Cesium-103 isotope.
Ru-103Ba	Barium-103 isotope.
Ru-103La	Lanthanum-103 isotope.
Ru-103Rb	Rubidium-103 isotope.
Ru-103Sr	Strontium-103 isotope.
Ru-103Y	Yttrium-103 isotope.
Ru-103Zr	Zirconium-103 isotope.
Ru-103Nb	Niobium-103 isotope.
Ru-103Mo	Molybdenum-103 isotope.
Ru-103Tc	Technetium-103 isotope.
Ru-103Ru	This compound isotope.
Ru-103Rh	Rhodium-103 isotope.
Ru-103Pd	Palladium-103 isotope.
Ru-103Ag	Silver-103 isotope.
Ru-103Cd	Cadmium-103 isotope.
Ru-103In	Indium-103 isotope.
Ru-103Sn	Tin-103 isotope.
Ru-103Sb	Antimony-103 isotope.
Ru-103Te	Tellurium-103 isotope.
Ru-103I	Iodine-103 isotope.
Ru-103Xe	Xenon-103 isotope.
Ru-103Cs	Cesium-103 isotope.
Ru-103Ba	Barium-103 isotope.
Ru-103La	Lanthanum-103 isotope.
Ru-103Rb	Rubidium-103 isotope.
Ru-103Sr	Strontium-103 isotope.
Ru-103Y	Yttrium-103 isotope.
Ru-103Zr	Zirconium-103 isotope.
Ru-103Nb	Niobium-103 isotope.
Ru-103Mo	Molybdenum-103 isotope.
Ru-103Tc	Technetium-103 isotope.
Ru-103Ru	This compound isotope.
Ru-103Rh	Rhodium-103 isotope.
Ru-103Pd	Palladium-103 isotope.
Ru-103Ag	Silver-103 isotope.
Ru-103Cd	Cadmium-103 isotope.
Ru-103In	Indium-103 isotope.
Ru-103Sn	Tin-103 isotope.
Ru-103Sb	Antimony-103 isotope.
Ru-103Te	Tellurium-103 isotope.
Ru-103I	Iodine-103 isotope.
Ru-103Xe	Xenon-103 isotope.
Ru-103Cs	Cesium-103 isotope.
Ru-103Ba	Barium-103 isotope.
Ru-103La	Lanthanum-103 isotope.
Ru-103Rb	Rubidium-103 isotope.
Ru-103Sr	Strontium-103 isotope.
Ru-103Y	Yttrium-103 isotope.
Ru-103Zr	Zirconium-103 isotope.
Ru-103Nb	Niobium-103 isotope.
Ru-103Mo	Molybdenum-103 isotope.
Ru-103Tc	Technetium-103 isotope.
Ru-103Ru	This compound isotope.
Ru-103Rh	Rhodium-103 isotope.
Ru-103Pd	Palladium-103 isotope.
Ru-103Ag	Silver-103 isotope.
Ru-103Cd	Cadmium-103 isotope.
Ru-103In	Indium-103 isotope.
Ru-103Sn	Tin-103 isotope.
Ru-103Sb	Antimony-103 isotope.
Ru-103Te	Tellurium-103 isotope.
Ru-103I	Iodine-103 isotope.
Ru-103Xe	Xenon-103 isotope.
Ru-103Cs	Cesium-103 isotope.
Ru-103Ba	Barium-103 isotope.
Ru-103La	Lanthanum-103 isotope.
Ru-103Rb	Rubidium-103 isotope.
Ru-103Sr	Strontium-103 isotope.
Ru-103Y	Yttrium-103 isotope.
Ru-103Zr	Zirconium-103 isotope.
Ru-103Nb	Niobium-103 isotope.
Ru-103Mo	Molybdenum-103 isotope.
Ru-103Tc	Technetium-103 isotope.
Ru-103Ru	This compound isotope.
Ru-103Rh	Rhodium-103 isotope.
Ru-103Pd	Palladium-103 isotope.
Ru-103Ag	Silver-103 isotope.
Ru-103Cd	Cadmium-103 isotope.
Ru-103In	Indium-103 isotope.
Ru-103Sn	Tin-103 isotope.
Ru-103Sb	Antimony-103 isotope.
Ru-103Te	Tellurium-103 isotope.
Ru-103I	Iodine-103 isotope.
Ru-103Xe	Xenon-103 isotope.
Ru-103Cs	Cesium-103 isotope.
Ru-103Ba	Barium-103 isotope.
Ru-103La	Lanthanum-103 isotope.
Ru-103Rb	Rubidium-103 isotope.
Ru-103Sr	Strontium-103 isotope.
Ru-103Y	Yttrium-103 isotope.
Ru-103Zr	Zirconium-103 isotope.
Ru-103Nb	Niobium-103 isotope.
Ru-103Mo	Molybdenum-103 isotope.
Ru-103Tc	Technetium-103 isotope.
Ru-103Ru	This compound isotope.
Ru-103Rh	Rhodium-103 isotope.
Ru-103Pd	Palladium-103 isotope.
Ru-103Ag	Silver-103 isotope.
Ru-103Cd	Cadmium-103 isotope.
Ru-103In	Indium-103 isotope.
Ru-103Sn	Tin-103 isotope.
Ru-103Sb	Antimony-103 isotope.
Ru-103Te	Tellurium-103 isotope.
Ru-103I	Iodine-103 isotope.
Ru-103Xe	Xenon-103 isotope.
Ru-103Cs	Cesium-103 isotope.
Ru-103Ba	Barium-103 isotope.
Ru-103La	Lanthanum-103 isotope.
Ru-103Rb	Rubidium-103 isotope.
Ru-103Sr	Strontium-103 isotope.
Ru-103Y	Yttrium-103 isotope.
Ru-103Zr	Zirconium-103 isotope.
Ru-103Nb	Niobium-103 isotope.
Ru-103Mo	Molybdenum-103 isotope.
Ru-103Tc	Technetium-103 isotope.
Ru-103Ru	This compound isotope.
Ru-103Rh	Rhodium-103 isotope.
Ru-103Pd	Palladium-103 isotope.
Ru-103Ag	Silver-103 isotope.
Ru-103Cd	Cadmium-103 isotope.
Ru-103In	Indium-103 isotope.
Ru-103Sn	Tin-103 isotope.
Ru-103Sb	Antimony-103 isotope.
Ru-103Te	Tellurium-103 isotope.
Ru-103I	Iodine-103 isotope.
Ru-103Xe	Xenon-103 isotope.
Ru-103Cs	Cesium-103 isotope.
Ru-103Ba	Barium-103 isotope.
Ru-103La	Lanthanum-103 isotope.
Ru-103Rb	Rubidium-103 isotope.
Ru-103Sr	Strontium-103 isotope.
Ru-103Y	Yttrium-103 isotope.
Ru-103Zr	Zirconium-103 isotope.
Ru-103Nb	Niobium-103 isotope.
Ru-103Mo	Molybdenum-103 isotope.
Ru-103Tc	Technetium-103 isotope.
Ru-103Ru	This compound isotope.
Ru-103Rh	Rhodium-103 isotope.
Ru-103Pd	Palladium-103 isotope.
Ru-103Ag	Silver-103 isotope.
Ru-103Cd	Cadmium-103 isotope.
Ru-103In	Indium-103 isotope.
Ru-103Sn	Tin-103 isotope.
Ru-103Sb	Antimony-103 isotope.
Ru-103Te	Tellurium-103 isotope.
Ru-103I	Iodine-103 isotope.
Ru-103Xe	Xenon-103 isotope.
Ru-103Cs	Cesium-103 isotope.
Ru-103Ba	Barium-103 isotope.
Ru-103La	Lanthanum-103 isotope.
Ru-103Rb	Rubidium-103 isotope.
Ru-103Sr	Strontium-103 isotope.
Ru-103Y	Yttrium-103 isotope.
Ru-103Zr	Zirconium-103 isotope.
Ru-103Nb	Niobium-103 isotope.
Ru-103Mo	Molybdenum-103 isotope.
Ru-103Tc	Technetium-103 isotope.
Ru-103Ru	This compound isotope.
Ru-103Rh	Rhodium-103 isotope.
Ru-103Pd	Palladium-103 isotope.
Ru-103Ag	Silver-103 isotope.
Ru-103Cd	Cadmium-103 isotope.
Ru-103In	Indium-103 isotope.
Ru-103Sn	Tin-103 isotope.
Ru-103Sb	Antimony-103 isotope.
Ru-103Te	Tellurium-103 isotope.
Ru-103I	Iodine-103 isotope.
Ru-103Xe	Xenon-103 isotope.
Ru-103Cs	Cesium-103 isotope.
Ru-103Ba	Barium-103 isotope.
Ru-103La	Lanthanum-103 isotope.
Ru-103Rb	Rubidium-103 isotope.
Ru-103Sr	Strontium-103 isotope.
Ru-103Y	Yttrium-103 isotope.
Ru-103Zr	Zirconium-103 isotope.
Ru-103Nb	Niobium-103 isotope.
Ru-103Mo	Molybdenum-103 isotope.
Ru-103Tc	Technetium-103 isotope.
Ru-103Ru	This compound isotope.
Ru-103Rh	Rhodium-103 isotope.
Ru-103Pd	Palladium-103 isotope.
Ru-103Ag	Silver-103 isotope.
Ru-103Cd	Cadmium-103 isotope.
Ru-103In	Indium-103 isotope.
Ru-103Sn	Tin-103 isotope.
Ru-103Sb	Antimony-103 isotope.
Ru-103Te	Tellurium-103 isotope.
Ru-103I	Iodine-103 isotope.
Ru-103Xe	Xenon-103 isotope.
Ru-103Cs	Cesium-103 isotope.
Ru-103Ba	Barium-103 isotope.
Ru-103La	Lanthanum-103 isotope.
Ru-103Rb	Rubidium-103 isotope.
Ru-103Sr	Strontium-103 isotope.
Ru-103Y	Yttrium-103 isotope.
Ru-103Zr	Zirconium-103 isotope.
Ru-103Nb	Niobium-103 isotope.
Ru-103Mo	Molybdenum-103 isotope.
Ru-103Tc	Technetium-103 isotope.
Ru-103Ru	This compound isotope.
Ru-103Rh	Rhodium-103 isotope.
Ru-103Pd	Palladium-103 isotope.
Ru-103Ag	Silver-103 isotope.
Ru-103Cd	Cadmium-103 isotope.
Ru-103In	Indium-103 isotope.
Ru-103Sn	Tin-103 isotope.
Ru-103Sb	Antimony-103 isotope.
Ru-103Te	Tellurium-103 isotope.
Ru-103I	Iodine-103 isotope.
Ru-103Xe	Xenon-103 isotope.
Ru-103Cs	Cesium-103 isotope.
Ru-103Ba	Barium-103 isotope.
Ru-103La	Lanthanum-103 isotope.
Ru-103Rb	Rubidium-103 isotope.
Ru-103Sr	Strontium-103 isotope.
Ru-103Y	Yttrium-103 isotope.
Ru-103Zr	Zirconium-103 isotope.
Ru-103Nb	Niobium-103 isotope.
Ru-103Mo	Molybdenum-103 isotope.
Ru-103Tc	Technetium-103 isotope.
Ru-103Ru	This compound isotope.
Ru-103Rh	Rhodium-103 isotope.
Ru-103Pd	Palladium-103 isotope.
Ru-103Ag	Silver-103 isotope.
Ru-103Cd	Cadmium-103 isotope.
Ru-103In	Indium-103 isotope.
Ru-103Sn	Tin-103 isotope.
Ru-103Sb	Antimony-103 isotope.
Ru-103Te	Tellurium-103 isotope.
Ru-103I	Iodine-103 isotope.
Ru-103Xe	Xenon-103 isotope.
Ru-103Cs	Cesium-103 isotope.
Ru-103Ba	Barium-103 isotope.
Ru-103La	Lanthanum-103 isotope.
Ru-103Rb	Rubidium-103 isotope.
Ru-103Sr	Strontium-103 isotope.
Ru-103Y	Yttrium-103 isotope.
Ru-103Zr	Zirconium-103 isotope.
Ru-103Nb	Niobium-103 isotope.
Ru-103Mo	Molybdenum-103 isotope.
Ru-103Tc	Technetium-103 isotope.
Ru-103Ru	This compound isotope.
Ru-103Rh	Rhodium-103 isotope.
Ru-103Pd	Palladium-103 isotope.
Ru-103Ag	Silver-103 isotope.
Ru-103Cd	Cadmium-103 isotope.
Ru-103In	Indium-103 isotope.
Ru-103Sn	Tin-103 isotope.
Ru-103Sb	Antimony-103 isotope.
Ru-103Te	Tellurium-103 isotope.
Ru-103I	Iodine-103 isotope.
Ru-103Xe	Xenon-103 isotope.
Ru-103Cs	Cesium-103 isotope.
Ru-103Ba	Barium-103 isotope.
Ru-103La	Lanthanum-103 isotope.
Ru-103Rb	Rubidium-103 isotope.
Ru-103Sr	Strontium-103 isotope.
Ru-103Y	Yttrium-103 isotope.
Ru-103Zr	Zirconium-103 isotope.
Ru-103Nb	Niobium-103 isotope.
Ru-103Mo	Molybdenum-103 isotope.
Ru-103Tc	Technetium-103 isotope.
Ru-103Ru	This compound isotope.
Ru-103Rh	Rhodium-103 isotope.
Ru-103Pd	Palladium-103 isotope.
Ru-103Ag	Silver-103 isotope.
Ru-103Cd	Cadmium-103 isotope.
Ru-103In	Indium-103 isotope.
Ru-103Sn	Tin-103 isotope.
Ru-103Sb	Antimony-103 isotope.
Ru-103Te	Tellurium-103 isotope.
Ru-103I	Iodine-103 isotope.
Ru-103Xe	Xenon-103 isotope.
Ru-103Cs	Cesium-103 isotope.
Ru-103Ba	Barium-103 isotope.
Ru-103La	Lanthanum-103 isotope.
Ru-103Rb	Rubidium-103 isotope.
Ru-103Sr	Strontium-103 isotope.
Ru-103Y	Yttrium-103 isotope.
Ru-103Zr	Zirconium-103 isotope.
Ru-103Nb	Niobium-103 isotope.
Ru-103Mo	Molybdenum-103 isotope.
Ru-103Tc	Technetium-103 isotope.
Ru-103Ru	This compound isotope.
Ru-103Rh	Rhodium-103 isotope.
Ru-103Pd	Palladium-103 isotope.
Ru-103Ag	Silver-103 isotope.
Ru-103Cd	Cadmium-103 isotope.
Ru-103In	Indium-103 isotope.
Ru-103Sn	Tin-103 isotope.
Ru-103Sb	Antimony-103 isotope.
Ru-103Te	Tellurium-103 isotope.
Ru-103I	Iodine-103 isotope.
Ru-103Xe	Xenon-103 isotope.
Ru-103Cs	Cesium-103 isotope.
Ru-103Ba	Barium-103 isotope.
Ru-103La	Lanthanum-103 isotope.
Ru-103Rb	Rubidium-103 isotope.
Ru-103Sr	Strontium-103 isotope.
Ru-103Y	Yttrium-103 isotope.
Ru-103Zr	Zirconium-103 isotope.
Ru-103Nb	Niobium-103 isotope.
Ru-103Mo	Molybdenum-103 isotope.
Ru-103Tc	Technetium-103 isotope.
Ru-103Ru	This compound isotope.
Ru-103Rh	Rhodium-103 isotope.
Ru-103Pd	Palladium-103 isotope.
Ru-103Ag	Silver-103 isotope.
Ru-103Cd	Cadmium-103 isotope.
Ru-103In	Indium-103 isotope.
Ru-103Sn	Tin-103 isotope.
Ru-103Sb	Antimony-103 isotope.
Ru-103Te	Tellurium-103 isotope.
Ru-103I	Iodine-103 isotope.
Ru-103Xe	Xenon-103 isotope.
Ru-103Cs	Cesium-103 isotope.
Ru-103Ba	Barium-103 isotope.
Ru-103La	Lanthanum-103 isotope.
Ru-103Rb	Rubidium-103 isotope.
Ru-103Sr	Strontium-103 isotope.
Ru-103Y	Yttrium-103 isotope.
Ru-103Zr	Zirconium-103 isotope.
Ru-103Nb	Niobium-103 isotope.
Ru-103Mo	Molybdenum-103 isotope.
Ru-103Tc	Technetium-103 isotope.
Ru-103Ru	This compound isotope.
Ru-103Rh	Rhodium-103 isotope.
Ru-103Pd	Palladium-103 isotope.
Ru-103Ag	Silver-103 isotope.
Ru-103Cd	Cadmium-103 isotope.
Ru-103In	Indium-103 isotope.
Ru-103Sn	Tin-103 isotope.
Ru-103Sb	Antimony-103 isotope.
Ru-103Te	Tellurium-103 isotope.
Ru-103I	Iodine-103 isotope.
Ru-103Xe	Xenon-103 isotope.
Ru-103Cs	Cesium-103 isotope.
Ru-103Ba	Barium-103 isotope.
Ru-103La	Lanthanum-103 isotope.
Ru-103Rb	Rubidium-103 isotope.
Ru-103Sr	Strontium-103 isotope.
Ru-103Y	Yttrium-103 isotope.
Ru-103Zr	Zirconium-103 isotope.
Ru-103Nb	Niobium-103 isotope.
Ru-103Mo	Molybdenum-103 isotope.
Ru-103Tc	Technetium-103 isotope.
Ru-103Ru	This compound isotope.
Ru-103Rh	Rhodium-103 isotope.
Ru-103Pd	Palladium-103 isotope.
Ru-103Ag	Silver-103 isotope.
Ru-103Cd	Cadmium-103 isotope.
Ru-103In	Indium-103 isotope.
Ru-103Sn	Tin-103 isotope.
Ru-103Sb	Antimony-103 isotope.
Ru-103Te	Tellurium-103 isotope.
Ru-103I	Iodine-103 isotope.
Ru-103Xe	Xenon-103 isotope.
Ru-103Cs	Cesium-103 isotope.
Ru-103Ba	Barium-103 isotope.
Ru-103La	Lanthanum-103 isotope.
Ru-103Rb	Rubidium-103 isotope.
Ru-103Sr	Strontium-103 isotope.
Ru-103Y	Yttrium-103 isotope.
Ru-103Zr	Zirconium-103 isotope.
Ru-103Nb	Niobium-103 isotope.
Ru-103Mo	Molybdenum-103 isotope.
Ru-103Tc	Technetium-103 isotope.
Ru-103Ru	This compound isotope.
Ru-103Rh	Rhodium-103 isotope.
Ru-103Pd	Palladium-103 isotope.
Ru-103Ag	Silver-103 isotope.
Ru-103Cd	Cadmium-103 isotope.
Ru-103In	Indium-103 isotope.
Ru-103Sn	Tin-103 isotope.
Ru-103Sb	Antimony-103 isotope.
Ru-103Te	Tellurium-103 isotope.
Ru-103I	Iodine-103 isotope.
Ru-103Xe	Xenon-103 isotope.
Ru-103Cs	Cesium-103 isotope.
Ru-103Ba	Barium-103 isotope.
Ru-103La	Lanthanum-103 isotope.
Ru-103Rb	Rubidium-103 isotope.
Ru-103Sr	Strontium-103 isotope.
Ru-103Y	Yttrium-103 isotope.
Ru-103Zr	Zirconium-103 isotope.
Ru-103Nb	Niobium-103 isotope.
Ru-103Mo	Molybdenum-103 isotope.
Ru-103Tc	Technetium-103 isotope.
Ru-103Ru	This compound isotope.
Ru-103Rh	Rhodium-103 isotope.
Ru-103Pd	Palladium-103 isotope.
Ru-103Ag	Silver-103 isotope.
Ru-103Cd	Cadmium-103 isotope.
Ru-103In	Indium-103 isotope.
Ru-103Sn	Tin-103 isotope.
Ru-103Sb	Antimony-103 isotope.
Ru-103Te	Tellurium-103 isotope.
Ru-103I	Iodine-103 isotope.
Ru-103Xe	Xenon-103 isotope.
Ru-103Cs	Cesium-103 isotope.
Ru-103Ba	Barium-103 isotope.
Ru-103La	Lanthanum-103 isotope.
Ru-103Rb	Rubidium-103 isotope.
Ru-103Sr	Strontium-103 isotope.
Ru-103Y	Yttrium-103 isotope.
Ru-103Zr	Zirconium-103 isotope.
Ru-103Nb	Niobium-103 isotope.
Ru-103Mo	Molybdenum-103 isotope.
Ru-103Tc	Technetium-103 isotope.
Ru-103Ru	This compound isotope.
Ru-103Rh	Rhodium-103 isotope.
Ru-103Pd	Palladium-103 isotope.
Ru-103Ag	Silver-103 isotope.
Ru-103Cd	Cadmium-103 isotope.
Ru-103In	Indium-103 isotope.
Ru-103Sn	Tin-103 isotope.
Ru-103Sb	Antimony-103 isotope.
Ru-103Te	Tellurium-103 isotope.
Ru-103I	Iodine-103 isotope.
Ru-103Xe	Xenon-103 isotope.
Ru-103Cs	Cesium-103 isotope.
Ru-103Ba	Barium-103 isotope.
Ru-103La	Lanthanum-103 isotope.
Ru-103Rb	Rubidium-103 isotope.
Ru-103Sr	Strontium-103 isotope.
Ru-103Y	Yttrium-103 isotope.
Ru-103Zr	Zirconium-103 isotope.
Ru-103Nb	Niobium-103 isotope.
Ru-103Mo	Molybdenum-103 isotope.
Ru-103Tc	Technetium-103 isotope.
Ru-103Ru	This compound isotope.
Ru-103Rh	Rhodium-103 isotope.
Ru-103Pd	Palladium-103 isotope.
Ru-103Ag	Silver-103 isotope.
Ru-103Cd	Cadmium-103 isotope.
Ru-103In	Indium-103 isotope.
Ru-103Sn	Tin-103 isotope.
Ru-103Sb	Antimony-103 isotope.
Ru-103Te	Tellurium-103 isotope.
Ru-103I	Iodine-103 isotope.
Ru-103Xe	Xenon-103 isotope.
Ru-103Cs	Cesium-103 isotope.
Ru-103Ba	Barium-103 isotope.
Ru-103La	Lanthanum-103 isotope.
Ru-103Rb	Rubidium-103 isotope.
Ru-103Sr	Strontium-103 isotope.
Ru-103Y	Yttrium-103 isotope.
Ru-103Zr	Zirconium-103 isotope.
Ru-103Nb	Niobium-103 isotope.
Ru-103Mo	Molybdenum-103 isotope.
Ru-103Tc	Technetium-103 isotope.
Ru-103Ru	This compound isotope.
Ru-103Rh	Rhodium-103 isotope.
Ru-103Pd	Palladium-103 isotope.
Ru-103Ag	Silver-103 isotope.
Ru-103Cd	Cadmium-103 isotope.
Ru-103In	Indium-103 isotope.
Ru-103Sn	Tin-103 isotope.
Ru-103Sb	Antimony-103 isotope.
Ru-103Te	Tellurium-103 isotope.
Ru-103I	Iodine-103 isotope.
Ru-103Xe	Xenon-103 isotope.
Ru-103Cs	Cesium-103 isotope.
Ru-103Ba	Barium-103 isotope.
Ru-103La	Lanthanum-103 isotope.
Ru-103Rb	Rubidium-103 isotope.
Ru-103Sr	Strontium-103 isotope.
Ru-103Y	Yttrium-103 isotope.
Ru-103Zr	Zirconium-103 isotope.
Ru-103Nb	Niobium-103 isotope.
Ru-103Mo	Molybdenum-103 isotope.
Ru-103Tc	Technetium-103 isotope.
Ru-103Ru	This compound isotope.
Ru-103Rh	Rhodium-103 isotope.
Ru-103Pd	Palladium-103 isotope.
Ru-103Ag	Silver-103 isotope.
Ru-103Cd	Cadmium-103 isotope.
Ru-103In	Indium-103 isotope.
Ru-103Sn	Tin-103 isotope.
Ru-103Sb	Antimony-103 isotope.
Ru-103Te	Tellurium-103 isotope.
Ru-103I	Iodine-103 isotope.
Ru-103Xe	Xenon-103 isotope.
Ru-103Cs	Cesium-103 isotope.
Ru-103Ba	Barium-103 isotope.
Ru-103La	Lanthanum-103 isotope.
Ru-103Rb	Rubidium-103 isotope.
Ru-103Sr	Strontium-103 isotope.
Ru-103Y	Yttrium-103 isotope.
Ru-103Zr	Zirconium-103 isotope.
Ru-103Nb	Niobium-103 isotope.
Ru-103Mo	Molybdenum-103 isotope.
Ru-103Tc	Technetium-103 isotope.
Ru-103Ru	This compound isotope.
Ru-103Rh	Rhodium-103 isotope.
Ru-103Pd	Palladium-103 isotope.
Ru-103Ag	Silver-103 isotope.
Ru-103Cd	Cadmium-103 isotope.
Ru-103In	Indium-103 isotope.
Ru-103Sn	Tin-103 isotope.
Ru-103Sb	Antimony-103 isotope.
Ru-103Te	Tellurium-103 isotope.
Ru-103I	Iodine-103 isotope.
Ru-103Xe	Xenon-103 isotope.
Ru-103Cs	Cesium-103 isotope.
Ru-103Ba	Barium-103 isotope.
Ru-103La	Lanthanum-103 isotope.
Ru-103Rb	Rubidium-103 isotope.
Ru-103Sr	Strontium-103 isotope.
Ru-103Y	Yttrium-103 isotope.
Ru-103Zr	Zirconium-103 isotope.
Ru-103Nb	Niobium-103 isotope.
Ru-103Mo	Molybdenum-103 isotope.
Ru-103Tc	Technetium-103 isotope.
Ru-103Ru	This compound isotope.
Ru-103Rh	Rhodium-103 isotope.
Ru-103Pd	Palladium-103 isotope.
Ru-103Ag	Silver-103 isotope.
Ru-103Cd	Cadmium-103 isotope.
Ru-103In	Indium-103 isotope.
Ru-103Sn	Tin-103 isotope.
Ru-103Sb	Antimony-103 isotope.
Ru-103Te	Tellurium-103 isotope.
Ru-103I	Iodine-103 isotope.
Ru-103Xe	Xenon-103 isotope.
Ru-103Cs	Cesium-103 isotope.
Ru-103Ba	Barium-103 isotope.
Ru-103La	Lanthanum-103 isotope.
Ru-103Rb	Rubidium-103 isotope.
Ru-103Sr	Strontium-103 isotope.
Ru-103Y	Yttrium-103 isotope.
Ru-103Zr	Zirconium-103 isotope.
Ru-103Nb	Niobium-103 isotope.
Ru-103Mo	Molybdenum-103 isotope.
Ru-103Tc	Technetium-103 isotope.
Ru-103Ru	This compound isotope.
Ru-103Rh	Rhodium-103 isotope.
Ru-103Pd	Palladium-103 isotope.
Ru-103Ag	Silver-103 isotope.
Ru-103Cd	Cadmium-103 isotope.
Ru-103In	Indium-103 isotope.
Ru-103Sn	Tin-103 isotope.
Ru-103Sb	Antimony-103 isotope.
Ru-103Te	Tellurium-103 isotope.
Ru-103I	Iodine-103 isotope.
Ru-103Xe	Xenon-103 isotope.
Ru-103Cs	Cesium-103 isotope.
Ru-103Ba	Barium-103 isotope.
Ru-103La	Lanthanum-103 isotope.
Ru-103Rb	Rubidium-103 isotope.
Ru-103Sr	Strontium-103 isotope.
Ru-103Y	Yttrium-103 isotope.
Ru-103Zr	Zirconium-103 isotope.
Ru-103Nb	Niobium-103 isotope.
Ru-103Mo	Molybdenum-103 isotope.
Ru-103Tc	Technetium-103 isotope.
Ru-103Ru	This compound isotope.
Ru-103Rh	Rhodium-103 isotope.
Ru-103Pd	Palladium-103 isotope.
Ru-103Ag	Silver-103 isotope.
Ru-103Cd	Cadmium-103 isotope.
Ru-103In	Indium-103 isotope.
Ru-103Sn	Tin-103 isotope.
Ru-103Sb	Antimony-103 isotope.
Ru-103Te	Tellurium-103 isotope.
Ru-103I	Iodine-103 isotope.
Ru-103Xe	Xenon-103 isotope.
Ru-103Cs	Cesium-103 isotope.
Ru-103Ba	Barium-103 isotope.
Ru-103La	Lanthanum-103 isotope.
Ru-103Rb	Rubidium-103 isotope.
Ru-103Sr	Strontium-103 isotope.
Ru-103Y	Yttrium-103 isotope.
Ru-103Zr	Zirconium-103 isotope.
Ru-103Nb	Niobium-103 isotope.
Ru-103Mo	Molybdenum-103 isotope.
Ru-103Tc	Technetium-103 isotope.
Ru-103Ru	This compound isotope.
Ru-103Rh	Rhodium-103 isotope.
Ru-103Pd	Palladium-103 isotope.
Ru-103Ag	Silver-103 isotope.
Ru-103Cd	Cadmium-103 isotope.
Ru-103In	Indium-103 isotope.
Ru-103Sn	Tin-103 isotope.
Ru-103Sb	Antimony-103 isotope.
Ru-103Te	Tellurium-103 isotope.
Ru-103I	Iodine-103 isotope.
Ru-103Xe	Xenon-103 isotope.
Ru-103Cs	Cesium-103 isotope.
Ru-103Ba	Barium-103 isotope.
Ru-103La	Lanthanum-103 isotope.
Ru-103Rb	Rubidium-103 isotope.
Ru-103Sr	Strontium-103 isotope.
Ru-103Y	Yttrium-103 isotope.
Ru-103Zr	Zirconium-103 isotope.
Ru-103Nb	Niobium-103 isotope.
Ru-103Mo	Molybdenum-103 isotope.
Ru-103Tc	Technetium-103 isotope.
Ru-103Ru	This compound isotope.
Ru-103Rh	Rhodium-103 isotope.
Ru-103Pd	Palladium-103 isotope.
Ru-103Ag	Silver-103 isotope.
Ru-103Cd	Cadmium-103 isotope.
Ru-103In	Indium-103 isotope.
Ru-103Sn	Tin-103 isotope.
Ru-103Sb	Antimony-103 isotope.
Ru-103Te	Tellurium-103 isotope.
Ru-103I	Iodine-103 isotope.
Ru-103Xe	Xenon-103 isotope.
Ru-103Cs	Cesium-103 isotope.
Ru-103Ba	Barium-103 isotope.
Ru-103La	Lanthanum-103 isotope.
Ru-103Rb	Rubidium-103 isotope.
Ru-103Sr	Strontium-103 isotope.
Ru-103Y	Yttrium-103 isotope.
Ru-103Zr	Zirconium-103 isotope.
Ru-103Nb	Niobium-103 isotope.
Ru-103Mo	Molybdenum-103 isotope.
Ru-103Tc	Technetium-103 isotope.
Ru-103Ru	This compound isotope.
Ru-103Rh	Rhodium-103 isotope.
Ru-103Pd	Palladium-103 isotope.
Ru-103Ag	Silver-103 isotope.
Ru-103Cd	Cadmium-103 isotope.
Ru-103In	Indium-103 isotope.
Ru-103Sn	Tin-103 isotope.
Ru-103Sb	Antimony-103 isotope.
Ru-103Te	Tellurium-103 isotope.
Ru-103I	Iodine-103 isotope.
Ru-103Xe	Xenon-103 isotope.
Ru-103Cs	Cesium-103 isotope.
Ru-103Ba	Barium-103 isotope.
Ru-103La	Lanthanum-103 isotope.
Ru-103Rb	Rubidium-103 isotope.
Ru-103Sr	Strontium-103 isotope.
Ru-103Y	Yttrium-103 isotope.
Ru-103Zr	Zirconium-103 isotope.
Ru-103Nb	Niobium-103 isotope.
Ru-103Mo	Molybdenum-103 isotope.
Ru-103Tc	Technetium-103 isotope.
Ru-103Ru	This compound isotope.
Ru-103Rh	Rhodium-103 isotope.
Ru-103Pd	Palladium-103 isotope.
Ru-103Ag	Silver-103 isotope.
Ru-103Cd	Cadmium-103 isotope.
Ru-103In	Indium-103 isotope.
Ru-103Sn	Tin-103 isotope.
Ru-103Sb	Antimony-103 isotope.
Ru-103Te	Tellurium-103 isotope.
Ru-103I	Iodine-103 isotope.
Ru-103Xe	Xenon-103 isotope.
Ru-103Cs	Cesium-103 isotope.
Ru-103Ba	Barium-103 isotope.
Ru-103La	Lanthanum-103 isotope.
Ru-103Rb	Rubidium-103 isotope.
Ru-103Sr	Strontium-103 isotope.
Ru-103Y	Yttrium-103 isotope.
Ru-103Zr	Zirconium-103 isotope.
Ru-103Nb	Niobium-103 isotope.
Ru-103Mo	Molybdenum-103 isotope.
Ru-103Tc	Technetium-103 isotope.
Ru-103Ru	This compound isotope.
Ru-103Rh	Rhodium-103 isotope.
Ru-103Pd	Palladium-103 isotope.
Ru-103Ag	Silver-103 isotope.
Ru-103Cd	Cadmium-103 isotope.
Ru-103In	Indium-103 isotope.
Ru-103Sn	Tin-103 isotope.
Ru-103Sb	Antimony-103 isotope.
Ru-103Te	Tellurium-103 isotope.
Ru-103I	Iodine-103 isotope.
Ru-103Xe	Xenon-103 isotope.
Ru-103Cs	Cesium-103 isotope.
Ru-103Ba	Barium-103 isotope.
Ru-103La	Lanthanum-103 isotope.
Ru-103Rb	Rubidium-103 isotope.
Ru-103Sr	Strontium-103 isotope.
Ru-103Y	Yttrium-103 isotope.
Ru-103Zr	Zirconium-103 isotope.
Ru-103Nb	Niobium-103 isotope.
Ru-103Mo	Molybdenum-103 isotope.
Ru-103Tc	Technetium-103 isotope.
Ru-103Ru	This compound isotope.
Ru-103Rh	Rhodium-103 isotope.
Ru-103Pd	Palladium-103 isotope.
Ru-103Ag	Silver-103 isotope.
Ru-103Cd	Cadmium-103 isotope.
Ru-103In	Indium-103 isotope.
Ru-103Sn	Tin-103 isotope.
Ru-103Sb	Antimony-103 isotope.
Ru-103Te	Tellurium-103 isotope.
Ru-103I	Iodine-103 isotope.
Ru-103Xe	Xenon-103 isotope.
Ru-103Cs	Cesium-103 isotope.
Ru-103Ba	Barium-103 isotope.
Ru-103La	Lanthanum-103 isotope.
Ru-103Rb	Rubidium-103 isotope.
Ru-103Sr	Strontium-103 isotope.
Ru-103Y	Yttrium-103 isotope.
Ru-103Zr	Zirconium-103 isotope.
Ru-103Nb	Niobium-103 isotope.
Ru-103Mo	Molybdenum-103 isotope.
Ru-103Tc	Technetium-103 isotope.
Ru-103Ru	This compound isotope.
Ru-103Rh	Rhodium-103 isotope.
Ru-103Pd	Palladium-103 isotope.
Ru-103Ag	Silver-103 isotope.
Ru-103Cd	Cadmium-103 isotope.
Ru-103In	Indium-103 isotope.
Ru-103Sn	Tin-103 isotope.
Ru-103Sb	Antimony-103 isotope.
Ru-103Te	Tellurium-103 isotope.
Ru-103I	Iodine-103 isotope.
Ru-103Xe	Xenon-103 isotope.
Ru-103Cs	Cesium-103 isotope.
Ru-103Ba	Barium-103 isotope.
Ru-103La	Lanthanum-103 isotope.
Ru-103Rb	Rubidium-103 isotope.
Ru-103Sr	Strontium-103 isotope.
Ru-103Y	Yttrium-103 isotope.
Ru-103Zr	Zirconium-103 isotope.
Ru-103Nb	Niobium-103 isotope.
Ru-103Mo	Molybdenum-103 isotope.
Ru-103Tc	Technetium-103 isotope.
Ru-103Ru	This compound isotope.
Ru-103Rh	Rhodium-103 isotope.
Ru-103Pd	Palladium-103 isotope.
Ru-103Ag	Silver-103 isotope.
Ru-103Cd	Cadmium-103 isotope.
Ru-103In	Indium-103 isotope.
Ru-103Sn	Tin-103 isotope.
Ru-103Sb	Antimony-103 isotope.
Ru-103Te	Tellurium-103 isotope.
Ru-103I	Iodine-103 isotope.
Ru-103Xe	Xenon-103 isotope.
Ru-103Cs	Cesium-103 isotope.
Ru-103Ba	Barium-103 isotope.
Ru-103La	Lanthanum-103 isotope.
Ru-103Rb	Rubidium-103 isotope.
Ru-103Sr	Strontium-103 isotope.
Ru-103Y	Yttrium-103 isotope.
Ru-103Zr	Zirconium-103 isotope.
Ru-103Nb	Niobium-103 isotope.
Ru-103Mo	Molybdenum-103 isotope.
Ru-103Tc	Technetium-103 isotope.
Ru-103Ru	This compound isotope.
Ru-103Rh	Rhodium-103 isotope.
Ru-103Pd	Palladium-103 isotope.
Ru-103Ag	Silver-103 isotope.
Ru-103Cd	Cadmium-103 isotope.
Ru-103In	Indium-103 isotope.
Ru-103Sn	Tin-103 isotope.
Ru-103Sb	Antimony-103 isotope.
Ru-103Te	Tellurium-103 isotope.
Ru-103I	Iodine-103 isotope.
Ru-103Xe	Xenon-103 isotope.
Ru-103Cs	Cesium-103 isotope.
Ru-103Ba	Barium-103 isotope.
Ru-103La	Lanthanum-103 isotope.
Ru-103Rb	Rubidium-103 isotope.
Ru-103Sr	Strontium-103 isotope.
Ru-103Y	Yttrium-103 isotope.
Ru-103Zr	Zirconium-103 isotope.
Ru-103Nb	Niobium-103 isotope.
Ru-103Mo	Molybdenum-103 isotope.
Ru-103Tc	Technetium-103 isotope.
Ru-103Ru	This compound isotope.
Ru-103Rh	Rhodium-103 isotope.
Ru-103Pd	Palladium-103 isotope.
Ru-103Ag	Silver-103 isotope.
Ru-103Cd	Cadmium-103 isotope.
Ru-103In	Indium-103 isotope.
Ru-103Sn	Tin-103 isotope.
Ru-103Sb	Antimony-103 isotope.
Ru-103Te	Tellurium-103 isotope.
Ru-103I	Iodine-103 isotope.
Ru-103Xe	Xenon-103 isotope.
Ru-103Cs	Cesium-103 isotope.
Ru-103Ba	Barium-103 isotope.
Ru-103La	Lanthanum-103 isotope.
Ru-103Rb	Rubidium-103 isotope.
Ru-103Sr	Strontium-103 isotope.
Ru-103Y	Yttrium-103 isotope.
Ru-103Zr	Zirconium-103 isotope.
Ru-103Nb	Niobium-103 isotope.
Ru-103Mo	Molybdenum-103 isotope.
Ru-103Tc	Technetium-103 isotope.
Ru-103Ru	This compound isotope.
Ru-103Rh	Rhodium-103 isotope.
Ru-103Pd	Palladium-103 isotope.
Ru-103Ag	Silver-103 isotope.
Ru-103Cd	Cadmium-103 isotope.
Ru-103In	Indium-103 isotope.
Ru-103Sn	Tin-103 isotope.
Ru-103Sb	Antimony-103 isotope.
Ru-103Te	Tellurium-103 isotope.
Ru-103I	Iodine-103 isotope.
Ru-103Xe	Xenon-103 isotope.
Ru-103Cs	Cesium-103 isotope.
Ru-103Ba	Barium-103 isotope.
Ru-103La	Lanthanum-103 isotope.
Ru-103Rb	Rubidium-103 isotope.
Ru-103Sr	Strontium-103 isotope.
Ru-103Y	Yttrium-103 isotope.
Ru-103Zr	Zirconium-103 isotope.
Ru-103Nb	Niobium-103 isotope.
Ru-103Mo	Molybdenum-103 isotope.
Ru-103Tc	Technetium-103 isotope.
Ru-103Ru	This compound isotope.
Ru-103Rh	Rhodium-103 isotope.
Ru-103Pd	Palladium-103 isotope.
Ru-103Ag	Silver-103 isotope.
Ru-103Cd	Cadmium-103 isotope.
Ru-103In	Indium-103 isotope.
Ru-103Sn	Tin-103 isotope.
Ru-103Sb	Antimony-103 isotope.
Ru-103Te	Tellurium-103 isotope.
Ru-103I	Iodine-103 isotope.
Ru-103Xe	Xenon-103 isotope.
Ru-103Cs	Cesium-103 isotope.
Ru-103Ba	Barium-103 isotope.
Ru-103La	Lanthanum-103 isotope.
Ru-103Rb	Rubidium-103 isotope.
Ru-103Sr	Strontium-103 isotope.
Ru-103Y	Yttrium-103 isotope.
Ru-103Zr	Zirconium-103 isotope.
Ru-103Nb	Niobium-103 isotope.
Ru-103Mo	Molybdenum-103 isotope.
Ru-103Tc	Technetium-103 isotope.
Ru-103Ru	This compound isotope.
Ru-103Rh	Rhodium-103 isotope.
Ru-103Pd	Palladium-103 isotope.
Ru-103Ag	Silver-103 isotope.
Ru-103Cd	Cadmium-103 isotope.
Ru-103In	Indium-103 isotope.
Ru-103Sn	Tin-103 isotope.
Ru-103Sb	Antimony-103 isotope.
Ru-103Te	Tellurium-103 isotope.
Ru-103I	Iodine-103 isotope.
Ru-103Xe	Xenon-103 isotope.
Ru-103Cs	Cesium-103 isotope.
Ru-103Ba	Barium-103 isotope.
Ru-103La	Lanthanum-103 isotope.
Ru-103Rb	Rubidium-103 isotope.
Ru-103Sr	Strontium-103 isotope.
Ru-103Y	Yttrium-103 isotope.
Ru-103Zr	Zirconium-103 isotope.
Ru-103Nb	Niobium-103 isotope.
Ru-103Mo	Molybdenum-103 isotope.
Ru-103Tc	Technetium-103 isotope.
Ru-103Ru	This compound isotope.
Ru-103Rh	Rhodium-103 isotope.
Ru-103Pd	Palladium-103 isotope.
Ru-103Ag	Silver-103 isotope.
Ru-103Cd	Cadmium-103 isotope.
Ru-103In	Indium-103 isotope.
Ru-103Sn	Tin-103 isotope.
Ru-103Sb	Antimony-103 isotope.
Ru-103Te	Tellurium-103 isotope.
Ru-103I	Iodine-103 isotope.
Ru-103Xe	Xenon-103 isotope.
Ru-103Cs	Cesium-103 isotope.
Ru-103Ba	Barium-103 isotope.
Ru-103La	Lanthanum-103 isotope.
Ru-103Rb	Rubidium-103 isotope.
Ru-103Sr	Strontium-103 isotope.
Ru-103Y	Yttrium-103 isotope.
Ru-103Zr	Zirconium-103 isotope.
Ru-103Nb	Niobium-103 isotope.
Ru-103Mo	Molybdenum-103 isotope.
Ru-103Tc	Technetium-103 isotope.
Ru-103Ru	This compound isotope.
Ru-103Rh	Rhodium-103 isotope.
Ru-103Pd	Palladium-103 isotope.
Ru-103Ag	Silver-103 isotope.
Ru-103Cd	Cadmium-103 isotope.
Ru-103In	Indium-103 isotope.
Ru-103Sn	Tin-103 isotope.
Ru-103Sb	Antimony-103 isotope.
Ru-103Te	Tellurium-103 isotope.
Ru-103I	Iodine-103 isotope.
Ru-103Xe	Xenon-103 isotope.
Ru-103Cs	Cesium-103 isotope.
Ru-103Ba	Barium-103 isotope.
Ru-103La	Lanthanum-103 isotope.
Ru-103Rb	Rubidium-103 isotope.
Ru-103Sr	Strontium-103 isotope.
Ru-103Y	Yttrium-103 isotope.
Ru-103Zr	Zirconium-103 isotope.
Ru-103Nb	Niobium-103 isotope.
Ru-103Mo	Molybdenum-103 isotope.
Ru-103Tc	Technetium-103 isotope.
Ru-103Ru	This compound isotope.
Ru-103Rh	Rhodium-103 isotope.
Ru-103Pd	Palladium-103 isotope.
Ru-103Ag	Silver-103 isotope.
Ru-103Cd	Cadmium-103 isotope.
Ru-103In	Indium-103 isotope.
Ru-103Sn	Tin-103 isotope.
Ru-103Sb	Antimony-103 isotope.
Ru-103Te	Tellurium-103 isotope.
Ru-103I	Iodine-103 isotope.
Ru-103Xe	Xenon-103 isotope.
Ru-103Cs	Cesium-103 isotope.
Ru-103Ba	Barium-103 isotope.
Ru-103La	Lanthanum-103 isotope.
Ru-103Rb	Rubidium-103 isotope.
Ru-103Sr	Strontium-103 isotope.
Ru-103Y	Yttrium-103 isotope.
Ru-103Zr	Zirconium-103 isotope.
Ru-103Nb	Niobium-103 isotope.
Ru-103Mo	Molybdenum-103 isotope.
Ru-103Tc	Technetium-103 isotope.
Ru-103Ru	This compound isotope.
Ru-103Rh	Rhodium-103 isotope.
Ru-103Pd	Palladium-103 isotope.
Ru-103Ag	Silver-103 isotope.
Ru-103Cd	Cadmium-103 isotope.
Ru-103In	Indium-103 isotope.
Ru-103Sn	Tin-103 isotope.
Ru-103Sb	Antimony-103 isotope.
Ru-103Te	Tellurium-103 isotope.
Ru-103I	Iodine-103 isotope.
Ru-103Xe	Xenon-103 isotope.
Ru-103Cs	Cesium-103 isotope.
Ru-103Ba	Barium-103 isotope.
Ru-103La	Lanthanum-103 isotope.
Ru-103Rb	Rubidium-103 isotope.
Ru-103Sr	Strontium-103 isotope.
Ru-103Y	Yttrium-103 isotope.
Ru-103Zr	Zirconium-103 isotope.
Ru-103Nb	Niobium-103 isotope.
Ru-103Mo	Molybdenum-103 isotope.
Ru-103Tc	Technetium-103 isotope.
Ru-103Ru	This compound isotope.
Ru-103Rh	Rhodium-103 isotope.
Ru-103Pd	Palladium-103 isotope.
Ru-103Ag	Silver-103 isotope.
Ru-103Cd	Cadmium-103 isotope.
Ru-103In	Indium-103 isotope.
Ru-103Sn	Tin-103 isotope.
Ru-103Sb	Antimony-103 isotope.
Ru-103Te	Tellurium-103 isotope.
Ru-103I	Iodine-103 isotope.
Ru-103Xe	Xenon-103 isotope.
Ru-103Cs	Cesium-103 isotope.
Ru-103Ba	Barium-103 isotope.
Ru-103La	Lanthanum-103 isotope.
Ru-103Rb	Rubidium-103 isotope.
Ru-103Sr	Strontium-103 isotope.
Ru-103Y	Yttrium-103 isotope.
Ru-103Zr	Zirconium-103 isotope.
Ru-103Nb	Niobium-103 isotope.
Ru-103Mo	Molybdenum-103 isotope.
Ru-103Tc	Technetium-103 isotope.
Ru-103Ru	This compound isotope.
Ru-103Rh	Rhodium-103 isotope.
Ru-103Pd	Palladium-103 isotope.
Ru-103Ag	Silver-103 isotope.
Ru-103Cd	Cadmium-103 isotope.
Ru-103In	Indium-103 isotope.
Ru-103Sn	Tin-103 isotope.
Ru-103Sb	Antimony-103 isotope.
Ru-103Te	Tellurium-103 isotope.
Ru-103I	Iodine-103 isotope.
Ru-103Xe	Xenon-103 isotope.
Ru-103Cs	Cesium-103 isotope.
Ru-103Ba	Barium-103 isotope.
Ru-103La	Lanthanum-103 isotope.
Ru-103Rb	Rubidium-103 isotope.
Ru-103Sr	Strontium-103 isotope.
Ru-103Y	Yttrium-103 isotope.
Ru-103Zr	Zirconium-103 isotope.
Ru-103Nb	Niobium-103 isotope.
Ru-103Mo	Molybdenum-103 isotope.
Ru-103Tc	Technetium-103 isotope.
Ru-103Ru	This compound isotope.
Ru-103Rh	Rhodium-103 isotope.
Ru-103Pd	Palladium-103 isotope.
Ru-103Ag	Silver-103 isotope.
Ru-103Cd	Cadmium-103 isotope.
Ru-103In	Indium-103 isotope.
Ru-103Sn	Tin-103 isotope.
Ru-103Sb	Antimony-103 isotope.
Ru-103Te	Tellurium-103 isotope.
Ru-103I	Iodine-103 isotope.
Ru-103Xe	Xenon-103 isotope.
Ru-103Cs	Cesium-103 isotope.
Ru-103Ba	Barium-103 isotope.
Ru-103La	Lanthanum-103 isotope.
Ru-103Rb	Rubidium-103 isotope.
Ru-103Sr	Strontium-103 isotope.
Ru-103Y	Yttrium-103 isotope.
Ru-103Zr	Zirconium-103 isotope.
Ru-103Nb	Niobium-103 isotope.
Ru-103Mo	Molybdenum-103 isotope.
Ru-103Tc	Technetium-103 isotope.
Ru-103Ru	This compound isotope.
Ru-103Rh	Rhodium-103 isotope.
Ru-103Pd	Palladium-103 isotope.
Ru-103Ag	Silver-103 isotope.
Ru-103Cd	Cadmium-103 isotope.
Ru-103In	Indium-103 isotope.
Ru-103Sn	Tin-103 isotope.
Ru-103Sb	Antimony-103 isotope.
Ru-103Te	Tellurium-103 isotope.
Ru-103I	Iodine-103 isotope.
Ru-103Xe	Xenon-103 isotope.
Ru-103Cs	Cesium-103 isotope.
Ru-103Ba	Barium-103 isotope.
Ru-103La	Lanthanum-103 isotope.
Ru-103Rb	Rubidium-103 isotope.
Ru-103Sr	Strontium-103 isotope.
Ru-103Y	Yttrium-103 isotope.
Ru-103Zr	Zirconium-103 isotope.
Ru-103Nb	Niobium-103 isotope.
Ru-103Mo	Molybdenum-103 isotope.
Ru-103Tc	Technetium-103 isotope.
Ru-103Ru	This compound isotope.
Ru-103Rh	Rhodium-103 isotope.
Ru-103Pd	Palladium-103 isotope.
Ru-103Ag	Silver-103 isotope.
Ru-103Cd	Cadmium-103 isotope.
Ru-103In	Indium-103 isotope.
Ru-103Sn	Tin-103 isotope.
Ru-103Sb	Antimony-103 isotope.
Ru-103Te	Tellurium-103 isotope.
Ru-103I	Iodine-103 isotope.
Ru-103Xe	Xenon-103 isotope.
Ru-103Cs	Cesium-103 isotope.
Ru-103Ba	Barium-103 isotope.
Ru-103La	Lanthanum-103 isotope.
Ru-103Rb	Rubidium-103 isotope.
Ru-103Sr	Strontium-103 isotope.
Ru-103Y	Yttrium-103 isotope.
Ru-103Zr	Zirconium-103 isotope.
Ru-103Nb	Niobium-103 isotope.
Ru-103Mo	Molybdenum-103 isotope.
Ru-103Tc	Technetium-103 isotope.
Ru-103Ru	This compound isotope.
Ru-103Rh	Rhodium-103 isotope.
Ru-103Pd	Palladium-103 isotope.
Ru-103Ag	Silver-103 isotope.
Ru-103Cd	Cadmium-103 isotope.
Ru-103In	Indium-103 isotope.
Ru-103Sn	Tin-103 isotope.
Ru-103Sb	Antimony-103 isotope.
Ru-103Te	Tellurium-103 isotope.
Ru-103I	Iodine-103 isotope.
Ru-103Xe	Xenon-103 isotope.
Ru-103Cs	Cesium-103 isotope.
Ru-103Ba	Barium-103 isotope.
Ru-103La	Lanthanum-103 isotope.
Ru-103Rb	Rubidium-103 isotope.
Ru-103Sr	Strontium-103 isotope.
Ru-103Y	Yttrium-103 isotope.
Ru-103Zr	Zirconium-103 isotope.
Ru-103Nb	Niobium-103 isotope.
Ru-103Mo	Molybdenum-103 isotope.
Ru-103Tc	Technetium-103 isotope.
Ru-103Ru	This compound isotope.
Ru-103Rh	Rhodium-103 isotope.
Ru-103Pd	Palladium-103 isotope.
Ru-103Ag	Silver-103 isotope.
Ru-103Cd	Cadmium-103 isotope.
Ru-103In	Indium-103 isotope.
Ru-103Sn	Tin-103 isotope.
Ru-103Sb	Antimony-103 isotope.
Ru-103Te	Tellurium-103 isotope.
Ru-103I	Iodine-103 isotope.
Ru-103Xe	Xenon-103 isotope.
Ru-103Cs	Cesium-103 isotope.
Ru-103Ba	Barium-103 isotope.
Ru-103La	Lanthanum-103 isotope.
Ru-103Rb	Rubidium-103 isotope.
Ru-103Sr	Strontium-103 isotope.
Ru-103Y	Yttrium-103 isotope.
Ru-103Zr	Zirconium-103 isotope.
Ru-103Nb	Niobium-103 isotope.
Ru-103Mo	Molybdenum-103 isotope.
Ru-103Tc	Technetium-103 isotope.
Ru-103Ru	This compound isotope.
Ru-103Rh	Rhodium-103 isotope.
Ru-103Pd	Palladium-103 isotope.
Ru-103Ag	Silver-103 isotope.
Ru-103Cd	Cadmium-103 isotope.
Ru-103In	Indium-103 isotope.
Ru-103Sn	Tin-103 isotope.
Ru-103Sb	Antimony-103 isotope.
Ru-103Te	Tellurium-103 isotope.
Ru-103I	Iodine-103 isotope.
Ru-103Xe	Xenon-103 isotope.
Ru-103Cs	Cesium-103 isotope.
Ru-103Ba	Barium-103 isotope.
Ru-103La	Lanthanum-103 isotope.
Ru-103Rb	Rubidium-103 isotope.
Ru-103Sr	Strontium-103 isotope.
Ru-103Y	Yttrium-103 isotope.
Ru-103Zr	Zirconium-103 isotope.
Ru-103Nb	Niobium-103 isotope.
Ru-103Mo	Molybdenum-103 isotope.
Ru-103Tc	Technetium-103 isotope.
Ru-103Ru	This compound isotope.
Ru-103Rh	Rhodium-103 isotope.
Ru-103Pd	Palladium-103 isotope.
Ru-103Ag	Silver-103 isotope.
Ru-103Cd	Cadmium-103 isotope.
Ru-103In	Indium-103 isotope.
Ru-103Sn	Tin-103 isotope.
Ru-103Sb	Antimony-103 isotope.
Ru-103Te	Tellurium-103 isotope.
Ru-103I	Iodine-103 isotope.
Ru-103Xe	Xenon-103 isotope.
Ru-103Cs	Cesium-103 isotope.
Ru-103Ba	Barium-103 isotope.
Ru-103La	Lanthanum-103 isotope.
Ru-103Rb	Rubidium-103 isotope.
Ru-103Sr	Strontium-103 isotope.
Ru-103Y	Yttrium-103 isotope.
Ru-103Zr	Zirconium-103 isotope.
Ru-103Nb	Niobium-103 isotope.
Ru-103Mo	Molybdenum-103 isotope.
Ru-103Tc	Technetium-103 isotope.
Ru-103Ru	This compound isotope.
Ru-103Rh	Rhodium-103 isotope.
Ru-103Pd	Palladium-103 isotope.
Ru-103Ag	Silver-103 isotope.
Ru-103Cd	Cadmium-103 isotope.
Ru-103In	Indium-103 isotope.
Ru-103Sn	Tin-103 isotope.
Ru-103Sb	Antimony-103 isotope.
Ru-103Te	Tellurium-103 isotope.
Ru-103I	Iodine-103 isotope.
Ru-103Xe	Xenon-103 isotope.
Ru-103Cs	Cesium-103 isotope.
Ru-103Ba	Barium-103 isotope.
Ru-103La	Lanthanum-103 isotope.
Ru-103Rb	Rubidium-103 isotope.
Ru-103Sr	Strontium-103 isotope.
Ru-103Y	Yttrium-103 isotope.
Ru-103Zr	Zirconium-103 isotope.
Ru-103Nb	Niobium-103 isotope.
Ru-103Mo	Molybdenum-103 isotope.
Ru-103Tc	Technetium-103 isotope.
Ru-103Ru	This compound isotope.
Ru-103Rh	Rhodium-103 isotope.
Ru-103Pd	Palladium-103 isotope.
Ru-103Ag	Silver-103 isotope.
Ru-103Cd	Cadmium-103 isotope.
Ru-103In	Indium-103 isotope.
Ru-103Sn	Tin-103 isotope.
Ru-103Sb	Antimony-103 isotope.
Ru-103Te	Tellurium-103 isotope.
Ru-103I	Iodine-103 isotope.
Ru-103Xe	Xenon-103 isotope.
Ru-103Cs	Cesium-103 isotope.
Ru-103Ba	Barium-103 isotope.
Ru-103La	Lanthanum-103 isotope.
Ru-103Rb	Rubidium-103 isotope.
Ru-103Sr	Strontium-103 isotope.
Ru-103Y	Yttrium-103 isotope.
Ru-103Zr	Zirconium-103 isotope.
Ru-103Nb	Niobium-103 isotope.
Ru-103Mo	Molybdenum-103 isotope.
Ru-103Tc	Technetium-103 isotope.
Ru-103Ru	This compound isotope.
Ru-103Rh	Rhodium-103 isotope.
Ru-103Pd	Palladium-103 isotope.
Ru-103Ag	Silver-103 isotope.
Ru-103Cd	Cadmium-103 isotope.
Ru-103In	Indium-103 isotope.
Ru-103Sn	Tin-103 isotope.
Ru-103Sb	Antimony-103 isotope.
Ru-103Te	Tellurium-103 isotope.
Ru-103I	Iodine-103 isotope.
Ru-103Xe	Xenon-103 isotope.
Ru-103Cs	Cesium-103 isotope.
Ru-103Ba	Barium-103 isotope.
Ru-103La	Lanthanum-103 isotope.
Ru-103Rb	Rubidium-103 isotope.
Ru-103Sr	Strontium-103 isotope.
Ru-103Y	Yttrium-103 isotope.
Ru-103Zr	Zirconium-103 isotope.
Ru-103Nb	Niobium-103 isotope.
Ru-103Mo	Molybdenum-103 isotope.
Ru-103Tc	Technetium-103 isotope.
Ru-103Ru	This compound isotope.
Ru-103Rh	Rhodium-103 isotope.
Ru-103Pd	Palladium-103 isotope.
Ru-103Ag	Silver-103 isotope.
Ru-103Cd	Cadmium-103 isotope.
Ru-103In	Indium-103 isotope.
Ru-103Sn	Tin-103 isotope.
Ru-103Sb	Antimony-103 isotope.
Ru-103Te	Tellurium-103 isotope.
Ru-103I	Iodine-103 isotope.
Ru-103Xe	Xenon-103 isotope.
Ru-103Cs	Cesium-103 isotope.
Ru-103Ba	Barium-103 isotope.
Ru-103La	Lanthanum-103 isotope.
Ru-103Rb	Rubidium-103 isotope.
Ru-103Sr	Strontium-103 isotope.
Ru-103Y	Yttrium-103 isotope.
Ru-103Zr	Zirconium-103 isotope.
Ru-103Nb	Niobium-103 isotope.
Ru-103Mo	Molybdenum-103 isotope.
Ru-103Tc	Technetium-103 isotope.
Ru-103Ru	This compound isotope.
Ru-103Rh	Rhodium-103 isotope.
Ru-103Pd	Palladium-103 isotope.
Ru-103Ag	Silver-103 isotope.
Ru-103Cd	Cadmium-103 isotope.
Ru-103In	Indium-103 isotope.
Ru-103Sn	Tin-103 isotope.
Ru-103Sb	Antimony-103 isotope.
Ru-103Te	Tellurium-103 isotope.
Ru-103I	Iodine-103 isotope.
Ru-103Xe	Xenon-103 isotope.
Ru-103Cs	Cesium-103 isotope.
Ru-103Ba	Barium-103 isotope.
Ru-103La	Lanthanum-103 isotope.
Ru-103Rb	Rubidium-103 isotope.
Ru-103Sr	Strontium-103 isotope.
Ru-103Y	Yttrium-103 isotope.
Ru-103Zr	Zirconium-103 isotope.
Ru-103Nb	Niobium-103 isotope.
Ru-103Mo	Molybdenum-103 isotope.
Ru-103Tc	Technetium-103 isotope.
Ru-103Ru	This compound isotope.
Ru-103Rh	Rhodium-103 isotope.
Ru-103Pd	Palladium-103 isotope.
Ru-103Ag	Silver-103 isotope.
Ru-103Cd	Cadmium-103 isotope.
Ru-103In	Indium-103 isotope.
Ru-103Sn	Tin-103 isotope.
Ru-103Sb	Antimony-103 isotope.
Ru-103Te	Tellurium-103 isotope.
Ru-103I	Iodine-103 isotope.
Ru-103Xe	Xenon-103 isotope.
Ru-103Cs	Cesium-103 isotope.
Ru-103Ba	Barium-103 isotope.
Ru-103La	Lanthanum-103 isotope.
Ru-103Rb	Rubidium-103 isotope.
Ru-103Sr	Strontium-103 isotope.
Ru-103Y	Yttrium-103 isotope.
Ru-103Zr	Zirconium-103 isotope.
Ru-103Nb	Niobium-103 isotope.
Ru-103Mo	Molybdenum-103 isotope.
Ru-103Tc	Technetium-103 isotope.
Ru-103Ru	This compound isotope.
Ru-103Rh	Rhodium-103 isotope.
Ru-103Pd	Palladium-103 isotope.
Ru-103Ag	Silver-103 isotope.
Ru-103Cd	Cadmium-103 isotope.
Ru-103In	Indium-103 isotope.
Ru-103Sn	Tin-103 isotope.
Ru-103Sb	Antimony-103 isotope.
Ru-103Te	Tellurium-103 isotope.
Ru-103I	Iodine-103 isotope.
Ru-103Xe	Xenon-103 isotope.
Ru-103Cs	Cesium-103 isotope.
Ru-103Ba	Barium-103 isotope.
Ru-103La	Lanthanum-103 isotope.
Ru-103Rb	Rubidium-103 isotope.
Ru-103Sr	Strontium-103 isotope.
Ru-103Y	Yttrium-103 isotope.
Ru-103Zr	Zirconium-103 isotope.
Ru-103Nb	Niobium-103 isotope.
Ru-103Mo	Molybdenum-103 isotope.
Ru-103Tc	Technetium-103 isotope.
Ru-103Ru	This compound isotope.
Ru-103Rh	Rhodium-103 isotope.
Ru-103Pd	Palladium-103 isotope.
Ru-103Ag	Silver-103 isotope.
Ru-103Cd	Cadmium-103 isotope.
Ru-103In	Indium-103 isotope.
Ru-103Sn	Tin-103 isotope.
Ru-103Sb	Antimony-103 isotope.
Ru-103Te	Tellurium-103 isotope.
Ru-103I	Iodine-103 isotope.
Ru-103Xe	Xenon-103 isotope.
Ru-103Cs	Cesium-103 isotope.
Ru-103Ba	Barium-103 isotope.
Ru-103La	Lanthanum-103 isotope.
Ru-103Rb	Rubidium-103 isotope.
Ru-103Sr	Strontium-103 isotope.
Ru-103Y	Yttrium-103 isotope.
Ru-103Zr	Zirconium-103 isotope.
Ru-103Nb	Niobium-103 isotope.
Ru-103Mo	Molybdenum-103 isotope.
Ru-103Tc	Technetium-103 isotope.
Ru-103Ru	This compound isotope.
Ru-103Rh	Rhodium-103 isotope.
Ru-103Pd	Palladium-103 isotope.
Ru-103Ag	Silver-103 isotope.
Ru-103Cd	Cadmium-103 isotope.
Ru-103In	Indium-103 isotope.
Ru-103Sn	Tin-103 isotope.
Ru-103Sb	Antimony-103 isotope.
Ru-103Te	Tellurium-103 isotope.
Ru-103I	Iodine-103 isotope.
Ru-103Xe	Xenon-103 isotope.
Ru-103Cs	Cesium-103 isotope.
Ru-103Ba	Barium-103 isotope.
Ru-103La	Lanthanum-103 isotope.
Ru-103Rb	Rubidium-103 isotope.
Ru-103Sr	Strontium-103 isotope.
Ru-103Y	Yttrium-103 isotope.
Ru-103Zr	Zirconium-103 isotope.
Ru-103Nb	Niobium-103 isotope.
Ru-103Mo	Molybdenum-103 isotope.
Ru-103Tc	Technetium-103 isotope.
Ru-103Ru	This compound isotope.
Ru-103Rh	Rhodium-103 isotope.
Ru-103Pd	Palladium-103 isotope.
Ru-103Ag	Silver-103 isotope.
Ru-103Cd	Cadmium-103 isotope.
Ru-103In	Indium-103 isotope.
Ru-103Sn	Tin-103 isotope.
Ru-103Sb	Antimony-103 isotope.
Ru-103Te	Tellurium-103 isotope.
Ru-103I	Iodine-103 isotope.
Ru-103Xe	Xenon-103 isotope.
Ru-103Cs	Cesium-103 isotope.
Ru-103Ba	Barium-103 isotope.
Ru-103La	Lanthanum-103 isotope.
Ru-103Rb	Rubidium-103 isotope.
Ru-103Sr	Strontium-103 isotope.
Ru-103Y	Yttrium-103 isotope.
Ru-103Zr	Zirconium-103 isotope.
Ru-103Nb	Niobium-103 isotope.
Ru-103Mo	Molybdenum-103 isotope.
Ru-103Tc	Technetium-103 isotope.
Ru-103Ru	This compound isotope.
Ru-103Rh	Rhodium-103 isotope.
Ru-103Pd	Palladium-103 isotope.
Ru-103Ag	Silver-103 isotope.
Ru-103Cd	Cadmium-103 isotope.
Ru-103In	Indium-103 isotope.
Ru-103Sn	Tin-103 isotope.
Ru-103Sb	Antimony-103 isotope.
Ru-103Te	Tellurium-103 isotope.
Ru-103I	Iodine-103 isotope.
Ru-103Xe	Xenon-103 isotope.
Ru-103Cs	Cesium-103 isotope.
Ru-103Ba	Barium-103 isotope.
Ru-103La	Lanthanum-103 isotope.
Ru-103Rb	Rubidium-103 isotope.
Ru-103Sr	Strontium-103 isotope.
Ru-103Y	Yttrium-103 isotope.
Ru-103Zr	Zirconium-103 isotope.
Ru-103Nb	Niobium-103 isotope.
Ru-103Mo	Molybdenum-103 isotope.
Ru-103Tc	Technetium-103 isotope.
Ru-103Ru	This compound isotope.
Ru-103Rh	Rhodium-103 isotope.
Ru-103Pd	Palladium-103 isotope.
Ru-103Ag	Silver-103 isotope.
Ru-103Cd	Cadmium-103 isotope.
Ru-103In	Indium-103 isotope.
Ru-103Sn	Tin-103 isotope.
Ru-103Sb	Antimony-103 isotope.
Ru-103Te	Tellurium-103 isotope.
Ru-103I	Iodine-103 isotope.
Ru-103Xe	Xenon-103 isotope.
Ru-103Cs	Cesium-103 isotope.
Ru-103Ba	Barium-103 isotope.
Ru-103La	Lanthanum-103 isotope.
Ru-103Rb	Rubidium-103 isotope.
Ru-103Sr	Strontium-103 isotope.
Ru-103Y	Yttrium-103 isotope.
Ru-103Zr	Zirconium-103 isotope.
Ru-103Nb	Niobium-103 isotope.
Ru-103Mo	Molybdenum-103 isotope.
Ru-103Tc	Technetium-103 isotope.
Ru-103Ru	This compound isotope.
Ru-103Rh	Rhodium-103 isotope.
Ru-103Pd	Palladium-103 isotope.
Ru-103Ag	Silver-103 isotope.
Ru-103Cd	Cadmium-103 isotope.
Ru-103In	Indium-103 isotope.
Ru-103Sn	Tin-103 isotope.
Ru-103Sb	Antimony-103 isotope.
Ru-103Te	Tellurium-103 isotope.
Ru-103I	Iodine-103 isotope.
Ru-103Xe	Xenon-103 isotope.
Ru-103Cs	Cesium-103 isotope.
Ru-103Ba	Barium-103 isotope.
Ru-103La	Lanthanum-103 isotope.
Ru-103Rb	Rubidium-103 isotope.
Ru-103Sr	Strontium-103 isotope.
Ru-103Y	Yttrium-103 isotope.
Ru-103Zr	Zirconium-103 isotope.
Ru-103Nb	Niobium-103 isotope.
Ru-103Mo	Molybdenum-103 isotope.
Ru-103Tc	Technetium-103 isotope.
Ru-103Ru	This compound isotope.
Ru-103Rh	Rhodium-103 isotope.
Ru-103Pd	Palladium-103 isotope.
Ru-103Ag	Silver-103 isotope.
Ru-103Cd	Cadmium-103 isotope.
Ru-103In	Indium-103 isotope.
Ru-103Sn	Tin-103 isotope.
Ru-103Sb	Antimony-103 isotope.
Ru-103Te	Tellurium-103 isotope.
Ru-103I	Iodine-103 isotope.
Ru-103Xe	Xenon-103 isotope.
Ru-103Cs	Cesium-103 isotope.
Ru-103Ba	Barium-103 isotope.
Ru-103La	Lanthanum-103 isotope.
Ru-103Rb	Rubidium-103 isotope.
Ru-103Sr	Strontium-103 isotope.
Ru-103Y	Yttrium-103 isotope.
Ru-103Zr	Zirconium-103 isotope.
Ru-103Nb	Niobium-103 isotope.
Ru-103Mo	Molybdenum-103 isotope.
Ru-103Tc	Technetium-103 isotope.
Ru-103Ru	This compound isotope.
Ru-103Rh	Rhodium-103 isotope.
Ru-103Pd	Palladium-103 isotope.
Ru-103Ag	Silver-103 isotope.
Ru-103Cd	Cadmium-103 isotope.
Ru-103In	Indium-103 isotope.
Ru-103Sn	Tin-103 isotope.
Ru-103Sb	Antimony-103 isotope.
Ru-103Te	Tellurium-103 isotope.
Ru-103I	Iodine-103 isotope.
Ru-103Xe	Xenon-103 isotope.
Ru-103Cs	Cesium-103 isotope.
Ru-103Ba	Barium-103 isotope.
Ru-103La	Lanthanum-103 isotope.
Ru-103Rb	Rubidium-103 isotope.
Ru-103Sr	Strontium-103 isotope.
Ru-103Y	Yttrium-103 isotope.
Ru-103Zr	Zirconium-103 isotope.
Ru-103Nb	Niobium-103 isotope.
Ru-103Mo	Molybdenum-103 isotope.
Ru-103Tc	Technetium-103 isotope.
Ru-103Ru	This compound isotope.
Ru-103Rh	Rhodium-103 isotope.
Ru-103Pd	Palladium-103 isotope.
Ru-103Ag	Silver-103 isotope.
Ru-103Cd	Cadmium-103 isotope.
Ru-103In	Indium-103 isotope.
Ru-103Sn	Tin-103 isotope.
Ru-103Sb	Antimony-103 isotope.
Ru-103Te	Tellurium-103 isotope.
Ru-103I	Iodine-103 isotope.
Ru-103Xe	Xenon-103 isotope.
Ru-103Cs	Cesium-103 isotope.
Ru-103Ba	Barium-103 isotope.
Ru-103La	Lanthanum-103 isotope.
Ru-103Rb	Rubidium-103 isotope.
Ru-103Sr	Strontium-103 isotope.
Ru-103Y	Yttrium-103 isotope.
Ru-103Zr	Zirconium-103 isotope.
Ru-103Nb	Niobium-103 isotope.
Ru-103Mo	Molybdenum-103 isotope.
Ru-103Tc	Technetium-103 isotope.
Ru-103Ru	This compound isotope.
Ru-103Rh	Rhodium-103 isotope.
Ru-103Pd	Palladium-103 isotope.
Ru-103Ag	Silver-103 isotope.
Ru-103Cd	Cadmium-103 isotope.
Ru-103In	Indium-103 isotope.
Ru-103Sn	Tin-103 isotope.
Ru-103Sb	Antimony-103 isotope.
Ru-103Te	Tellurium-103 isotope.
Ru-103I	Iodine-103 isotope.
Ru-103Xe	Xenon-103 isotope.
Ru-103Cs	Cesium-103 isotope.
Ru-103Ba	Barium-103 isotope.
Ru-103La	Lanthanum-103 isotope.
Ru-103Rb	Rubidium-103 isotope.
Ru-103Sr	Strontium-103 isotope.
Ru-103Y	Yttrium-103 isotope.
Ru-103Zr	Zirconium-103 isotope.
Ru-103Nb	Niobium-103 isotope.
Ru-103Mo	Molybdenum-103 isotope.
Ru-103Tc	Technetium-103 isotope.
Ru-103Ru	This compound isotope.
Ru-103Rh	Rhodium-103 isotope.
Ru-103Pd	Palladium-103 isotope.
Ru-103Ag	Silver-103 isotope.
Ru-103Cd	Cadmium-103 isotope.
Ru-103In	Indium-103 isotope.
Ru-103Sn	Tin-103 isotope.
Ru-103Sb	Antimony-103 isotope.
Ru-103Te	Tellurium-103 isotope.
Ru-103I	Iodine-103 isotope.
Ru-103Xe	Xenon-103 isotope.
Ru-103Cs	Cesium-103 isotope.
Ru-103Ba	Barium-103 isotope.
Ru-103La	Lanthanum-103 isotope.
Ru-103Rb	Rubidium-103 isotope.
Ru-103Sr	Strontium-103 isotope.
Ru-103Y	Yttrium-103 isotope.
Ru-103Zr	Zirconium-103 isotope.
Ru-103Nb	Niobium-103 isotope.
Ru-103Mo	Molybdenum-103 isotope.
Ru-103Tc	Technetium-103 isotope.
Ru-103Ru	This compound isotope.
Ru-103Rh	Rhodium-103 isotope.
Ru-103Pd	Palladium-103 isotope.
Ru-103Ag	Silver-103 isotope.
Ru-103Cd	Cadmium-103 isotope.
Ru-103In	Indium-103 isotope.
Ru-103Sn	Tin-103 isotope.
Ru-103Sb	Antimony-103 isotope.
Ru-103Te	Tellurium-103 isotope.
Ru-103I	Iodine-103 isotope.
Ru-103Xe	Xenon-103 isotope.
Ru-103Cs	Cesium-103 isotope.
Ru-103Ba	Barium-103 isotope.
Ru-103La	Lanthanum-103 isotope.
Ru-103Rb	Rubidium-103 isotope.
Ru-103Sr	Strontium-103 isotope.
Ru-103Y	Yttrium-103 isotope.
Ru-103Zr	Zirconium-103 isotope.
Ru-103Nb	Niobium-103 isotope.
Ru-103Mo	Molybdenum-103 isotope.
Ru-103Tc	Technetium-103 isotope.
Ru-103Ru	This compound isotope.
Ru-103Rh	Rhodium-103 isotope.
Ru-103Pd	Palladium-103 isotope.
Ru-103Ag	Silver-103 isotope.
Ru-103Cd	Cadmium-103 isotope.
Ru-103In	Indium-103 isotope.
Ru-103Sn	Tin-103 isotope.
Ru-103Sb	Antimony-103 isotope.
Ru-103Te	Tellurium-103 isotope.
Ru-103I	Iodine-103 isotope.
Ru-103Xe	Xenon-103 isotope.
Ru-103Cs	Cesium-103 isotope.
Ru-103Ba	Barium-103 isotope.
Ru-103La	Lanthanum-103 isotope.
Ru-103Rb	Rubidium-103 isotope.
Ru-103Sr	Strontium-103 isotope.
Ru-103Y	Yttrium-103 isotope.
Ru-103Zr	Zirconium-103 isotope.
Ru-103Nb	Niobium-103 isotope.
Ru-103Mo	Molybdenum-103 isotope.
Ru-103Tc	Technetium-103 isotope.
Ru-103Ru	This compound isotope.
Ru-103Rh	Rhodium-103 isotope.
Ru-103Pd	Palladium-103 isotope.
Ru-103Ag	Silver-103 isotope.
Ru-103Cd	Cadmium-103 isotope.
Ru-103In	Indium-103 isotope.
Ru-103Sn	Tin-103 isotope.
Ru-103Sb	Antimony-103 isotope.
Ru-103Te	Tellurium-103 isotope.
Ru-103I	Iodine-103 isotope.
Ru-103Xe	Xenon-103 isotope.
Ru-103Cs	Cesium-103 isotope.
Ru-103Ba	Barium-103 isotope.
Ru-103La	Lanthanum-103 isotope.
Ru-103Rb	Rubidium-103 isotope.
Ru-103Sr	Strontium-103 isotope.
Ru-103Y	Yttrium-103 isotope.
Ru-103Zr	Zirconium-103 isotope.
Ru-103Nb	Niobium-103 isotope.
Ru-103Mo	Molybdenum-103 isotope.
Ru-103Tc	Technetium-103 isotope.
Ru-103Ru	This compound isotope.
Ru-103Rh	Rhodium-103 isotope.
Ru-103Pd	Palladium-103 isotope.
Ru-103Ag	Silver-103 isotope.
Ru-103Cd	Cadmium-103 isotope.
Ru-103In	Indium-103 isotope.
Ru-103Sn	Tin-103 isotope.
Ru-103Sb	Antimony-103 isotope.
Ru-103Te	Tellurium-103 isotope.
Ru-103I	Iodine-103 isotope.
Ru-103Xe	Xenon-103 isotope.
Ru-103Cs	Cesium-103 isotope.
Ru-103Ba	Barium-103 isotope.
Ru-103La	Lanthanum-103 isotope.
Ru-103Rb	Rubidium-103 isotope.
Ru-103Sr	Strontium-103 isotope.
Ru-103Y	Yttrium-103 isotope.
Ru-103Zr	Zirconium-103 isotope.
Ru-103Nb	Niobium-103 isotope.
Ru-103Mo	Molybdenum-103 isotope.
Ru-103Tc	Technetium-103 isotope.
Ru-103Ru	This compound isotope.
Ru-103Rh	Rhodium-103 isotope.
Ru-103Pd	Palladium-103 isotope.
Ru-103Ag	Silver-103 isotope.
Ru-103Cd	Cadmium-103 isotope.
Ru-103In	Indium-103 isotope.
Ru-103Sn	Tin-103 isotope.
Ru-103Sb	Antimony-103 isotope.
Ru-103Te	Tellurium-103 isotope.
Ru-103I	Iodine-103 isotope.
Ru-103Xe	Xenon-103 isotope.
Ru-103Cs	Cesium-103 isotope.
Ru-103Ba	Barium-103 isotope.
Ru-103La	Lanthanum-103 isotope.
Ru-103Rb	Rubidium-103 isotope.
Ru-103Sr	Strontium-103 isotope.
Ru-103Y	Yttrium-103 isotope.
Ru-103Zr	Zirconium-103 isotope.
Ru-103Nb	Niobium-103 isotope.
Ru-103Mo	Molybdenum-103 isotope.
Ru-103Tc	Technetium-103 isotope.
Ru-103Ru	This compound isotope.
Ru-103Rh	Rhodium-103 isotope.
Ru-103Pd	Palladium-103 isotope.
Ru-103Ag	Silver-103 isotope.
Ru-103Cd	Cadmium-103 isotope.
Ru-103In	Indium-103 isotope.
Ru-103Sn	Tin-103 isotope.
Ru-103Sb	Antimony-103 isotope.
Ru-103Te	Tellurium-103 isotope.
Ru-103I	Iodine-103 isotope.
Ru-103Xe	Xenon-103 isotope.
Ru-103Cs	Cesium-103 isotope.
Ru-103Ba	Barium-103 isotope.
Ru-103La	Lanthanum-103 isotope.
Ru-103Rb	Rubidium-103 isotope.
Ru-103Sr	Strontium-103 isotope.
Ru-103Y	Yttrium-103 isotope.
Ru-103Zr	Zirconium-103 isotope.
Ru-103Nb	Niobium-103 isotope.
Ru-103Mo	Molybdenum-103 isotope.
Ru-103Tc	Technetium-103 isotope.
Ru-103Ru	This compound isotope.
Ru-103Rh	Rhodium-103 isotope.
Ru-103Pd	Palladium-103 isotope.
Ru-103Ag	Silver-103 isotope.
Ru-103Cd	Cadmium-103 isotope.
Ru-103In	Indium-103 isotope.
Ru-103Sn	Tin-103 isotope.
Ru-103Sb	Antimony-103 isotope.
Ru-103Te	Tellurium-103 isotope.
Ru-103I	Iodine-103 isotope.
Ru-103Xe	Xenon-103 isotope.
Ru-103Cs	Cesium-103 isotope.
Ru-103Ba	Barium-103 isotope.
Ru-103La	Lanthanum-103 isotope.
Ru-103Rb	Rubidium-103 isotope.
Ru-103Sr	Strontium-103 isotope.
Ru-103Y	Yttrium-103 isotope.
Ru-103Zr	Zirconium-103 isotope.
Ru-103Nb	Niobium-103 isotope.
Ru-103Mo	Molybdenum-103 isotope.
Ru-103Tc	Technetium-103 isotope.
Ru-103Ru	This compound isotope.
Ru-103Rh	Rhodium-103 isotope.
Ru-103Pd	Palladium-103 isotope.
Ru-103Ag	Silver-103 isotope.
Ru-103Cd	Cadmium-103 isotope.
Ru-103In	Indium-103 isotope.
Ru-103Sn	Tin-103 isotope.
Ru-103Sb	Antimony-103 isotope.
Ru-103Te	Tellurium-103 isotope.
Ru-103I	Iodine-103 isotope.
Ru-103Xe	Xenon-103 isotope.
Ru-103Cs	Cesium-103 isotope.
Ru-103Ba	Barium-103 isotope.
Ru-103La	Lanthanum-103 isotope.
Ru-103Rb	Rubidium-103 isotope.
Ru-103Sr	Strontium-103 isotope.
Ru-103Y	Yttrium-103 isotope.
Ru-103Zr	Zirconium-103 isotope.
Ru-103Nb	Niobium-103 isotope.
Ru-103Mo	Molybdenum-103 isotope.
Ru-103Tc	Technetium-103 isotope.
Ru-103Ru	This compound isotope.
Ru-103Rh	Rhodium-103 isotope.
Ru-103Pd	Palladium-103 isotope.
Ru-103Ag	Silver-103 isotope.
Ru-103Cd	Cadmium-103 isotope.
Ru-103In	Indium-103 isotope.
Ru-103Sn	Tin-103 isotope.
Ru-103Sb	Antimony-103 isotope.
Ru-103Te	Tellurium-103 isotope.
Ru-103I	Iodine-103 isotope.
Ru-103Xe	Xenon-103 isotope.
Ru-103Cs	Cesium-103 isotope.
Ru-103Ba	Barium-103 isotope.
Ru-103La	Lanthanum-103 isotope.
Ru-103Rb	Rubidium-103 isotope.
Ru-103Sr	Strontium-103 isotope.
Ru-103Y	Yttrium-103 isotope.
Ru-103Zr	Zirconium-103 isotope.
Ru-103Nb	Niobium-103 isotope.
Ru-103Mo	Molybdenum-103 isotope.
Ru-103Tc	Technetium-103 isotope.
Ru-103Ru	This compound isotope.
Ru-103Rh	Rhodium-103 isotope.
Ru-103Pd	Palladium-103 isotope.
Ru-103Ag	Silver-103 isotope.
Ru-103Cd	Cadmium-103 isotope.
Ru-103In	Indium-103 isotope.
Ru-103Sn	Tin-103 isotope.
Ru-103Sb	Antimony-103 isotope.
Ru-103Te	Tellurium-103 isotope.
Ru-103I	Iodine-103 isotope.
Ru-103Xe	Xenon-103 isotope.
Ru-103Cs	Cesium-103 isotope.
Ru-103Ba	Barium-103 isotope.
Ru-103La	Lanthanum-103 isotope.
Ru-103Rb	Rubidium-103 isotope.
Ru-103Sr	Strontium-103 isotope.
Ru-103Y	Yttrium-103 isotope.
Ru-103Zr	Zirconium-103 isotope.
Ru-103Nb	Niobium-103 isotope.
Ru-103Mo	Molybdenum-103 isotope.
Ru-103Tc	Technetium-103 isotope.
Ru-103Ru	This compound isotope.
Ru-103Rh	Rhodium-103 isotope.
Ru-103Pd	Palladium-103 isotope.
Ru-103Ag	Silver-103 isotope.
Ru-103Cd	Cadmium-103 isotope.
Ru-103In	Indium-103 isotope.
Ru-103Sn	Tin-103 isotope.
Ru-103Sb	Antimony-103 isotope.
Ru-103Te	Tellurium-103 isotope.
Ru-103I	Iodine-103 isotope.
Ru-103Xe	Xenon-103 isotope.
Ru-103Cs	Cesium-103 isotope.
Ru-103Ba	Barium-103 isotope.
Ru-103La	Lanthanum-103 isotope.
Ru-103Rb	Rubidium-103 isotope.
Ru-103Sr	Strontium-103 isotope.
Ru-103Y	Yttrium-103 isotope.
Ru-103Zr	Zirconium-103 isotope.
Ru-103Nb	Niobium-103 isotope.
Ru-103Mo	Molybdenum-103 isotope.
Ru-103Tc	Technetium-103 isotope.
Ru-103Ru	This compound isotope.
Ru-103Rh	Rhodium-103 isotope.
Ru-103Pd	Palladium-103 isotope.
Ru-103Ag	Silver-103 isotope.
Ru-103Cd	Cadmium-103 isotope.
Ru-103In	Indium-103 isotope.
Ru-103Sn	Tin-103 isotope.
Ru-103Sb	Antimony-103 isotope.
Ru-103Te	Tellurium-103 isotope.
Ru-103I	Iodine-103 isotope.
Ru-103Xe	Xenon-103 isotope.
Ru-103Cs	Cesium-103 isotope.
Ru-103Ba	Barium-103 isotope.
Ru-103La	Lanthanum-103 isotope.
Ru-103Rb	Rubidium-103 isotope.
Ru-103Sr	Strontium-103 isotope.
Ru-103Y	Yttrium-103 isotope.
Ru-103Zr	Zirconium-103 isotope.
Ru-103Nb	Niobium-103 isotope.
Ru-103Mo	Molybdenum-103 isotope.
Ru-103Tc	Technetium-103 isotope.
Ru-103Ru	This compound isotope.
Ru-103Rh	Rhodium-103 isotope.
Ru-103Pd	Palladium-103 isotope.
Ru-103Ag	Silver-103 isotope.
Ru-103Cd	Cadmium-103 isotope.
Ru-103In	Indium-103 isotope.
Ru-103Sn	Tin-103 isotope.
Ru-103Sb	Antimony-103 isotope.
Ru-103Te	Tellurium-103 isotope.
Ru-103I	Iodine-103 isotope.
Ru-103Xe	Xenon-103 isotope.
Ru-103Cs	Cesium-103 isotope.
Ru-103Ba	Barium-103 isotope.
Ru-103La	Lanthanum-103 isotope.
Ru-103Rb	Rubidium-103 isotope.
Ru-103Sr	Strontium-103 isotope.
Ru-103Y	Yttrium-103 isotope.
Ru-103Zr	Zirconium-103 isotope.
Ru-103Nb	Niobium-103 isotope.
Ru-103Mo	Molybdenum-103 isotope.
Ru-103Tc	Technetium-103 isotope.
Ru-103Ru	This compound isotope.
Ru-103Rh	Rhodium-103 isotope.
Ru-103Pd	Palladium-103 isotope.
Ru-103Ag	Silver-103 isotope.
Ru-103Cd	Cadmium-103 isotope.
Ru-103In	Indium-103 isotope.
Ru-103Sn	Tin-103 isotope.
Ru-103Sb	Antimony-103 isotope.
Ru-103Te	Tellurium-103 isotope.
Ru-103I	Iodine-103 isotope.
Ru-103Xe	Xenon-103 isotope.
Ru-103Cs	Cesium-103 isotope.
Ru-103Ba	Barium-103 isotope.
Ru-103La	Lanthanum-103 isotope.
Ru-103Rb	Rubidium-103 isotope.
Ru-103Sr	Strontium-103 isotope.
Ru-103Y	Yttrium-103 isotope.
Ru-103Zr	Zirconium-103 isotope.
Ru-103Nb	Niobium-103 isotope.
Ru-103Mo	Molybdenum-103 isotope.
Ru-103Tc	Technetium-103 isotope.
Ru-103Ru	This compound isotope.
Ru-103Rh	Rhodium-103 isotope.
Ru-103Pd	Palladium-103 isotope.
Ru-103Ag	Silver-103 isotope.
Ru-103Cd	Cadmium-103 isotope.
Ru-103In	Indium-103 isotope.
Ru-103Sn	Tin-103 isotope.
Ru-103Sb	Antimony-103 isotope.
Ru-103Te	Tellurium-103 isotope.
Ru-103I	Iodine-103 isotope.
Ru-103Xe	Xenon-103 isotope.
Ru-103Cs	Cesium-103 isotope.
Ru-103Ba	Barium-103 isotope.
Ru-103La	Lanthanum-103 isotope.
Ru-103Rb	Rubidium-103 isotope.
Ru-103Sr	Strontium-103 isotope.
Ru-103Y	Yttrium-103 isotope.
Ru-103Zr	Zirconium-103 isotope.
Ru-103Nb	Niobium-103 isotope.
Ru-103Mo	Molybdenum-103 isotope.
Ru-103Tc	Technetium-103 isotope.
Ru-103Ru	This compound isotope.
Ru-103Rh	Rhodium-103 isotope.
Ru-103Pd	Palladium-103 isotope.
Ru-103Ag	Silver-103 isotope.
Ru-103Cd	Cadmium-103 isotope.
Ru-103In	Indium-103 isotope.
Ru-103Sn	Tin-103 isotope.
Ru-103Sb	Antimony-103 isotope.
Ru-103Te	Tellurium-103 isotope.
Ru-103I	Iodine-103 isotope.
Ru-103Xe	Xenon-103 isotope.
Ru-103Cs	Cesium-103 isotope.
Ru-103Ba	Barium-103 isotope.
Ru-103La	Lanthanum-103 isotope.
Ru-103Rb	Rubidium-103 isotope.
Ru-103Sr	Strontium-103 isotope.
Ru-103Y	Yttrium-103 isotope.
Ru-103Zr	Zirconium-103 isotope.
Ru-103Nb	Niobium-103 isotope.
Ru-103Mo	Molybdenum-103 isotope.
Ru-103Tc	Technetium-103 isotope.
Ru-103Ru	This compound isotope.
Ru-103Rh	Rhodium-103 isotope.
Ru-103Pd	Palladium-103 isotope.
Ru-103Ag	Silver-103 isotope.
Ru-103Cd	Cadmium-103 isotope.
Ru-103In	Indium-103 isotope.
Ru-103Sn	Tin-103 isotope.
Ru-103Sb	Antimony-103 isotope.
Ru-103Te	Tellurium-103 isotope.
Ru-103I	Iodine-103 isotope.
Ru-103Xe	Xenon-103 isotope.
Ru-103Cs	Cesium-103 isotope.
Ru-103Ba	Barium-103 isotope.
Ru-103La	Lanthanum-103 isotope.
Ru-103Rb	Rubidium-103 isotope.
Ru-103Sr	Strontium-103 isotope.
Ru-103Y	Yttrium-103 isotope.
Ru-103Zr	Zirconium-103 isotope.
Ru-103Nb	Niobium-103 isotope.
Ru-103Mo	Molybdenum-103 isotope.
Ru-103Tc	Technetium-103 isotope.
Ru-103Ru	This compound isotope.
Ru-103Rh	Rhodium-103 isotope.
Ru-103Pd	Palladium-103 isotope.
Ru-103Ag	Silver-103 isotope.
Ru-103Cd	Cadmium-103 isotope.
Ru-103In	Indium-103 isotope.
Ru-103Sn	Tin-103 isotope.
Ru-103Sb	Antimony-103 isotope.
Ru-103Te	Tellurium-103 isotope.
Ru-103I	Iodine-103 isotope.
Ru-103Xe	Xenon-103 isotope.
Ru-103Cs	Cesium-103 isotope.
Ru-103Ba	Barium-103 isotope.
Ru-103La	Lanthanum-103 isotope.
Ru-103Rb	Rubidium-103 isotope.
Ru-103Sr	Strontium-103 isotope.
Ru-103Y	Yttrium-103 isotope.
Ru-103Zr	Zirconium-103 isotope.
Ru-103Nb	Niobium-103 isotope.
Ru-103Mo	Molybdenum-103 isotope.
Ru-103Tc	Technetium-103 isotope.
Ru-103Ru	This compound isotope.
Ru-103Rh	Rhodium-103 isotope.
Ru-103Pd	Palladium-103 isotope.
Ru-103Ag	Silver-103 isotope.
Ru-103Cd	Cadmium-103 isotope.
Ru-103In	Indium-103 isotope.
Ru-103Sn	Tin-103 isotope.
Ru-103Sb	Antimony-103 isotope.
Ru-103Te	Tellurium-103 isotope.
Ru-103I	Iodine-103 isotope.
Ru-103Xe	Xenon-103 isotope.
Ru-103Cs	Cesium-103 isotope.
Ru-103Ba	Barium-103 isotope.
Ru-103La	Lanthanum-103 isotope.
Ru-103Rb	Rubidium-103 isotope.
Ru-103Sr	Strontium-103 isotope.
Ru-103Y	Yttrium-103 isotope.
Ru-103Zr	Zirconium-103 isotope.
Ru-103Nb	Niobium-103 isotope.
Ru-103Mo	Molybdenum-103 isotope.
Ru-103Tc	Technetium-103 isotope.
Ru-103Ru	This compound isotope.
Ru-103Rh	Rhodium-103 isotope.
Ru-103Pd	Palladium-103 isotope.
Ru-103Ag	Silver-103 isotope.
Ru-103Cd	Cadmium-103 isotope.
Ru-103In	Indium-103 isotope.
Ru-103Sn	Tin-103 isotope.
Ru-103Sb	Antimony-103 isotope.
Ru-103Te	Tellurium-103 isotope.
Ru-103I	Iodine-103 isotope.
Ru-103Xe	Xenon-103 isotope.
Ru-103Cs	Cesium-103 isotope.
Ru-103Ba	Barium-103 isotope.
Ru-103La	Lanthanum-103 isotope.
Ru-103Rb	Rubidium-103 isotope.
Ru-103Sr	Strontium-103 isotope.
Ru-103Y	Yttrium-103 isotope.
Ru-103Zr	Zirconium-103 isotope.
Ru-103Nb	Niobium-103 isotope.
Ru-103Mo	Molybdenum-103 isotope.
Ru-103Tc	Technetium-103 isotope.
Ru-103Ru	This compound isotope.
Ru-103Rh	Rhodium-103 isotope.
Ru-103Pd	Palladium-103 isotope.
Ru-103Ag	Silver-103 isotope.
Ru-103Cd	Cadmium-103 isotope.
Ru-103In	Indium-103 isotope.
Ru-103Sn	Tin-103 isotope.
Ru-103Sb	Antimony-103 isotope.
Ru-103Te	Tellurium-103 isotope.
Ru-103I	Iodine-103 isotope.
Ru-103Xe	Xenon-103 isotope.
Ru-103Cs	Cesium-103 isotope.
Ru-103Ba	Barium-103 isotope.
Ru-103La	Lanthanum-103 isotope.
Ru-103Rb	Rubidium-103 isotope.
Ru-103Sr	Strontium-103 isotope.
Ru-103Y	Yttrium-103 isotope.
Ru-103Zr	Zirconium-103 isotope.
Ru-103Nb	Niobium-103 isotope.
Ru-103Mo	Molybdenum-103 isotope.
Ru-103Tc	Technetium-103 isotope.
Ru-103Ru	This compound isotope.
Ru-103Rh	Rhodium-103 isotope.
Ru-103Pd	Palladium-103 isotope.
Ru-103Ag	Silver-103 isotope.
Ru-103Cd	Cadmium-103 isotope.
Ru-103In	Indium-103 isotope.
Ru-103Sn	Tin-103 isotope.
Ru-103Sb	Antimony-103 isotope.
Ru-103Te	Tellurium-103 isotope.
Ru-103I	Iodine-103 isotope.
Ru-103Xe	Xenon-103 isotope.
Ru-103Cs	Cesium-103 isotope.
Ru-103Ba	Barium-103 isotope.
Ru-103La	Lanthanum-103 isotope.
Ru-103Rb	Rubidium-103 isotope.
Ru-103Sr	Strontium-103 isotope.
Ru-103Y	Yttrium-103 isotope.
Ru-103Zr	Zirconium-103 isotope.
Ru-103Nb	Niobium-103 isotope.
Ru-103Mo	Molybdenum-103 isotope.
Ru-103Tc	Technetium-103 isotope.
Ru-103Ru	This compound isotope.
Ru-103Rh	Rhodium-103 isotope.
Ru-103Pd	Palladium-103 isotope.
Ru-103Ag	Silver-103 isotope.
Ru-103Cd	Cadmium-103 isotope.
Ru-103In	Indium-103 isotope.
Ru-103Sn	Tin-103 isotope.
Ru-103Sb	Antimony-103 isotope.
Ru-103Te	Tellurium-103 isotope.
Ru-103I	Iodine-103 isotope.
Ru-103Xe	Xenon-103 isotope.
Ru-103Cs	Cesium-103 isotope.
Ru-103Ba	Barium-103 isotope.
Ru-103La	Lanthanum-103 isotope.
Ru-103Rb	Rubidium-103 isotope.
Ru-103Sr	Strontium-103 isotope.
Ru-103Y	Yttrium-103 isotope.
Ru-103Zr	Zirconium-103 isotope.
Ru-103Nb	Niobium-103 isotope.
Ru-103Mo	Molybdenum-103 isotope.
Ru-103Tc	Technetium-103 isotope.
Ru-103Ru	This compound isotope.
Ru-103Rh	Rhodium-103 isotope.
Ru-103Pd	Palladium-103 isotope.
Ru-103Ag	Silver-103 isotope.
Ru-103Cd	Cadmium-103 isotope.
Ru-103In	Indium-103 isotope.
Ru-103Sn	Tin-103 isotope.
Ru-103Sb	Antimony-103 isotope.
Ru-103Te	Tellurium-103 isotope.
Ru-103I	Iodine-103 isotope.
Ru-103Xe	Xenon-103 isotope.
Ru-103Cs	Cesium-103 isotope.
Ru-103Ba	Barium-103 isotope.
Ru-103La	Lanthanum-103 isotope.
Ru-103Rb	Rubidium-103 isotope.
Ru-103Sr	Strontium-103 isotope.
Ru-103Y	Yttrium-103 isotope.
Ru-103Zr	Zirconium-103 isotope.
Ru-103Nb	Niobium-103 isotope.
Ru-103Mo	Molybdenum-103 isotope.
Ru-103Tc	Technetium-103 isotope.
Ru-103Ru	This compound isotope.
Ru-103Rh	Rhodium-103 isotope.
Ru-103Pd	Palladium-103 isotope.
Ru-103Ag	Silver-103 isotope.
Ru-103Cd	Cadmium-103 isotope.
Ru-103In	Indium-103 isotope.
Ru-103Sn	Tin-103 isotope.
Ru-103Sb	Antimony-103 isotope.
Ru-103Te	Tellurium-103 isotope.
Ru-103I	Iodine-103 isotope.
Ru-103Xe	Xenon-103 isotope.
Ru-103Cs	Cesium-103 isotope.
Ru-103Ba	Barium-103 isotope.
Ru-103La	Lanthanum-103 isotope.
Ru-103Rb	Rubidium-103 isotope.
Ru-103Sr	Strontium-103 isotope.
Ru-103Y	Yttrium-103 isotope.
Ru-103Zr	Zirconium-103 isotope.
Ru-103Nb	Niobium-103 isotope.
Ru-103Mo	Molybdenum-103 isotope.
Ru-103Tc	Technetium-103 isotope.
Ru-103Ru	This compound isotope.
Ru-103Rh	Rhodium-103 isotope.
Ru-103Pd	Palladium-103 isotope.
Ru-103Ag	Silver-103 isotope.
Ru-103Cd	Cadmium-103 isotope.
Ru-103In	Indium-103 isotope.
Ru-103Sn	Tin-103 isotope.
Ru-103Sb	Antimony-103 isotope.
Ru-103Te	Tellurium-103 isotope.
Ru-103I	Iodine-103 isotope.
Ru-103Xe	Xenon-103 isotope.
Ru-103Cs	Cesium-103 isotope.
Ru-103Ba	Barium-103 isotope.
Ru-103La	Lanthanum-103 isotope.
Ru-103Rb	Rubidium-103 isotope.
Ru-103Sr	Strontium-103 isotope.
Ru-103Y	Yttrium-103 isotope.
Ru-103Zr	Zirconium-103 isotope.
Ru-103Nb	Niobium-103 isotope.
Ru-103Mo	Molybdenum-103 isotope.
Ru-103Tc	Technetium-103 isotope.
Ru-103Ru	This compound isotope.
Ru-103Rh	Rhodium-103 isotope.
Ru-103Pd	Palladium-103 isotope.
Ru-103Ag	Silver-103 isotope.
Ru-103Cd	Cadmium-103 isotope.
Ru-103In	Indium-103 isotope.
Ru-103Sn	Tin-103 isotope.
Ru-103Sb	Antimony-103 isotope.
Ru-103Te	Tellurium-103 isotope.
Ru-103I	Iodine-103 isotope.
Ru-103Xe	Xenon-103 isotope.
Ru-103Cs	Cesium-103 isotope.
Ru-103Ba	Barium-103 isotope.
Ru-103La	Lanthanum-103 isotope.
Ru-103Rb	Rubidium-103 isotope.
Ru-103Sr	Strontium-103 isotope.
Ru-103Y	Yttrium-103 isotope.
Ru-103Zr	Zirconium-103 isotope.
Ru-103Nb	Niobium-103 isotope.
Ru-103Mo	Molybdenum-103 isotope.
Ru-103Tc	Technetium-103 isotope.
Ru-103Ru	This compound isotope.
Ru-103Rh	Rhodium-103 isotope.
Ru-103Pd	Palladium-103 isotope.
Ru-103Ag	Silver-103 isotope.
Ru-103Cd	Cadmium-103 isotope.
Ru-103In	Indium-103 isotope.
Ru-103Sn	Tin-103 isotope.
Ru-103Sb	Antimony-103 isotope.
Ru-103Te	Tellurium-103 isotope.
Ru-103I	Iodine-103 isotope.
Ru-103Xe	Xenon-103 isotope.
Ru-103Cs	Cesium-103 isotope.
Ru-103Ba	Barium-103 isotope.
Ru-103La	Lanthanum-103 isotope.
Ru-103Rb	Rubidium-103 isotope.
Ru-103Sr	Strontium-103 isotope.
Ru-103Y	Yttrium-103 isotope.
Ru-103Zr	Zirconium-103 isotope.
Ru-103Nb	Niobium-103 isotope.
Ru-103Mo	Molybdenum-103 isotope.
Ru-103Tc	Technetium-103 isotope.
Ru-103Ru	This compound isotope.
Ru-103Rh	Rhodium-103 isotope.
Ru-103Pd	Palladium-103 isotope.
Ru-103Ag	Silver-103 isotope.
Ru-103Cd	Cadmium-103 isotope.
Ru-103In	Indium-103 isotope.
Ru-103Sn	Tin-103 isotope.
Ru-103Sb	Antimony-103 isotope.
Ru-103Te	Tellurium-103 isotope.
Ru-103I	Iodine-103 isotope.
Ru-103Xe	Xenon-103 isotope.
Ru-103Cs	Cesium-103 isotope.
Ru-103Ba	Barium-103 isotope.
Ru-103La	Lanthanum-103 isotope.
Ru-103Rb	Rubidium-103 isotope.
Ru-103Sr	Strontium-103 isotope.
Ru-103Y	Yttrium-103 isotope.
Ru-103Zr	Zirconium-103 isotope.
Ru-103Nb	Niobium-103 isotope.
Ru-103Mo	Molybdenum-103 isotope.
Ru-103Tc	Technetium-103 isotope.
Ru-103Ru	This compound isotope.
Ru-103Rh	Rhodium-103 isotope.
Ru-103Pd	Palladium-103 isotope.
Ru-103Ag	Silver-103 isotope.
Ru-103Cd	Cadmium-103 isotope.
Ru-103In	Indium-103 isotope.
Ru-103Sn	Tin-103 isotope.
Ru-103Sb	Antimony-103 isotope.
Ru-103Te	Tellurium-103 isotope.
Ru-103I	Iodine-103 isotope.
Ru-103Xe	Xenon-103 isotope.
Ru-103Cs	Cesium-103 isotope.
Ru-103Ba	Barium-103 isotope.
Ru-103La	Lanthanum-103 isotope.
Ru-103Rb	Rubidium-103 isotope.
Ru-103Sr	Strontium-103 isotope.
Ru-103Y	Yttrium-103 isotope.
Ru-103Zr	Zirconium-103 isotope.
Ru-103Nb	Niobium-103 isotope.
Ru-103Mo	Molybdenum-103 isotope.
Ru-103Tc	Technetium-103 isotope.
Ru-103Ru	This compound isotope.
Ru-103Rh	Rhodium-103 isotope.
Ru-103Pd	Palladium-103 isotope.
Ru-103Ag	Silver-103 isotope.
Ru-103Cd	Cadmium-103 isotope.
Ru-103In	Indium-103 isotope.
Ru-103Sn	Tin-103 isotope.
Ru-103Sb	Antimony-103 isotope.
Ru-103Te	Tellurium-103 isotope.
Ru-103I	Iodine-103 isotope.
Ru-103Xe	Xenon-103 isotope.
Ru-103Cs	Cesium-103 isotope.
Ru-103Ba	Barium-103 isotope.
Ru-103La	Lanthanum-103 isotope.
Ru-103Rb	Rubidium-103 isotope.
Ru-103Sr	Strontium-103 isotope.
Ru-103Y	Yttrium-103 isotope.
Ru-103Zr	Zirconium-103 isotope.
Ru-103Nb	Niobium-103 isotope.
Ru-103Mo	Molybdenum-103 isotope.
Ru-103Tc	Technetium-103 isotope.
Ru-103Ru	This compound isotope.
Ru-103Rh	Rhodium-103 isotope.
Ru-103Pd	Palladium-103 isotope.
Ru-103Ag	Silver-103 isotope.
Ru-103Cd	Cadmium-103 isotope.
Ru-103In	Indium-103 isotope.
Ru-103Sn	Tin-103 isotope.
Ru-103Sb	Antimony-103 isotope.
Ru-103Te	Tellurium-103 isotope.
Ru-103I	Iodine-103 isotope.
Ru-103Xe	Xenon-103 isotope.
Ru-103Cs	Cesium-103 isotope.
Ru-103Ba	Barium-103 isotope.
Ru-103La	Lanthanum-103 isotope.
Ru-103Rb	Rubidium-103 isotope.
Ru-103Sr	Strontium-103 isotope.
Ru-103Y	Yttrium-103 isotope.
Ru-103Zr	Zirconium-103 isotope.
Ru-103Nb	Niobium-103 isotope.
Ru-103Mo	Molybdenum-103 isotope.
Ru-103Tc	Technetium-103 isotope.
Ru-103Ru	This compound isotope.
Ru-103Rh	Rhodium-103 isotope.
Ru-103Pd	Palladium-103 isotope.
Ru-103Ag	Silver-103 isotope.
Ru-103Cd	Cadmium-103 isotope.
Ru-103In	Indium-103 isotope.
Ru-103Sn	Tin-103 isotope.
Ru-103Sb	Antimony-103 isotope.
Ru-103Te	Tellurium-103 isotope.
Ru-103I	Iodine-103 isotope.
Ru-103Xe	Xenon-103 isotope.
Ru-103Cs	Cesium-103 isotope.
Ru-103Ba	Barium-103 isotope.
Ru-103La	Lanthanum-103 isotope.
Ru-103Rb	Rubidium-103 isotope.
Ru-103Sr	Strontium-103 isotope.
Ru-103Y	Yttrium-103 isotope.
Ru-103Zr	Zirconium-103 isotope.
Ru-103Nb	Niobium-103 isotope.
Ru-103Mo	Molybdenum-103 isotope.
Ru-103Tc	Technetium-103 isotope.
Ru-103Ru	This compound isotope.
Ru-103Rh	Rhodium-103 isotope.
Ru-103Pd	Palladium-103 isotope.
Ru-103Ag	Silver-103 isotope.
Ru-103Cd	Cadmium-103 isotope.
Ru-103In	Indium-103 isotope.
Ru-103Sn	Tin-103 isotope.
Ru-103Sb	Antimony-103 isotope.
Ru-103Te	Tellurium-103 isotope.
Ru-103I	Iodine-103 isotope.
Ru-103Xe	Xenon-103 isotope.
Ru-103Cs	Cesium-103 isotope.
Ru-103Ba	Barium-103 isotope.
Ru-103La	Lanthanum-103 isotope.
Ru-103Rb	Rubidium-103 isotope.
Ru-103Sr	Strontium-103 isotope.
Ru-103Y	Yttrium-103 isotope.
Ru-103Zr	Zirconium-103 isotope.
Ru-103Nb	Niobium-103 isotope.
Ru-103Mo	Molybdenum-103 isotope.
Ru-103Tc	Technetium-103 isotope.
Ru-103Ru	This compound isotope.
Ru-103Rh	Rhodium-103 isotope.
Ru-103Pd	Palladium-103 isotope.
Ru-103Ag	Silver-103 isotope.
Ru-103Cd	Cadmium-103 isotope.
Ru-103In	Indium-103 isotope.
Ru-103Sn	Tin-103 isotope.
Ru-103Sb	Antimony-103 isotope.
Ru-103Te	Tellurium-103 isotope.
Ru-103I	Iodine-103 isotope.
Ru-103Xe	Xenon-103 isotope.
Ru-103Cs	Cesium-103 isotope.
Ru-103Ba	Barium-103 isotope.
Ru-103La	Lanthanum-103 isotope.
Ru-103Rb	Rubidium-103 isotope.
Ru-103Sr	Strontium-103 isotope.
Ru-103Y	Yttrium-103 isotope.
Ru-103Zr	Zirconium-103 isotope.
Ru-103Nb	Niobium-103 isotope.
Ru-103Mo	Molybdenum-103 isotope.
Ru-103Tc	Technetium-103 isotope.
Ru-103Ru	This compound isotope.
Ru-103Rh	Rhodium-103 isotope.
Ru-103Pd	Palladium-103 isotope.
Ru-103Ag	Silver-103 isotope.
Ru-103Cd	Cadmium-103 isotope.
Ru-103In	Indium-103 isotope.
Ru-103Sn	Tin-103 isotope.
Ru-103Sb	Antimony-103 isotope.
Ru-103Te	Tellurium-103 isotope.
Ru-103I	Iodine-103 isotope.
Ru-103Xe	Xenon-103 isotope.
Ru-103Cs	Cesium-103 isotope.
Ru-103Ba	Barium-103 isotope.
Ru-103La	Lanthanum-103 isotope.
Ru-103Rb	Rubidium-103 isotope.
Ru-103Sr	Strontium-103 isotope.
Ru-103Y	Yttrium-103 isotope.
Ru-103Zr	Zirconium-103 isotope.
Ru-103Nb	Niobium-103 isotope.
Ru-103Mo	Molybdenum-103 isotope.
Ru-103Tc	Technetium-103 isotope.
Ru-103Ru	This compound isotope.
Ru-103Rh	Rhodium-103 isotope.
Ru-103Pd	Palladium-103 isotope.
Ru-103Ag	Silver-103 isotope.
Ru-103Cd	Cadmium-103 isotope.
Ru-103In	Indium-103 isotope.
Ru-103Sn	Tin-103 isotope.
Ru-103Sb	Antimony-103 isotope.
Ru-103Te	Tellurium-103 isotope.
Ru-103I	Iodine-103 isotope.
Ru-103Xe	Xenon-103 isotope.
Ru-103Cs	Cesium-103 isotope.
Ru-103Ba	Barium-103 isotope.
Ru-103La	Lanthanum-103 isotope.
Ru-103Rb	Rubidium-103 isotope.
Ru-103Sr	Strontium-103 isotope.
Ru-103Y	Yttrium-103 isotope.
Ru-103Zr	Zirconium-103 isotope.
Ru-103Nb	Niobium-103 isotope.
Ru-103Mo	Molybdenum-103 isotope.
Ru-103Tc	Technetium-103 isotope.
Ru-103Ru	This compound isotope.
Ru-103Rh	Rhodium-103 isotope.
Ru-103Pd	Palladium-103 isotope.
Ru-103Ag	Silver-103 isotope.
Ru-103Cd	Cadmium-103 isotope.
Ru-103In	Indium-103 isotope.
Ru-103Sn	Tin-103 isotope.
Ru-103Sb	Antimony-103 isotope.
Ru-103Te	Tellurium-103 isotope.
Ru-103I	Iodine-103 isotope.
Ru-103Xe	Xenon-103 isotope.
Ru-103Cs	Cesium-103 isotope.
Ru-103Ba	Barium-103 isotope.
Ru-103La	Lanthanum-103 isotope.
Ru-103Rb	Rubidium-103 isotope.
Ru-103Sr	Strontium-103 isotope.
Ru-103Y	Yttrium-103 isotope.
Ru-103Zr	Zirconium-103 isotope.
Ru-103Nb	Niobium-103 isotope.
Ru-103Mo	Molybdenum-103 isotope.
Ru-103Tc	Technetium-103 isotope.
Ru-103Ru	This compound isotope.
Ru-103Rh	Rhodium-103 isotope.
Ru-103Pd	Palladium-103 isotope.
Ru-103Ag	Silver-103 isotope.
Ru-103Cd	Cadmium-103 isotope.
Ru-103In	Indium-103 isotope.
Ru-103Sn	Tin-103 isotope.
Ru-103Sb	Antimony-103 isotope.
Ru-103Te	Tellurium-103 isotope.
Ru-103I	Iodine-103 isotope.
Ru-103Xe	Xenon-103 isotope.
Ru-103Cs	Cesium-103 isotope.
Ru-103Ba	Barium-103 isotope.
Ru-103La	Lanthanum-103 isotope.
Ru-103Rb	Rubidium-103 isotope.
Ru-103Sr	Strontium-103 isotope.
Ru-103Y	Yttrium-103 isotope.
Ru-103Zr	Zirconium-103 isotope.
Ru-103Nb	Niobium-103 isotope.
Ru-103Mo	Molybdenum-103 isotope.
Ru-103Tc	Technetium-103 isotope.
Ru-103Ru	This compound isotope.
Ru-103Rh	Rhodium-103 isotope.
Ru-103Pd	Palladium-103 isotope.
Ru-103Ag	Silver-103 isotope.
Ru-103Cd	Cadmium-103 isotope.
Ru-103In	Indium-103 isotope.
Ru-103Sn	Tin-103 isotope.
Ru-103Sb	Antimony-103 isotope.
Ru-103Te	Tellurium-103 isotope.
Ru-103I	Iodine-103 isotope.
Ru-103Xe	Xenon-103 isotope.
Ru-103Cs	Cesium-103 isotope.
Ru-103Ba	Barium-103 isotope.
Ru-103La	Lanthanum-103 isotope.
Ru-103Rb	Rubidium-103 isotope.
Ru-103Sr	Strontium-103 isotope.
Ru-103Y	Yttrium-103 isotope.
Ru-103Zr	Zirconium-103 isotope.
Ru-103Nb	Niobium-103 isotope.
Ru-103Mo	Molybdenum-103 isotope.
Ru-103Tc	Technetium-103 isotope.
Ru-103Ru	This compound isotope.
Ru-103Rh	Rhodium-103 isotope.
Ru-103Pd	Palladium-103 isotope.
Ru-103Ag	Silver-103 isotope.
Ru-103Cd	Cadmium-103 isotope.
Ru-103In	Indium-103 isotope.
Ru-103Sn	Tin-103 isotope.
Ru-103Sb	Antimony-103 isotope.
Ru-103Te	Tellurium-103 isotope.
Ru-103I	Iodine-103 isotope.
Ru-103Xe	Xenon-103 isotope.
Ru-103Cs	Cesium-103 isotope.
Ru-103Ba	Barium-103 isotope.
Ru-103La	Lanthanum-103 isotope.
Ru-103Rb	Rubidium-103 isotope.
Ru-103Sr	Strontium-103 isotope.
Ru-103Y	Yttrium-103 isotope.
Ru-103Zr	Zirconium-103 isotope.
Ru-103Nb	Niobium-103 isotope.
Ru-103Mo	Molybdenum-103 isotope.
Ru-103Tc	Technetium-103 isotope.
Ru-103Ru	This compound isotope.
Ru-103Rh	Rhodium-103 isotope.
Ru-103Pd	Palladium-103 isotope.
Ru-103Ag	Silver-103 isotope.
Ru-103Cd	Cadmium-103 isotope.
Ru-103In	Indium-103 isotope.
Ru-103Sn	Tin-103 isotope.
Ru-103Sb	Antimony-103 isotope.
Ru-103Te	Tellurium-103 isotope.
Ru-103I	Iodine-103 isotope.
Ru-103Xe	Xenon-103 isotope.
Ru-103Cs	Cesium-103 isotope.
Ru-103Ba	Barium-103 isotope.
Ru-103La	Lanthanum-103 isotope.
Ru-103Rb	Rubidium-103 isotope.
Ru-103Sr	Strontium-103 isotope.
Ru-103Y	Yttrium-103 isotope.
Ru-103Zr	Zirconium-103 isotope.
Ru-103Nb	Niobium-103 isotope.
Ru-103Mo	Molybdenum-103 isotope.
Ru-103Tc	Technetium-103 isotope.
Ru-103Ru	This compound isotope.
Ru-103Rh	Rhodium-103 isotope.
Ru-103Pd	Palladium-103 isotope.
Ru-103Ag	Silver-103 isotope.
Ru-103Cd	Cadmium-103 isotope.
Ru-103In	Indium-103 isotope.
Ru-103Sn	Tin-103 isotope.
Ru-103Sb	Antimony-103 isotope.
Ru-103Te	Tellurium-103 isotope.
Ru-103I	Iodine-103 isotope.
Ru-103Xe	Xenon-103 isotope.
Ru-103Cs	Cesium-103 isotope.
Ru-103Ba	Barium-103 isotope.
Ru-103La	Lanthanum-103 isotope.
Ru-103Rb	Rubidium-103 isotope.
Ru-103Sr	Strontium-103 isotope.
Ru-103Y	Yttrium-103 isotope.
Ru-103Zr	Zirconium-103 isotope.
Ru-103Nb	Niobium-103 isotope.
Ru-103Mo	Molybdenum-103 isotope.
Ru-103Tc	Technetium-103 isotope.
Ru-103Ru	This compound isotope.
Ru-103Rh	Rhodium-103 isotope.
Ru-103Pd	Palladium-103 isotope.
Ru-103Ag	Silver-103 isotope.
Ru-103Cd	Cadmium-103 isotope.
Ru-103In	Indium-103 isotope.
Ru-103Sn	Tin-103 isotope.
Ru-103Sb	Antimony-103 isotope.
Ru-103Te	Tellurium-103 isotope.
Ru-103I	Iodine-103 isotope.
Ru-103Xe	Xenon-103 isotope.
Ru-103Cs	Cesium-103 isotope.
Ru-103Ba	Barium-103 isotope.
Ru-103La	Lanthanum-103 isotope.
Ru-103Rb	Rubidium-103 isotope.
Ru-103Sr	Strontium-103 isotope.
Ru-103Y	Yttrium-103 isotope.
Ru-103Zr	Zirconium-103 isotope.
Ru-103Nb	Niobium-103 isotope.
Ru-103Mo	Molybdenum-103 isotope.
Ru-103Tc	Technetium-103 isotope.
Ru-103Ru	This compound isotope.
Ru-103Rh	Rhodium-103 isotope.
Ru-103Pd	Palladium-103 isotope.
Ru-103Ag	Silver-103 isotope.
Ru-103Cd	Cadmium-103 isotope.
Ru-103In	Indium-103 isotope.
Ru-103Sn	Tin-103 isotope.
Ru-103Sb	Antimony-103 isotope.
Ru-103Te	Tellurium-103 isotope.
Ru-103I	Iodine-103 isotope.
Ru-103Xe	Xenon-103 isotope.
Ru-103Cs	Cesium-103 isotope.
Ru-103Ba	Barium-103 isotope.
Ru-103La	Lanthanum-103 isotope.
Ru-103Rb	Rubidium-103 isotope.
Ru-103Sr	Strontium-103 isotope.
Ru-103Y	Yttrium-103 isotope.
Ru-103Zr	Zirconium-103 isotope.
Ru-103Nb	Niobium-103 isotope.
Ru-103Mo	Molybdenum-103 isotope.
Ru-103Tc	Technetium-103 isotope.
Ru-103Ru	This compound isotope.
Ru-103Rh	Rhodium-103 isotope.
Ru-103Pd	Palladium-103 isotope.
Ru-103Ag	Silver-103 isotope.
Ru-103Cd	Cadmium-103 isotope.
Ru-103In	Indium-103 isotope.
Ru-103Sn	Tin-103 isotope.
Ru-103Sb	Antimony-103 isotope.
Ru-103Te	Tellurium-103 isotope.
Ru-103I	Iodine-103 isotope.
Ru-103Xe	Xenon-103 isotope.
Ru-103Cs	Cesium-103 isotope.
Ru-103Ba	Barium-103 isotope.
Ru-103La	Lanthanum-103 isotope.
Ru-103Rb	Rubidium-103 isotope.
Ru-103Sr	Strontium-103 isotope.
Ru-103Y	Yttrium-103 isotope.
Ru-103Zr	Zirconium-103 isotope.
Ru-103Nb	Niobium-103 isotope.
Ru-103Mo	Molybdenum-103 isotope.
Ru-103Tc	Technetium-103 isotope.
Ru-103Ru	This compound isotope.
Ru-103Rh	Rhodium-103 isotope.
Ru-103Pd	Palladium-103 isotope.
Ru-103Ag	Silver-103 isotope.
Ru-103Cd	Cadmium-103 isotope.
Ru-103In	Indium-103 isotope.
Ru-103Sn	Tin-103 isotope.
Ru-103Sb	Antimony-103 isotope.
Ru-103Te	Tellurium-103 isotope.
Ru-103I	Iodine-103 isotope.
Ru-103Xe	Xenon-103 isotope.
Ru-103Cs	Cesium-103 isotope.
Ru-103Ba	Barium-103 isotope.
Ru-103La	Lanthanum-103 isotope.
Ru-103Rb	Rubidium-103 isotope.
Ru-103Sr	Strontium-103 isotope.
Ru-103Y	Yttrium-103 isotope.
Ru-103Zr	Zirconium-103 isotope.
Ru-103Nb	Niobium-103 isotope.
Ru-103Mo	Molybdenum-103 isotope.
Ru-103Tc	Technetium-103 isotope.
Ru-103Ru	This compound isotope.
Ru-103Rh	Rhodium-103 isotope.
Ru-103Pd	Palladium-103 isotope.
Ru-103Ag	Silver-103 isotope.
Ru-103Cd	Cadmium-103 isotope.
Ru-103In	Indium-103 isotope.
Ru-103Sn	Tin-103 isotope.
Ru-103Sb	Antimony-103 isotope.
Ru-103Te	Tellurium-103 isotope.
Ru-103I	Iodine-103 isotope.
Ru-103Xe	Xenon-103 isotope.
Ru-103Cs	Cesium-103 isotope.
Ru-103Ba	Barium-103 isotope.
Ru-103La	Lanthanum-103 isotope.
Ru-103Rb	Rubidium-103 isotope.
Ru-103Sr	Strontium-103 isotope.
Ru-103Y	Yttrium-103 isotope.
Ru-103Zr	Zirconium-103 isotope.
Ru-103Nb	Niobium-103 isotope.
Ru-103Mo	Molybdenum-103 isotope.
Ru-103Tc	Technetium-103 isotope.
Ru-103Ru	This compound isotope.
Ru-103Rh	Rhodium-103 isotope.
Ru-103Pd	Palladium-103 isotope.
Ru-103Ag	Silver-103 isotope.
Ru-103Cd	Cadmium-103 isotope.
Ru-103In	Indium-103 isotope.
Ru-103Sn	Tin-103 isotope.
Ru-103Sb	Antimony-103 isotope.
Ru-103Te	Tellurium-103 isotope.
Ru-103I	Iodine-103 isotope.
Ru-103Xe	Xenon-103 isotope.
Ru-103Cs	Cesium-103 isotope.
Ru-103Ba	Barium-103 isotope.
Ru-103La	Lanthanum-103 isotope.
Ru-103Rb	Rubidium-103 isotope.
Ru-103Sr	Strontium-103 isotope.
Ru-103Y	Yttrium-103 isotope.
Ru-103Zr	Zirconium-103 isotope.
Ru-103Nb	Niobium-103 isotope.
Ru-103Mo	Molybdenum-103 isotope.
Ru-103Tc	Technetium-103 isotope.
Ru-103Ru	This compound isotope.
Ru-103Rh	Rhodium-103 isotope.
Ru-103Pd	Palladium-103 isotope.
Ru-103Ag	Silver-103 isotope.
Ru-103Cd	Cadmium-103 isotope.
Ru-103In	Indium-103 isotope.
Ru-103Sn	Tin-103 isotope.
Ru-103Sb	Antimony-103 isotope.
Ru-103Te	Tellurium-103 isotope.
Ru-103I	Iodine-103 isotope.
Ru-103Xe	Xenon-103 isotope.
Ru-103Cs	Cesium-103 isotope.
Ru-103Ba	Barium-103 isotope.
Ru-103La	Lanthanum-103 isotope.
Ru-103Rb	Rubidium-103 isotope.
Ru-103Sr	Strontium-103 isotope.
Ru-103Y	Yttrium-103 isotope.
Ru-103Zr	Zirconium-103 isotope.
Ru-103Nb	Niobium-103 isotope.
Ru-103Mo	Molybdenum-103 isotope.
Ru-103Tc	Technetium-103 isotope.
Ru-103Ru	This compound isotope.
Ru-103Rh	Rhodium-103 isotope.
Ru-103Pd	Palladium-103 isotope.
Ru-103Ag	Silver-103 isotope.
Ru-103Cd	Cadmium-103 isotope.
Ru-103In	Indium-103 isotope.
Ru-103Sn	Tin-103 isotope.
Ru-103Sb	Antimony-103 isotope.
Ru-103Te	Tellurium-103 isotope.
Ru-103I	Iodine-103 isotope.
Ru-103Xe	Xenon-103 isotope.
Ru-103Cs	Cesium-103 isotope.
Ru-103Ba	Barium-103 isotope.
Ru-103La	Lanthanum-103 isotope.
Ru-103Rb	Rubidium-103 isotope.
Ru-103Sr	Strontium-103 isotope.
Ru-103Y	Yttrium-103 isotope.
Ru-103Zr	Zirconium-103 isotope.
Ru-103Nb	Niobium-103 isotope.
Ru-103Mo	Molybdenum-103 isotope.
Ru-103Tc	Technetium-103 isotope.
Ru-103Ru	This compound isotope.
Ru-103Rh	Rhodium-103 isotope.
Ru-103Pd	Palladium-103 isotope.
Ru-103Ag	Silver-103 isotope.
Ru-103Cd	Cadmium-103 isotope.
Ru-103In	Indium-103 isotope.
Ru-103Sn	Tin-103 isotope.
Ru-103Sb	Antimony-103 isotope.
Ru-103Te	Tellurium-103 isotope.
Ru-103I	Iodine-103 isotope.
Ru-103Xe	Xenon-103 isotope.
Ru-103Cs	Cesium-103 isotope.
Ru-103Ba	Barium-103 isotope.
Ru-103La	Lanthanum-103 isotope.
Ru-103Rb	Rubidium-103 isotope.
Ru-103Sr	Strontium-103 isotope.
Ru-103Y	Yttrium-103 isotope.
Ru-103Zr	Zirconium-103 isotope.
Ru-103Nb	Niobium-103 isotope.
Ru-103Mo	Molybdenum-103 isotope.
Ru-103Tc	Technetium-103 isotope.
Ru-103Ru	This compound isotope.
Ru-103Rh	Rhodium-103 isotope.
Ru-103Pd	Palladium-103 isotope.
Ru-103Ag	Silver-103 isotope.
Ru-103Cd	Cadmium-103 isotope.
Ru-103In	Indium-103 isotope.
Ru-103Sn	Tin-103 isotope.
Ru-103Sb	Antimony-103 isotope.
Ru-103Te	Tellurium-103 isotope.
Ru-103I	Iodine-103 isotope.
Ru-103Xe	Xenon-103 isotope.
Ru-103Cs	Cesium-103 isotope.
Ru-103Ba	Barium-103 isotope.
Ru-103La	Lanthanum-103 isotope.
Ru-103Rb	Rubidium-103 isotope.
Ru-103Sr	Strontium-103 isotope.
Ru-103Y	Yttrium-103 isotope.
Ru-103Zr	Zirconium-103 isotope.
Ru-103Nb	Niobium-103 isotope.
Ru-103Mo	Molybdenum-103 isotope.
Ru-103Tc	Technetium-103 isotope.
Ru-103Ru	This compound isotope.
Ru-103Rh	Rhodium-103 isotope.
Ru-103Pd	Palladium-103 isotope.
Ru-103Ag	Silver-103 isotope.
Ru-103Cd	Cadmium-103 isotope.
Ru-103In	Indium-103 isotope.
Ru-103Sn	Tin-103 isotope.
Ru-103Sb	Antimony-103 isotope.
Ru-103Te	Tellurium-103 isotope.
Ru-103I	Iodine-103 isotope.
Ru-103Xe	Xenon-103 isotope.
Ru-103Cs	Cesium-103 isotope.
Ru-103Ba	Barium-103 isotope.
Ru-103La	Lanthanum-103 isotope.
Ru-103Rb	Rubidium-103 isotope.
Ru-103Sr	Strontium-103 isotope.
Ru-103Y	Yttrium-103 isotope.
Ru-103Zr	Zirconium-103 isotope.
Ru-103Nb	Niobium-103 isotope.
Ru-103Mo	Molybdenum-103 isotope.
Ru-103Tc	Technetium-103 isotope.
Ru-103Ru	This compound isotope.
Ru-103Rh	Rhodium-103 isotope.
Ru-103Pd	Palladium-103 isotope.
Ru-103Ag	Silver-103 isotope.
Ru-103Cd	Cadmium-103 isotope.
Ru-103In	Indium-103 isotope.
Ru-103Sn	Tin-103 isotope.
Ru-103Sb	Antimony-103 isotope.
Ru-103Te	Tellurium-103 isotope.
Ru-103I	Iodine-103 isotope.
Ru-103Xe	Xenon-103 isotope.
Ru-103Cs	Cesium-103 isotope.
Ru-103Ba	Barium-103 isotope.
Ru-103La	Lanthanum-103 isotope.
Ru-103Rb	Rubidium-103 isotope.
Ru-103Sr	Strontium-103 isotope.
Ru-103Y	Yttrium-103 isotope.
Ru-103Zr	Zirconium-103 isotope.
Ru-103Nb	Niobium-103 isotope.
Ru-103Mo	Molybdenum-103 isotope.
Ru-103Tc	Technetium-103 isotope.
Ru-103Ru	This compound isotope.
Ru-103Rh	Rhodium-103 isotope.
Ru-103Pd	Palladium-103 isotope.
Ru-103Ag	Silver-103 isotope.
Ru-103Cd	Cadmium-103 isotope.
Ru-103In	Indium-103 isotope.
Ru-103Sn	Tin-103 isotope.
Ru-103Sb	Antimony-103 isotope.
Ru-103Te	Tellurium-103 isotope.
Ru-103I	Iodine-103 isotope.
Ru-103Xe	Xenon-103 isotope.
Ru-103Cs	Cesium-103 isotope.
Ru-103Ba	Barium-103 isotope.
Ru-103La	Lanthanum-103 isotope.
Ru-103Rb	Rubidium-103 isotope.
Ru-103Sr	Strontium-103 isotope.
Ru-103Y	Yttrium-103 isotope.
Ru-103Zr	Zirconium-103 isotope.
Ru-103Nb	Niobium-103 isotope.
Ru-103Mo	Molybdenum-103 isotope.
Ru-103Tc	Technetium-103 isotope.
Ru-103Ru	This compound isotope.
Ru-103Rh	Rhodium-103 isotope.
Ru-103Pd	Palladium-103 isotope.
Ru-103Ag	Silver-103 isotope.
Ru-103Cd	Cadmium-103 isotope.
Ru-103In	Indium-103 isotope.
Ru-103Sn	Tin-103 isotope.
Ru-103Sb	Antimony-103 isotope.
Ru-103Te	Tellurium-103 isotope.
Ru-103I	Iodine-103 isotope.
Ru-103Xe	Xenon-103 isotope.
Ru-103Cs	Cesium-103 isotope.
Ru-103Ba	Barium-103 isotope.
Ru-103La	Lanthanum-103 isotope.
Ru-103Rb	Rubidium-103 isotope.
Ru-103Sr	Strontium-103 isotope.
Ru-103Y	Yttrium-103 isotope.
Ru-103Zr	Zirconium-103 isotope.
Ru-103Nb	Niobium-103 isotope.
Ru-103Mo	Molybdenum-103 isotope.
Ru-103Tc	Technetium-103 isotope.
Ru-103Ru	This compound isotope.
Ru-103Rh	Rhodium-103 isotope.
Ru-103Pd	Palladium-103 isotope.
Ru-103Ag	Silver-103 isotope.
Ru-103Cd	Cadmium-103 isotope.
Ru-103In	Indium-103 isotope.

Applications of Ruthenium 103 in Advanced Research Domains Non Clinical

Environmental Tracer Studies Using Ruthenium-103

The release of ¹⁰³Ru into the environment, primarily from nuclear activities, has allowed for its use as an inadvertent but effective tracer for studying environmental phenomena.

Isotope hydrology frequently employs tracers to understand the movement and pathways of water. While common tracers include stable isotopes of water (¹⁸O and ²H), tritium (B154650) (³H), and fluorescent dyes, radioactive isotopes can also provide unique insights into hydrological systems. researchgate.net Artificial radioactive tracers have been utilized for decades to investigate various hydrological problems, such as determining the flow of underground water and identifying leaks in dams. These tracers are introduced into a system, and their movement is monitored to characterize water dynamics, including residence time, flow paths, and mixing.

Although the principle of using radioactive tracers is well-established in hydrology, specific, documented applications of this compound for tracing hydrological flow paths are not widely reported in mainstream research literature. The focus in this area tends to be on isotopes that are part of the water molecule itself or are more soluble and less reactive with the surrounding geological media.

Understanding the movement of sediments in rivers, estuaries, and coastal areas is crucial for managing erosion, dredging operations, and coastal protection. Radioisotope tracers are a powerful tool in these studies. A method has been developed for securely tagging sand with this compound to investigate sediment transport. The process involves precipitating ruthenium iodide directly onto sand particles. This is followed by heating the tagged sand to a temperature that causes the ruthenium iodide to decompose, firmly binding the metallic ruthenium to the sand. This ensures that the tracer remains attached to the sediment particles as they move, allowing for the accurate tracking of their transport paths and deposition locations.

The use of fallout radionuclides, such as those released from the Chernobyl accident, has also provided opportunities to study sediment processes. The detection of Chernobyl-derived ¹⁰³Ru in freshwater lakes has been used alongside other isotopes to understand sediment distribution and deposition cycles. These studies help in quantifying soil erosion and siltation, which are significant environmental problems.

This compound serves as a significant indicator in tracking the dispersion of radioactive aerosols following atmospheric releases from nuclear incidents. In late 2017, a major undeclared release of radioactive ruthenium was detected across Europe. While Ruthenium-106 (B88614) (¹⁰⁶Ru) was the primary isotope detected, trace amounts of ¹⁰³Ru were also measured at several highly sensitive monitoring stations.

The detection of the shorter-lived ¹⁰³Ru was critical because it definitively ruled out the possibility that the release originated from a re-entering satellite, as the ¹⁰³Ru would have decayed away in older material. The presence of both isotopes pointed towards a release from a nuclear fuel reprocessing facility. Atmospheric transport models use this type of data to trace the plume's movement and validate dispersion simulations.

Table 1: Detection of ¹⁰³Ru in Europe Following the 2017 Release

Data sourced from the PNAS study on the 2017 airborne ruthenium release.

Monitoring Location (Country)	Measured ¹⁰³Ru Activity Concentration Range (µBq/m³)	Average ¹⁰³Ru/¹⁰⁶Ru Ratio
Austria	0.04 - 7.3	(2.7 ± 0.9) x 10⁻⁴
Czech Republic	Data included in range
Poland	Data included in range
Sweden	Data included in range

Sediment Dynamics and Erosion Studies

Material Science Investigations Employing this compound Tracers

In material science, radioisotopes can be used as tracers to study phenomena such as diffusion, wear, and corrosion. Ruthenium itself is used as an alloying agent to increase the hardness and corrosion resistance of other metals like platinum, palladium, and titanium. wikipedia.org

While the concept is established, specific research detailing the use of ¹⁰³Ru as a tracer in material science investigations is limited. However, its properties make it potentially useful for such applications. For instance, by incorporating ¹⁰³Ru into a new alloy or a wear-resistant coating, researchers could monitor the material's degradation or the movement of ruthenium atoms within the material matrix under various stresses. This would involve measuring the radioactivity of components over time or using autoradiography to visualize the distribution of the tracer. Such studies could provide valuable data for developing more durable and reliable materials for industrial applications.

Agricultural and Plant Science Research with this compound

The uptake of radionuclides from the soil by plants is a key area of research in radioecology and agricultural science, particularly for assessing the transfer of contamination into the food chain. Studies have investigated the root uptake of ¹⁰³Ru, often in conjunction with ¹⁰⁶Ru, by various plant species to understand the factors controlling its accumulation.

Research has shown vast differences in ¹⁰³Ru uptake among different plant species, with variations up to 2,465-fold. A significant portion of this variance (39%) can be attributed to the plant's taxonomic classification at the Order level or higher. This indicates that plant phylogeny plays a crucial role in predicting how much ruthenium a plant will absorb from the soil. Such findings are vital for improving models of soil-to-plant transfer of radionuclides.

Table 2: Relative Root Uptake of ¹⁰³/¹⁰⁶Ru in Different Plant Orders

This table highlights the significant variation in ruthenium uptake across different plant groups, with some orders showing notably higher or lower accumulation. Data is based on findings from a study on inter-taxa differences in root uptake.

Plant Order	Relative Uptake of ¹⁰³/¹⁰⁶Ru	Example Plant Group/Species
Geraniales	Notably High	Geraniums
Asterales	Notably High	Daisies, Sunflowers
Poaceae (within Commelinoid monocots)	Notably Low	Grasses, Cereal Grains

Nuclear Forensics and Safeguards Research Involving this compound Signatures

Nuclear forensics is a scientific discipline focused on determining the origin and history of nuclear materials. The analysis of isotopic ratios in radioactive fallout or seized materials provides crucial clues. The ratio of ¹⁰³Ru to ¹⁰⁶Ru is a particularly powerful signature in this field. Because ¹⁰³Ru has a much shorter half-life (39.26 days) than ¹⁰⁶Ru (373.59 days), their relative abundance changes predictably over time.

This isotopic ratio can be used to estimate the "age" of the material, specifically the time that has elapsed since it was irradiated in a nuclear reactor. In the 2017 atmospheric release, the measured ¹⁰⁶Ru/¹⁰³Ru ratio of approximately 4,000 indicated that the nuclear fuel from which the ruthenium was separated was relatively "young"—having been cooled for only a few years. This was considered unusual for typical reprocessing protocols and provided a key piece of forensic evidence about the nature of the event.

Similarly, in the analysis of a release detected over Northern Europe in June 2020, the ¹⁰⁶Ru/¹⁰³Ru ratio was evaluated to help characterize the source. The presence of the short-lived ¹⁰³Ru was noted as being incompatible with a release from spent fuel that had undergone several years of cooling. These forensic investigations are essential for attributing nuclear incidents and supporting international safeguards and security.

Table 3: Application of Ruthenium Isotope Ratios in Nuclear Forensics

Isotopic ratios provide time-sensitive information critical for forensic analysis of nuclear events.

Nuclear Event	Measured Isotope Ratio	Forensic Interpretation
2017 European Ruthenium Release	¹⁰⁶Ru/¹⁰³Ru ≈ 4,000	Indicated release from recently irradiated ("young") nuclear fuel, suggesting an anomaly in reprocessing activities.
2020 Northern Europe Detection	¹⁰⁶Ru/¹⁰³Ru ≈ 0.85 - 3.1	Presence of ¹⁰³Ru suggested a source other than normally decayed spent fuel, possibly involving fuel dispersion in primary water.

---

Industrial Process Tracing and Optimization Using this compound

The use of radiotracers is a well-established method for diagnostics and optimization in the industrial sector. Radiotracers allow for the in-situ tracking of materials within opaque or complex systems without disturbing the process itself. this compound is among the various radioisotopes employed for these purposes, particularly in the petrochemical and manufacturing industries.

The fundamental principle of radiotracer studies involves introducing a small quantity of a radioactive compound into a process stream and monitoring its movement and distribution over time. The gamma radiation emitted by Ru-103 allows for external detection, providing real-time data on the behavior of the traced material.

Detailed Research Findings:

A primary application of Ru-103 is in the measurement of Residence Time Distribution (RTD). RTD analysis is a critical tool for understanding the hydrodynamics of industrial reactors, mixers, and other process vessels. By injecting a pulse of a Ru-103-labeled compound and measuring the concentration of the tracer at the outlet over time, engineers can diagnose operational issues. These issues can include:

Stagnant zones or "dead spots" : where the process material does not mix effectively.

Bypassing or short-circuiting : where material passes from the inlet to the outlet too quickly, avoiding the intended process.

Recirculation : where material is caught in eddies or unintended flow loops.

This information is vital for process optimization, enabling modifications to improve efficiency, ensure product quality, and enhance safety. For instance, in large-scale chemical reactors like those used for polymerization or hydrogenation, ensuring uniform mixing and residence time is crucial for achieving the desired product specifications.

Another specific application involves tagging solid materials. A documented method exists for firmly attaching this compound to sand particles. This technique is used to study sediment transport in environmental systems or the movement of particulate solids in industrial processes like fluidized beds or kilns.

Below is an interactive table summarizing the applications of this compound in industrial process tracing.

Application Area	Technique	Objective	Insights Gained
Petrochemical Industry	Residence Time Distribution (RTD) Analysis	Characterize fluid flow in reactors (e.g., bubble columns, mixer-settlers).	Identification of dead zones, channeling, and bypassing; validation of computational fluid dynamics (CFD) models.
Manufacturing	Leak Detection	Introduce Ru-103 into a closed system and scan for radioactivity outside the intended boundaries.	Pinpoint leaks in heat exchangers, pipelines, and other sealed equipment.
Environmental/Civil Engineering	Sediment Transport Studies	Tag sand or silt with Ru-103 to monitor movement in rivers, estuaries, or coastal areas.	Understand erosion and deposition patterns; validate sediment transport models.
Materials Processing	Flow and Mixing Studies	Trace the movement of solid powders or granules in industrial mixers or conveyors.	Optimize mixing efficiency; determine flow rates and identify operational inefficiencies.

Radiometric Dating Methodologies Utilizing this compound Decay

Radiometric dating is a cornerstone technique in geology and archaeology, used to determine the age of rocks, minerals, and organic artifacts. The method relies on the constant, predictable decay of a radioactive "parent" isotope into a stable "daughter" isotope. The age of a sample is calculated from the ratio of the remaining parent isotope to the accumulated daughter isotope, provided the decay rate (half-life) is known.

Commonly used radiometric dating methods include Uranium-Lead, Potassium-Argon, and Radiocarbon dating, which are suitable for dating materials over geological and archaeological timescales ranging from thousands to billions of years.

However, the application of this compound for radiometric dating is not a recognized or practical methodology due to its very short half-life of 39.26 days. For a dating method to be effective, the half-life of the radioisotope must be on a similar order of magnitude to the age of the object being dated. After just a few half-lives, the amount of the parent isotope becomes too small to measure accurately. In the case of Ru-103, after one year (approximately 9.3 half-lives), less than 0.2% of the original amount would remain, making it undetectable for almost any practical dating purpose beyond a few months.

The short half-life of this compound effectively precludes its use in dating geological formations or historical artifacts. Its rapid decay means that any primordial Ru-103 that may have existed when the Earth was formed has long since vanished. While it is a product of nuclear fission and can be found in trace amounts following nuclear events, its presence indicates very recent contamination rather than providing a basis for dating.

The table below contrasts the half-life of this compound with that of isotopes commonly used in established radiometric dating techniques, highlighting its unsuitability for dating applications.

Isotope	Half-Life	Typical Application
This compound	39.26 days	Not used for dating; suitable for short-term tracing.
Carbon-14	5,730 years	Dating of organic materials (bones, wood, cloth) up to ~50,000 years old.
Potassium-40	1.25 billion years	Dating of ancient rocks and minerals.
Uranium-238	4.47 billion years	Dating of very old rocks and the Earth itself.

Interferences and Methodological Challenges in Ruthenium 103 Research

Spectral Overlaps from Co-Existing Radionuclides in Complex Matrices

Gamma-ray spectrometry is a primary technique for radionuclide identification and quantification. However, in complex matrices, such as those found in nuclear waste or environmental samples, the gamma-ray spectra of ¹⁰³Ru can be significantly affected by the presence of other radionuclides emitting gamma rays at similar energies.

Chemical Interferences in Ruthenium-103 Separation and Purification

Ruthenium possesses a complex chemistry, existing in multiple oxidation states (ranging from 0 to +8) and forming various coordination complexes in aqueous solutions acs.org. This complexity presents significant challenges during chemical separation and purification processes aimed at isolating ¹⁰³Ru from other elements or radionuclides.

Challenges in Separation:

Multiple Oxidation States and Speciation: Ruthenium can exist in various forms, including anionic chloro complexes in HCl solutions and nitroso nitrate (B79036) complexes in HNO₃ solutions acs.org. These different species exhibit varying affinities for separation media like ion-exchange resins or solvent extraction reagents, making it difficult to achieve consistent high yields and purities . For example, ruthenium speciation is a known cause for high variability in losses during anion exchange chromatography .

Co-extraction with Other Elements: In processes like the PUREX (Plutonium Uranium Reduction Extraction) process, ruthenium complexes can co-extract with uranium and plutonium into organic solvents, contaminating product streams acs.org. This necessitates specific scrubbing steps or alternative separation strategies to mitigate these interferences.

Volatilization: Ruthenium can form volatile tetroxides (RuO₄) under certain acidic and high-temperature conditions encountered during spent fuel reprocessing or vitrification. This volatility can lead to its loss from the sample matrix or its redeposition in unintended plant areas, complicating both analysis and waste management .

Separation Techniques and Associated Interferences:

Anion Exchange Chromatography: While effective for removing cationic impurities like actinides and lanthanides, anion exchange can result in variable losses of ¹⁰³Ru due to its complex speciation in acidic media .

Extraction Chromatography: Employing specific ligands, such as diglycolamide functional groups, can decontaminate ¹⁰³Ru from remaining impurities, but careful selection of the resin and elution conditions is crucial to avoid co-elution of other radionuclides .

Solvent Extraction: Ruthenium's behavior in solvent extraction systems is often unpredictable, complicating its separation from other fission products acs.org.

Background Radiation and Environmental Noise Mitigation in this compound Detection

Detecting low levels of ¹⁰³Ru, especially in environmental samples or when dealing with trace amounts, requires effective strategies to minimize interference from background radiation and environmental noise.

Strategies for Background Reduction:

Low-Background Shielding: Utilizing materials like lead, copper, and historically, materials with low intrinsic radioactivity, is essential to shield detectors from ambient gamma radiation originating from natural sources (e.g., K-40, U-238, Th-232 series) or cosmic rays .

Underground Laboratories: Locating gamma-ray spectrometers in underground laboratories significantly reduces the flux of cosmic radiation, a major contributor to background noise . This can lead to a reduction in background count rates by up to a factor of 100 compared to above-ground facilities .

Cosmic Veto Detectors: Employing cosmic veto panels surrounding the detector can help identify and reject events caused by cosmic ray muons, further reducing the background spectrum .

Radon Mitigation: Ensuring a controlled environment, for example, by using dry nitrogen gas, can reduce background contributions from radon and its progeny, which are naturally occurring radioactive gases .

Spectral Analysis Algorithms: Advanced algorithms, such as the Sensitive Nonlinear Iterative Peak (SNIP) algorithm, are used for background subtraction in gamma spectra. These methods aim to accurately estimate and remove the underlying background continuum to isolate the radionuclide peaks of interest atlantis-press.com.

Sample Preparation and Homogeneity Issues in this compound Analysis

The accuracy of ¹⁰³Ru measurements is highly dependent on the effectiveness and appropriateness of sample preparation techniques and the homogeneity of the sample itself.

Sample Preparation Challenges:

Dissolution and Digestion: Achieving complete dissolution or digestion of complex matrices containing ruthenium can be challenging. Incomplete dissolution can lead to losses of the analyte or incomplete liberation of radionuclides from the matrix, affecting recovery and accuracy . For instance, the dissolution of thorium targets for ¹⁰³Ru separation involves strong acids like HCl and HF .

Matrix Effects: The chemical composition of the sample matrix can influence the efficiency of separation and detection methods, introducing matrix effects that need to be accounted for.

Losses during Processing: Ruthenium's tendency to volatilize as RuO₄ at elevated temperatures can lead to losses during sample preparation steps like drying or ashing, particularly if not carefully controlled .

Homogeneity:

Representative Sampling: Ensuring that the subsample taken for analysis is representative of the entire batch is crucial. Inhomogeneity in the distribution of ¹⁰³Ru within a sample can lead to significant variability in measurement results and increase the overall uncertainty epa.govepa.gov. Homogeneity testing, often using statistical methods like Analysis of Variance (ANOVA), is a critical step in quality assurance for reference materials and samples . For example, homogeneity of radioactive waste solidified materials is assessed to ensure acceptance criteria for disposal are met .

Uncertainty Quantification and Quality Assurance in this compound Measurements

Quantifying the uncertainty associated with ¹⁰³Ru measurements and implementing robust quality assurance (QA) programs are paramount for ensuring the reliability and comparability of results.

Uncertainty Quantification:

Sources of Uncertainty: Uncertainty in ¹⁰³Ru measurements arises from multiple sources, including counting statistics (inherent randomness of radioactive decay), detector calibration, spectral interferences, chemical separation yields, sample preparation (e.g., homogeneity), and the accuracy of nuclear data epa.gov.

Methodology: Following international standards, such as those from ISO (International Organization for Standardization) and EURACHEM, is essential for the quantitative determination and statement of uncertainty . This involves identifying all potential sources of uncertainty, evaluating their magnitude, and combining them using appropriate error propagation methods epa.gov.

Reporting: Measurement results should always be accompanied by an explicit uncertainty estimate, typically expressed as an expanded uncertainty with a specified confidence level (e.g., 95%) epa.gov.

Quality Assurance:

Calibration and Traceability: Instruments used for ¹⁰³Ru analysis must be properly calibrated using traceable standards. Calibration sources should be prepared to minimize non-uniformity and ensure congruence with test samples in terms of geometry and matrix composition epa.gov.

Proficiency Testing: Participation in interlaboratory comparison programs and proficiency testing schemes, such as those offered by the IAEA or ERA, is vital for validating laboratory performance and ensuring the quality of measurements .

Method Validation: Analytical methods must be validated to demonstrate their suitability for the intended purpose, including assessing parameters like detection limits, quantification limits, recovery, and precision .

Data Quality Objectives: Establishing clear data quality objectives (DQOs) and analytical action levels (AALs) or analytical decision levels (ADLs) helps guide the measurement process and ensure that the required method uncertainty is met for decision-making .

---

Future Directions and Emerging Research Frontiers for Ruthenium 103

Development of Novel Ruthenium-103 Detection Technologies

The detection of this compound (Ru-103) is crucial for environmental monitoring, nuclear safety, and various research applications. Current detection methods primarily rely on established radiation detection techniques. However, ongoing research is focused on developing more sensitive, rapid, and field-deployable technologies.

Standard survey meters equipped with Geiger-Müller (G-M) pancake or cylindrical probes are effective for detecting Ru-103. umich.edu For higher efficiency, NaI scintillation probes can be utilized, though they may be overly sensitive and costly for routine monitoring. umich.edu For quantifying removable surface contamination, laboratory-based methods such as liquid scintillation counting (LSC), gas proportional counting (GPC), or gamma counters are typically employed. umich.edu

Emerging research is exploring the use of novel materials and sensor designs to enhance detection capabilities. Ruthenium-based sensors, particularly those utilizing fluorescence and supramolecular chemistry, are a promising area of investigation. These sensors often incorporate ruthenium complexes that exhibit changes in their photophysical properties upon interaction with specific analytes. For instance, tris(bipyridyl) ruthenium(II) complexes are a common platform for developing such sensors. The development of ruthenium nanoclusters also presents new opportunities for creating highly sensitive gas and biomolecule sensors due to their large surface area and unique electronic properties.

Future advancements may also leverage computational methods to design and optimize new detection materials. By modeling the interaction of Ru-103 with different sensor materials, researchers can predict and enhance sensor performance. Furthermore, the development of portable and real-time measurement systems is a key goal, which would allow for more rapid and on-site analysis, a critical need in emergency response scenarios.

Table 1: Current and Emerging Detection Technologies for this compound

Technology	Principle of Operation	Typical Application	Advantages	Limitations
Geiger-Müller (G-M) Counters	Gas ionization	Routine radiation monitoring, surface contamination surveys	Robust, relatively inexpensive	Lower efficiency for low-energy betas
NaI Scintillation Probes	Light emission from a crystal upon radiation interaction	High-efficiency gamma detection	High sensitivity	More expensive, can be too sensitive for routine use
Liquid Scintillation Counting (LSC)	Light emission from a liquid scintillator mixed with the sample	Quantification of removable surface contamination (smears)	High efficiency for beta emitters	Laboratory-based, requires sample preparation
Gas Proportional Counters (GPC)	Gas ionization with signal amplification	Quantification of removable surface contamination	Good energy resolution for distinguishing different radiations	Laboratory-based
Gamma Spectrometry	Measurement of the energy distribution of gamma rays	Isotopic identification and quantification	High energy resolution, definitive nuclide identification	Requires sophisticated equipment and analysis
Ruthenium-Based Fluorescent Sensors	Changes in fluorescence upon interaction with the analyte	Research and development for specific analyte detection	High sensitivity and selectivity	Still in development, may have matrix interferences
Ruthenium Nanocluster Sensors	Changes in electronic properties upon interaction with gas or biomolecules	Environmental monitoring, biomedical sensing (in development)	High surface area, enhanced sensitivity	Early stage of research

Enhanced Understanding of this compound Environmental Biogeochemical Cycling

Understanding the movement and fate of this compound in the environment is critical for assessing the impact of radiological releases. Ru-103, along with other fission products like Iodine-131 and Cesium-137, can be released during nuclear accidents and become deposited on soil and in water bodies.

The biogeochemical cycling of ruthenium is complex and influenced by various environmental factors. In soil, the mobility and bioavailability of ruthenium are affected by the soil's physical and chemical properties, such as its profile, water capacity, and the presence of organic matter. Generally, ruthenium is not readily taken up by plant roots compared to elements like cesium, and a large fraction of what is absorbed is retained in the root system.

Research indicates that the chemical form of ruthenium significantly impacts its environmental behavior. For instance, studies of atmospheric fallout have shown that Ru-103 can persist as particles and attach to aerosols. In the event of a release, volatile forms like ruthenium tetroxide (RuO4) can be formed, which are highly reactive and quickly convert to less volatile particulate forms like RuO2.

Future research will likely focus on several key areas to enhance our understanding of Ru-103's biogeochemical cycling:

Speciation in different environmental compartments: Identifying the specific chemical forms of ruthenium in soils, sediments, and water under various conditions.

Microbial interactions: Investigating how microorganisms influence the transformation and mobility of ruthenium compounds.

Trophic transfer: Studying the transfer and bioaccumulation of Ru-103 through food chains.

Long-term fate: Modeling the long-term behavior and distribution of Ru-103 in different ecosystems.

A notable event that provided valuable data for studying ruthenium's environmental behavior was the undeclared release of Ruthenium-106 (B88614) (and trace amounts of Ru-103) in 2017. Analysis of the atmospheric concentrations and the 103Ru/106Ru ratio helped to estimate the age of the released material and provided a wealth of data for validating atmospheric transport and deposition models.

Advancements in Theoretical Modeling of this compound Nuclear and Chemical Behavior

Theoretical modeling plays a crucial role in understanding the properties of this compound, from its nuclear structure to its chemical interactions. These models are essential for applications in nuclear engineering, environmental science, and materials science.

Nuclear Behavior: Advancements in nuclear modeling codes are improving the accuracy of data for neutron-induced reactions on ruthenium isotopes. For example, statistical models combined with coupled-channel optical models are used to calculate reaction cross-sections, which are vital for nuclear data libraries like the Japanese Evaluated Nuclear Data Library (JENDL). These models consider various reaction processes, including preequilibrium and direct reactions, to provide a comprehensive picture of nuclear behavior.

Chemical Behavior: Quantum chemical calculations are being employed to better understand the chemistry of ruthenium, particularly in the context of nuclear power plant safety. During a severe accident, ruthenium can form volatile and radiotoxic oxides. Theoretical models, such as those based on density functional theory (DFT), are used to calculate the thermochemical properties of ruthenium species, including oxides and oxyhydroxides. This information is critical for predicting which species are most stable under accident conditions and for understanding their transport behavior.

Computational screening tools are also being developed to predict the structures and properties of ruthenium-based compounds, such as those used in dye-sensitized solar cells. These tools can accelerate the discovery of new materials with desired properties. Furthermore, molecular dynamics (MD) simulations are used to study the interaction of ruthenium complexes with biological molecules like DNA, providing insights into their potential mechanisms of action in therapeutic applications.

Future research in theoretical modeling will likely focus on:

Improving the predictive power of nuclear reaction models.

Developing more accurate and efficient quantum chemical methods for complex ruthenium systems.

Integrating different modeling scales, from the electronic to the macroscopic level, to create more comprehensive simulations of ruthenium behavior in various environments.

Exploration of New Non-Clinical Tracer Applications for this compound

Radioisotopes, including this compound, have long been used as tracers in various industrial and research settings. Their high detection sensitivity and the ability to be detected online make them valuable tools for studying dynamic processes.

Current and Potential Applications:

Industrial Process Optimization: Radiotracers are used to investigate flow patterns, mixing efficiency, and residence time distributions in industrial reactors and pipelines. This information is crucial for optimizing process efficiency and troubleshooting operational problems.

Wear and Corrosion Studies: The wear of machine parts, such as engine components, can be monitored by labeling the surface with a radioisotope and measuring the activity of the abraded material.

Environmental Tracing: While much of the focus on environmental Ru-103 is related to contamination, it can also be used in controlled studies to trace the movement of pollutants or sediments.

Catalysis Research: Ruthenium is an important catalyst in many chemical reactions. Ru-103 could be used as a tracer to study catalyst deactivation, distribution, and reaction mechanisms. Ruthenium nanoclusters, in particular, show promise in photocatalysis for applications like solar energy conversion and environmental cleanup.

Materials Science: The diffusion of elements in advanced materials, such as nuclear fuels, can be studied using radiotracers. This is important for understanding material performance and degradation.

The development of new applications is often linked to the synthesis of novel ruthenium compounds. For example, the synthesis of radiolabeled [103Ru]BOLD-100, an anticancer drug candidate, was recently reported for preclinical evaluation. While this is a clinical application, the techniques for radiolabeling and tracking these compounds can be adapted for non-clinical tracer studies.

The use of stable ruthenium isotopes, such as Ru-101, in conjunction with activation analysis, is also being explored as an alternative to using radioisotopes directly in human biokinetic studies. This approach avoids radiation exposure to volunteers while still providing valuable data on the uptake and excretion of the element.

Table 2: Potential Non-Clinical Tracer Applications of this compound

Application Area	Specific Use	Research Goal
Industrial Chemistry	Tracing catalyst particles in a reactor	Understand catalyst distribution and deactivation mechanisms
Materials Science	Studying diffusion in alloys or ceramics	Determine diffusion coefficients and understand material transport properties
Environmental Science	Tracking the movement of fine particles in air or water	Model pollutant dispersion and deposition
Geology	Investigating fluid flow in porous media	Characterize oil reservoirs or groundwater systems
Chemical Engineering	Measuring residence time distribution in chemical reactors	Optimize reactor design and operation

Collaborative Research Initiatives and Data Standardization for this compound Studies

Addressing the multifaceted challenges and opportunities related to this compound requires a collaborative and standardized approach. Research initiatives that bring together experts from different disciplines and institutions are essential for accelerating progress.

Examples of Collaborative Efforts:

International Monitoring Networks: Following the 2017 detection of atmospheric Ruthenium-106, a large-scale collaborative effort involving numerous European monitoring stations was undertaken to share data and model the release. This highlighted the importance of international cooperation in responding to radiological events.

Research Consortia: Collaborative research centers and networks, often funded by national or international bodies, bring together academic and industrial partners to work on specific research themes, such as advanced materials or catalysis. These initiatives facilitate the sharing of resources, expertise, and data.

Nuclear Data Projects: The development of comprehensive nuclear data libraries, like JENDL, is a highly collaborative process involving contributions from researchers and institutions worldwide.

The Need for Data Standardization: To maximize the value of research data, standardization is crucial. This includes:

Standardized Measurement Protocols: Ensuring that data from different laboratories are comparable requires the use of standardized procedures for sample collection, preparation, and analysis.

Common Data Formats: Adopting common formats for reporting data facilitates data sharing and integration into larger databases. The ENDF format for nuclear data is a prime example.

Centralized Databases: The creation and maintenance of publicly accessible databases for experimental and theoretical data on this compound would be a valuable resource for the research community.

Future collaborative initiatives should aim to foster open science practices, including the sharing of data, models, and software. By working together and establishing common standards, the scientific community can more effectively advance our understanding and utilization of this compound.

Q & A

Basic: What are the primary analytical methods for detecting Ruthenium-103 in environmental samples, and how are they validated?

Answer:
this compound (Ru-103) is typically detected using gamma spectrometry due to its characteristic gamma emission at 497.1 keV. Validation involves:

• Calibration with certified reference materials (e.g., Ru-103/Ru-106 mixtures) to ensure accuracy.
• Activity ratio analysis (e.g., ARu-106/ARu-103) to distinguish anthropogenic releases from natural background signals .
• Quality control protocols , such as blank sample testing and inter-laboratory comparisons, to minimize cross-contamination and measurement bias .

Advanced: How can researchers resolve discrepancies in reported activity ratios of Ru-103 and Ru-106 in environmental monitoring studies?

Answer:
Discrepancies in activity ratios (e.g., ARu-106/ARu-103 = 3600 ± 794 ) may arise from:

• Temporal variations in release events or atmospheric dispersion dynamics.
• Isotopic fractionation during sample preparation (e.g., differential volatility of Ru oxides).
• Statistical reconciliation using Monte Carlo simulations to account for measurement uncertainties.
  Methodological steps:
  • Cross-validate data with independent detection techniques (e.g., ICP-MS for stable Ru isotopes).
  • Apply wind velocity-normalized dispersion models to trace contamination sources .

Basic: What are the key nuclear properties of this compound that influence its use in radiochemical studies?

Answer:

• Half-life : 39.26 days, suitable for medium-term tracer studies.
• Decay mode : Beta decay to Rhodium-103m (γ-emitter), enabling dual detection via β and γ spectrometry.
• Cross-section data : Thermal neutron capture cross-section of 1.3 barns, relevant for nuclear reactor byproduct analysis .

Advanced: What experimental design considerations are critical for synthesizing and characterizing this compound-labeled compounds (e.g., BOLD-100)?

Answer:
Key considerations:

• Radiolabeling efficiency : Optimize reaction conditions (pH, temperature) to prevent isotope exchange or ligand dissociation .
• Purity validation : Use HPLC coupled with radiometric detection to isolate Ru-103 complexes from unreacted precursors.
• Stability testing : Assess in vitro serum stability to ensure compound integrity during preclinical evaluation .

Basic: How is this compound distinguished from its isotopic counterparts (e.g., Ru-106) in mass spectrometry?

Answer:

• Mass-to-charge ratio (m/z) : Ru-103 (102.91 amu) vs. Ru-106 (105.91 amu).
• Isotopic pattern deconvolution : Use high-resolution MS (HRMS) to resolve overlapping peaks.
• Interference correction : Apply mathematical algorithms (e.g., Coleman’s formula) to account for isobaric interferences from Pd-103 or Mo-103 .

Advanced: What methodologies address the challenge of low-concentration Ru-103 detection in heterogeneous environmental matrices?

Answer:

• Preconcentration techniques : Chelation with thiourea derivatives followed by solid-phase extraction.
• Matrix-matched calibration : Use soil or aerosol samples spiked with known Ru-103/Ru-106 ratios to mimic environmental conditions .
• Limit of detection (LOD) optimization : Employ gamma spectrometry with ultra-low background detectors (e.g., HPGe) to achieve sub-mBq/m³ sensitivity .

Basic: What are the primary sources of this compound in environmental systems?

Answer:

• Anthropogenic : Nuclear reactor operations, medical isotope production, or accidental releases (e.g., Chernobyl, Fukushima).
• Natural : Minimal contribution from cosmic ray spallation or uranium fission in ore deposits .

Advanced: How can mechanistic studies elucidate the redox behavior of this compound in aqueous systems?

Answer:

• Electrochemical analysis : Cyclic voltammetry to map Ru(III)/Ru(IV) redox potentials under varying pH and ionic strength.
• Speciation modeling : Use software like PHREEQC to predict dominant species (e.g., RuO₄²⁻, RuCl₃) in groundwater .
• Synchrotron-based XAS : Resolve local coordination environments to track redox-driven structural changes .

Basic: What safety protocols are essential when handling this compound in laboratory settings?

Answer:

• Shielding : Use lead or tungsten containers for gamma emission protection.
• Contamination control : Regular swipe tests and fume hoods for volatile RuO₄ mitigation.
• Dosimetry : Personal TLD badges to monitor cumulative radiation exposure .

Advanced: How do isotopic impurities (e.g., Ru-97) impact the pharmacokinetic analysis of Ru-103-labeled therapeutics?

Answer:

• Dosimetric interference : Ru-97 (t₁/₂ = 2.9 days) may alter biodistribution data due to differing decay rates.
• Correction strategies :
  • Decay curve fitting : Subtract Ru-97 contribution using multi-exponential models.
  • Isotopically enriched synthesis : Use >99% pure Ru-103 precursors to minimize impurities .